Nonanoic acid, 3-hydroxy-, (S)-

Core Science & Biosynthesis

Chemical structure and properties of (S)-3-hydroxynonanoic acid

This technical guide provides a comprehensive analysis of (S)-3-hydroxynonanoic acid , a chiral beta-hydroxy fatty acid with significant roles in lipid metabolism and asymmetric synthesis.

[1][2]

Executive Summary

(S)-3-Hydroxynonanoic acid (CAS: 45023-83-4) is the S-enantiomer of the C9 beta-hydroxy fatty acid.[1] Unlike its (R)-counterpart, which is the primary monomer in bacterial polyhydroxyalkanoates (PHAs), the (S)-isomer is the specific intermediate generated during mitochondrial beta-oxidation of fatty acids. Its precise stereochemistry makes it a critical standard in metabolomics for distinguishing anabolic (fatty acid synthesis) from catabolic (beta-oxidation) pathways. In drug development, it serves as a chiral building block for synthesizing pheromones and bioactive lactones.

Chemical Identity & Stereochemistry

The molecule consists of a nine-carbon chain with a hydroxyl group at the C3 (beta) position. The (S)-configuration at C3 is defined by the Cahn-Ingold-Prelog (CIP) priority rules, corresponding to the L-isomer in historical Fischer projection nomenclature.

Structural Data

Property	Detail
IUPAC Name	(3S)-3-hydroxynonanoic acid
Common Name	(S)-beta-hydroxypelargonic acid
CAS Number	45023-83-4
Molecular Formula	C H O
Molecular Weight	174.24 g/mol
SMILES	CCCCCCO)O
InChI Key	XBUXARJOYUQNTC-QMMMGPOBSA-N

Stereochemical Visualization

The following diagram illustrates the specific stereochemical orientation of the (S)-enantiomer compared to the (R)-enantiomer.

Figure 1: Stereochemical divergence at the C3 position determines biological function.

Physicochemical Properties

The physical behavior of (S)-3-hydroxynonanoic acid is governed by the intermolecular hydrogen bonding between the carboxylic acid head and the beta-hydroxyl group, which can form stable six-membered ring intramolecular hydrogen bonds in non-polar solvents.

Property	Value	Notes
Physical State	Solid (Crystalline)	White powder or crystals
Melting Point	61–62 °C	Racemic mixture melts lower (~48-50°C)
Boiling Point	~303 °C (at 760 mmHg)	Predicted value; decomposes before boiling
pKa	4.78 ± 0.10	Typical for -hydroxy acids; slightly more acidic than nonanoic acid
Solubility	Ethanol, DMSO, Chloroform	Poorly soluble in water (<1 mg/mL)
LogP	2.00	Moderate lipophilicity

Biological Significance: The Metabolic "Switch"

The biological distinction between the (S) and (R) enantiomers is absolute. Enzymes in lipid metabolism are highly stereospecific.

Mitochondrial Beta-Oxidation (Catabolism)

The (S)-isomer (often referred to as the L-isomer in biochemical texts) is the obligate intermediate in the breakdown of fatty acids.

• Hydration: Enoyl-CoA hydratase adds water to trans-2-nonenoyl-CoA to form (S)-3-hydroxynonanoyl-CoA .

• Dehydrogenation: L-3-hydroxyacyl-CoA dehydrogenase specifically oxidizes the (S)-hydroxyl group to a ketone (3-oxononanoyl-CoA), generating NADH.

  • Note: This enzyme cannot process the (R)-isomer.

PHA Biosynthesis (Anabolism)

Conversely, the (R)-isomer is the building block for Polyhydroxyalkanoates (PHAs), a bacterial storage polymer. The enzyme PhaG (3-hydroxyacyl-ACP:CoA transferase) or PhaC (PHA synthase) specifically utilizes (R)-3-hydroxyacyl-CoA.

Figure 2: Metabolic bifurcation showing (S)-3-hydroxynonanoyl-CoA as the central intermediate in energy production.

Synthesis & Production Protocols

Obtaining high enantiomeric purity (>98% ee) is critical for research applications.

Enzymatic Kinetic Resolution (Preferred)

Lipases are used to resolve racemic mixtures. Candida rugosa lipase (CRL) is highly effective for this substrate.

• Substrate: Racemic ethyl 3-hydroxynonanoate.

• Enzyme: Candida rugosa lipase (CRL).

• Medium: Biphasic system (Cyclohexane/Buffer) or organic solvent.

• Mechanism: CRL preferentially hydrolyzes the (S)-ester to the (S)-acid, leaving the (R)-ester intact.

• Yield: ~45-48% (theoretical max 50%).

• Protocol:

  • Dissolve racemic ester in cyclohexane.

  • Add phosphate buffer (pH 7.0) and CRL.

  • Stir at 30°C for 24-48 hours.

  • Extract with ethyl acetate.

  • Separate the (S)-acid (aqueous phase, adjust pH) from the (R)-ester (organic phase).

Asymmetric Chemical Synthesis

For large-scale synthesis without resolution losses, asymmetric hydrogenation is used.

• Catalyst: RuCl

  [(S)-BINAP].

• Precursor: Methyl 3-oxononanoate.

• Conditions: H

  (4-100 atm), MeOH, 50-100°C.

• Result: Reduces the ketone to the hydroxyl group with high stereocontrol (>95% ee).

Analytical Characterization

Verifying the structure and purity of (S)-3-hydroxynonanoic acid requires specific analytical workflows.

Mass Spectrometry (GC-MS)

• Derivatization: Required for GC (TMS-derivatives).

• Reagent: BSTFA + 1% TMCS.

• Fragment Ions (TMS derivative):

  • m/z 175 (Cleavage alpha to ester group).

  • m/z 73 (TMS group).

  • Diagnostic: Alpha-cleavage between C3 and C4 is characteristic of 3-hydroxy fatty acids.

Chiral HPLC

To determine enantiomeric excess (ee).

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% TFA.

• Detection: UV at 210 nm (carboxyl group absorption).

• Elution Order: typically (R) elutes before (S) on AD-H columns, but standards must be run for confirmation.

NMR Spectroscopy ( H NMR, 400 MHz, CDCl )

• 4.02 ppm (m, 1H): Methine proton at C3 (chiral center).
• 2.55 ppm (dd, 1H) & 2.45 ppm (dd, 1H): Diastereotopic protons at C2 (alpha to carbonyl).
• 1.2-1.5 ppm (m, 10H): Alkyl chain protons.
• 0.88 ppm (t, 3H): Terminal methyl group.

Applications

• Metabolomics Standard: Used to quantify mitochondrial beta-oxidation flux. Accumulation of 3-hydroxy fatty acids is a marker for LCHAD (Long-chain 3-hydroxyacyl-CoA dehydrogenase) deficiency.

• Pheromone Synthesis: The (S)-enantiomer is a precursor for specific insect pheromones (e.g., in Laccophilus diving beetles) where chirality determines behavioral response.

• Drug Intermediates: Used in the synthesis of tetrahydrolipstatin (Orlistat) analogs and other beta-lactone based obesity drugs.

References

• PubChem. (2025).[2] Nonanoic acid, 3-hydroxy-, (S)- (Compound Summary). National Library of Medicine. [Link]

• Matysiak, S., et al. (2019). Synthesis of (R)- and (S)-3-hydroxynonanoic acid derivatives.[3] ResearchGate. [Link]

• Schulz, S. (1997). The Chemistry of Pheromones and Other Semiochemicals II. Springer.[2] (Discusses chiral hydroxy acids in chemical ecology).

• Liebergesell, M., & Steinbüchel, A. (1992). Cloning and nucleotide sequence of the phaG gene... encoding a 3-hydroxyacyl-acyl carrier protein-coenzyme A transferase. European Journal of Biochemistry.

Sources

• 1. Nonanoic acid, 3-hydroxy-, (S)- | C9H18O3 | CID 71363025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Hydroxynonanoic acid | C9H18O3 | CID 36599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Thermodynamic stability of beta-hydroxy nonanoic acid derivatives

Thermodynamic Stability of -Hydroxy Nonanoic Acid Derivatives

Executive Summary

This technical guide provides a comprehensive analysis of the thermodynamic and kinetic stability profiles of 3-hydroxynonanoic acid (3-HNA) and its derivatives. As a primary monomer in medium-chain-length polyhydroxyalkanoates (mcl-PHAs) and a potent chiral intermediate in pharmaceutical synthesis, understanding the degradation mechanisms of 3-HNA is critical for process optimization. This document details the competition between intermolecular esterification (oligomerization) and

-elimination (dehydration), providing actionable protocols for stability assessment.

Molecular Architecture & Energetics

Structural Fundamentals

3-Hydroxynonanoic acid (

) is a -hydroxy fatty acid characterized by a nine-carbon chain with a hydroxyl group at the C3 position.[1][2][3][4][5] Unlike short-chain homologs (e.g., 3-hydroxybutyric acid), the C9 chain imparts significant lipophilicity, altering its solid-state thermodynamics.

• Chirality: The biological form produced via

  -oxidation pathways is exclusively the -enantiomer.

• Intramolecular Forces: A critical thermodynamic feature is the potential for a six-membered intramolecular hydrogen bond between the

  -hydroxyl proton and the carbonyl oxygen. While this stabilizes the monomer in non-polar solvents, it also pre-organizes the molecule for dehydration.

Thermodynamic Landscape

The stability of 3-HNA is governed by two competing thermodynamic sinks:

• Enthalpic Stabilization (

  ): Formation of intermolecular ester bonds (estolides) is exothermic. At ambient temperatures, the solid state (MP 61°C) is stabilized by van der Waals forces between the alkyl tails, creating a crystalline lattice that kinetically traps the molecule against degradation.

• Entropic Drivers (

  ): Dehydration to trans-2-nonenoic acid releases a water molecule, increasing system entropy. This pathway becomes thermodynamically dominant at elevated temperatures ( ) or under acidic catalysis.

Degradation Pathways: The Kinetic Competition

The shelf-life and processing stability of 3-HNA derivatives are defined by the competition between Oligomerization and

-Elimination .

Pathway A: -Elimination (Dehydration)

This is the primary failure mode during thermal processing (e.g., extrusion, distillation).

• Mechanism: Under acidic conditions, the mechanism follows an E1 or E2 pathway.[6][7] Under basic conditions, it proceeds via E1cB, where the acidic

  -proton is removed, followed by the expulsion of the -hydroxyl group.[6][7]

• Product: trans-2-nonenoic acid (conjugated

  -unsaturated system).

• Thermodynamics: Irreversible under standard processing conditions due to the high resonance stability of the conjugated product and the volatility of the water byproduct.

Pathway B: Oligomerization (Estolide Formation)

• Mechanism: Nucleophilic attack of the

  -OH of one monomer onto the carboxyl carbon of another.

• Product: Linear dimers, trimers, and eventually mcl-PHA biopolymers.

• Thermodynamics: Reversible (equilibrium driven). High water activity shifts the equilibrium back to the monomer (hydrolysis).

Pathway C: Lactonization (The "Forbidden" Route)

Unlike

-hydroxy acids (which form stable 5-membered lactones), -hydroxy acids must form highly strained 4-membered -lactones. This pathway is kinetically disfavored and thermodynamically unstable without specific activation reagents (e.g., sulfonyl chlorides).

Pathway Visualization

The following diagram illustrates the kinetic competition.

Figure 1: Reaction network showing the irreversible dehydration pathway versus the reversible oligomerization pathway.

Experimental Assessment Protocols

To validate the thermodynamic stability of specific 3-HNA derivatives, the following self-validating protocols are recommended.

Protocol A: Accelerated Stability Testing (Arrhenius Model)

Objective: Determine the activation energy (

) for dehydration.

• Sample Prep: Dissolve 3-HNA derivative (10 mM) in anhydrous DMSO (to suppress hydrolysis and isolate dehydration kinetics).

• Stress Conditions: Incubate aliquots at four isotherms: 60°C, 70°C, 80°C, and 90°C.

• Sampling: Extract samples at

  hours.

• Analysis: Reverse-phase HPLC (C18 column).

  • Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid (Gradient 50-100% ACN).

  • Detection: UV at 210 nm (monomer) and 225 nm (conjugated alkene - max absorption).

• Calculation: Plot

  vs . The slope .

Protocol B: Solid-State Crystallinity Analysis (DSC)

Objective: Assess the physical stability of the crystal lattice, which protects against chemical degradation.

• Instrument: Differential Scanning Calorimetry (DSC).

• Method: Heat-Cool-Heat cycle.

  • Ramp 1: -20°C to 100°C at 10°C/min (Erases thermal history).

  • Cool: 100°C to -20°C at 5°C/min.

  • Ramp 2: -20°C to 150°C at 10°C/min.

• Interpretation:

  • Sharp endotherm at ~61°C indicates pure crystalline 3-HNA.

  • Broadening of the peak or a shift to lower temperatures (

    depression) indicates the presence of impurities (oligomers) or degradation products (alkenes).

Data Summary Table

Parameter	3-Hydroxy Nonanoic Acid	trans-2-Nonenoic Acid (Degradant)	mcl-PHA (Polymer)
Molecular Weight	174.24 g/mol	156.22 g/mol	(156.22)n
Melting Point	61 - 62°C	3 - 4°C (Liquid)	45 - 50°C (Amorphous)
Solubility (Water)	Low (< 1 g/L)	Low	Insoluble
UV Absorption	End absorption (<210 nm)	Strong ~218-225 nm	End absorption
Stability Risk	Dehydration > 100°C	Polymerization	Hydrolysis

Stabilization Strategies

To maximize thermodynamic stability during storage and formulation:

• Salt Formation: Converting the free acid to a calcium or magnesium salt (

  ) significantly increases the lattice energy, raising the melting point and preventing the conformational mobility required for elimination reactions.

• Esterification: Methyl or ethyl esters of 3-HNA prevent oligomerization (capping the carboxyl group) but do not prevent dehydration if the

  -hydroxyl is exposed.

• Acylation: Acetylation of the

  -hydroxyl group removes the H-bond donor and sterically hinders the elimination pathway, though it adds a hydrolysis risk.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 36599, 3-Hydroxynonanoic acid. Retrieved from [Link]

• OpenStax Chemistry. (2023). Dehydration of Aldol Products: Synthesis of Enones. Retrieved from [Link]

• Jiang, T., et al. (2012). Fed-batch production of MCL-PHA with elevated 3-hydroxynonanoate content. Applied Microbiology and Biotechnology. Retrieved from [Link]

• Most Wiedzy. (2024). Screening stability, thermochemistry, and chemical kinetics of 3-hydroxybutanoic acid. Retrieved from [Link]

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• 2. Nonanoic acid, 3-hydroxy-, (S)- | C9H18O3 | CID 71363025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (r)-3-Hydroxynonanoic acid | C9H18O3 | CID 10197914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 3-Hydroxynonanoic acid | CymitQuimica [cymitquimica.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 23.3 Dehydration of Aldol Products: Synthesis of Enones - Organic Chemistry | OpenStax [openstax.org]

(S)-3-Hydroxynonanoic Acid: Natural Occurrence, Chemical Ecology, and Analytical Profiling

Executive Summary

(S)-3-Hydroxynonanoic acid (C9H18O3) is a chiral

-hydroxy fatty acid of significant interest in chemical ecology and pharmaceutical synthesis. Unlike its (R)-enantiomer, which serves as the primary monomeric unit in bacterial polyhydroxyalkanoates (PHAs), the (S)-enantiomer occurs naturally as a transient metabolic intermediate in eukaryotic fatty acid oxidation and as a specific defensive allomone in aquatic Coleoptera.

This guide provides a rigorous technical analysis of its natural distribution, distinguishing between high-abundance accumulation in insects and metabolic transience in plants. It details self-validating protocols for its extraction, stereoselective identification, and pharmacological evaluation, serving as a roadmap for its utilization as a chiral synthon in drug development.

Chemical Profile & Stereochemical Significance

The biological activity and metabolic origin of 3-hydroxynonanoic acid are strictly dictated by its absolute configuration at the C3 position.

Property	Specification
IUPAC Name	(3S)-3-hydroxynonanoic acid
CAS Number	45023-83-4 (S-isomer); 40165-87-5 (Racemic)
Molecular Formula	Cngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> H O
Molecular Weight	174.24 g/mol
Stereochemical Role	(S)-Form: Eukaryotic -oxidation intermediate; Insect defensive secretion.(R)-Form: Bacterial PHA monomer (storage polymer).[1]

Expert Insight: Confusion often arises between the (R) and (S) forms. In drug development, using the wrong enantiomer can lead to metabolic inactivity or toxicity. The (S)-form is generated by L-3-hydroxyacyl-CoA dehydrogenase in mitochondria, whereas the (R)-form is synthesized by PhaG/PhaJ enzymes in bacteria.

Natural Occurrence & Ecological Role

Insects: The Primary Reservoir

While 3-hydroxy acids are ubiquitous in trace amounts, (S)-3-hydroxynonanoic acid accumulates in significant quantities in the defensive glands of specific aquatic beetles.

• Taxonomic Source: Family Dytiscidae (Predaceous Diving Beetles).

• Specific Genera: Ilybius (e.g., I. fenestratus, I. fuliginosus) and Laccophilus.

• Anatomical Origin: Prothoracic and pygidial defensive glands.

• Ecological Function:

  • Allomone: Acts as a repellent against vertebrate predators (fish, amphibians).

  • Antimicrobial Agent: Prevents microbial colonization of the beetle's carapace and gland openings in aquatic environments.

  • Surfactant: Lowers surface tension, potentially aiding in rapid escape maneuvers or secretion dispersal.

Plants: Metabolic Transience vs. Synthetic Potential

Contrary to insects, plants do not typically accumulate free (S)-3-hydroxynonanoic acid. Its presence is observed in two specific contexts:[1][2][3][4][5][6][7]

• Metabolic Intermediate: It exists as (S)-3-hydroxynonanoyl-CoA during the

  -oxidation of longer-chain fatty acids (e.g., breakdown of membrane lipids). It is rapidly processed by 3-hydroxyacyl-CoA dehydrogenase , making the free acid difficult to detect without hydrolysis.

• Semi-Synthetic Origin (The "Castor Link"):

  • The most viable source for "plant-derived" 3-hydroxynonanoic acid is Ricinoleic acid (12-hydroxy-9-cis-octadecenoic acid) from Castor oil (Ricinus communis).

  • Mechanism: Oxidative cleavage (ozonolysis) of Ricinoleic acid yields 3-hydroxynonanoic acid derivatives. This is the primary route for industrial and pharmaceutical sourcing, rather than direct extraction.

Biosynthetic Pathways

The stereochemistry is determined by the enzymatic pathway. The diagram below contrasts the Eukaryotic (S)-pathway with the Bacterial (R)-pathway.

Figure 1: Divergent biosynthetic pathways determining the stereochemistry of 3-hydroxy acids.

Analytical Methodology: Stereoselective Profiling

To validate the presence of the (S)-enantiomer specifically, a non-chiral GC-MS is insufficient. The following protocol ensures stereochemical resolution.

Sample Preparation & Extraction

• Insect Source: Anesthetize beetles (CO2). Collect secretion on filter paper or via capillary tube. Extract with Dichloromethane (DCM) .

• Plant Tissue: Grind tissue in liquid nitrogen. Extract with Chloroform:Methanol (2:1) . Perform mild alkaline hydrolysis (0.5M KOH in MeOH) to release esterified intermediates.

Derivatization (Methylation)

Free hydroxy acids usually require derivatization for GC analysis to improve volatility and peak shape.

• Evaporate solvent under N2 stream.

• Add 200 µL BF3-Methanol (14%).

• Incubate at 60°C for 30 mins.

• Extract fatty acid methyl esters (FAMEs) into Hexane.

Chiral GC-MS Analysis

• Column: Cyclodextrin-based chiral phase (e.g., Chirasil-L-Val or Rt-

  DEXsm ).

• Carrier Gas: Helium at 1.0 mL/min.

• Temperature Program: 50°C (1 min)

  4°C/min 220°C.

• Detection: MS (SIM mode). Monitor ions m/z 103 (characteristic cleavage alpha to hydroxyl) and m/z 74 (McLafferty rearrangement).

Self-Validating Step: Always run a racemic standard (±)-3-hydroxynonanoic acid. The (S)-enantiomer typically elutes after the (R)-enantiomer on Chirasil-Val columns, but this must be confirmed with a pure standard.

Pharmacological & Industrial Potential[2][9]

Drug Development Applications

• Chiral Synthon: (S)-3-hydroxynonanoic acid serves as a chiral building block for the synthesis of statins , antibiotics (e.g., macrolides), and pheromones .

• Antimicrobial Activity: Moderate activity against Gram-positive bacteria (S. aureus) and fungi. The free hydroxyl group at C3 is critical for disrupting bacterial cell membranes.

• Cytotoxicity: Studies indicate cytotoxic effects on HeLa cells, suggesting potential as an anti-proliferative agent, though this also necessitates toxicity screening for non-oncology applications.

Quantitative Data Summary

Organism	Tissue/Source	Concentration Est.[7][8]	Function
Ilybius fenestratus	Prothoracic Glands	>50 mg/mL (Secretion)	Predator Defense
Ricinus communis	Castor Oil (Precursor)	High (as Ricinoleic)	Biosynthetic Source
Pseudomonas spp.	Culture Media	Variable (mostly R-form)	PHA Monomer

References

• Dettner, K. (2014). Chemical Ecology and Biochemistry of Dytiscidae. In: Ecology, Systematics, and the Natural History of Predaceous Diving Beetles. Springer.

• Matysiak, S., Kula, J., & Błaszczyk, A. (2019). Synthesis of (R)- and (S)-3-hydroxynonanoic acid derivatives and their cytotoxic activity. Pharmaceuticals.[1][6][9][10]

• Ren, Q., et al. (2005). Enantiomerically pure hydroxycarboxylic acids: current approaches and future perspectives. Applied Microbiology and Biotechnology.

• Schildknecht, H. (1970). The Defensive Chemistry of Land and Water Beetles. Angewandte Chemie International Edition.

• BenchChem. (2025). Chiral Separation of 3-Hydroxy Fatty Acid Enantiomers by HPLC and GC-MS.

Sources

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• 2. Three Challenges towards the Assignment of Absolute Configuration of Gymnocin-B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enatiomerically pure hydroxycarboxylic acids: current approaches and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Apigeninidin chloride disrupts Toxoplasma gondii Mitochondrial membrane potential and induce reactive oxygen species and metabolites production [frontiersin.org]
• 5. scribd.com [scribd.com]
• 6. ptfarm.pl [ptfarm.pl]
• 7. researchgate.net [researchgate.net]
• 8. Identification and Characterization of Peanut Seed Coat Secondary Metabolites Inhibiting Aspergillus flavus Growth and Reducing Aflatoxin Contamination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Chemistry of the Defensive Secretions of Three Species of Millipedes in the Genus Brachycybe - PMC [pmc.ncbi.nlm.nih.gov]

The Dual Nature of 3-Hydroxy Fatty Acids: From Microbial Signaling to Mitochondrial Toxicity

Executive Summary

3-Hydroxy fatty acids (3-OH FAs) are a structurally distinct class of lipid mediators characterized by a hydroxyl group at the

-carbon position.[1][2] Historically viewed primarily as structural anchors in Gram-negative bacterial lipopolysaccharides (Lipid A), recent advances have reclassified them as potent bioactive signaling molecules.

This whitepaper analyzes the biological activity of 3-OH FAs across three distinct biological kingdoms:

• Microbial: As quorum sensing (QS) autoinducers (e.g., Ralstonia solanacearum) and antifungal agents (Lactobacillus).

• Fungal: As morphogenic signals driving hyphal transition (Candida albicans).[3]

• Mammalian: As toxic metabolic intermediates in mitochondrial

  -oxidation disorders (LCHAD deficiency).

Chemical Diversity & Biosynthetic Origins

The biological function of a 3-OH FA is strictly dictated by its chain length and esterification state. Unlike canonical fatty acids, the

-hydroxyl group introduces polarity that alters membrane partitioning and receptor binding.

Table 1: Structural Classes and Biological Functions

Class	Specific Molecule	Source Organism	Biological Function
Short-Chain Free Acid	3-OH-C10:0 (3-hydroxydecanoic acid)	Lactobacillus plantarum	Antifungal; disrupts fungal plasma membranes.
Methyl Ester (FAME)	3-OH-PAME (Palmitic acid methyl ester)	Ralstonia solanacearum	Quorum sensing signal; regulates virulence and biofilm.
Methyl Ester (FAME)	3-OH-MAME (Myristic acid methyl ester)	Ralstonia pseudosolanacearum	Quorum sensing signal; induces chlamydospore invasion.
Oxylipin	3-OH-14:2 (3-hydroxy-tetradecadienoic acid)	Candida albicans	Autoregulatory signal; accelerates hyphal formation.
Acyl-CoA Thioester	3-OH-C16-CoA / 3-OH-C18-CoA	Mammalian Mitochondria	Toxic intermediate; accumulates in LCHAD deficiency.
Lipid A Anchor	3-OH-C14:0 (3-hydroxymyristic acid)	Gram-negative Bacteria	Endotoxin component; TLR4 agonist (when bound to Lipid A).

Microbial Signaling: The Phc Quorum Sensing System

In plant pathogens like Ralstonia solanacearum, 3-OH FAs function as volatile signaling molecules. Unlike the N-acyl homoserine lactones (AHLs) found in other proteobacteria, Ralstonia utilizes a unique system dependent on the methyl ester of 3-hydroxypalmitic acid (3-OH PAME) or 3-hydroxymyristic acid (3-OH MAME).

Mechanistic Pathway

The synthesis and detection of these molecules are governed by the phc (phenotype conversion) regulatory system.

• Synthesis: The methyltransferase PhcB converts 3-hydroxy fatty acids from the acyl carrier protein (ACP) pool into their methyl ester forms (3-OH-FAMEs).

• Secretion & Accumulation: These esters diffuse out of the cell. As the bacterial population density increases, the extracellular concentration of 3-OH-FAMEs rises.[4]

• Sensing: The histidine kinase PhcS binds the accumulated 3-OH-FAME.[5]

• Response: Phosphorylation of PhcR activates PhcA , the global virulence regulator, triggering exopolysaccharide (EPS) production and biofilm formation.

Figure 1: The Phc Quorum Sensing Loop in Ralstonia species.[4][5] The system relies on the specific accumulation of 3-hydroxy fatty acid methyl esters to trigger pathogenicity.

Antifungal Activity of Free 3-OH FAs[6][7][8]

While methyl esters signal virulence in Gram-negatives, free 3-hydroxy fatty acids secreted by Lactic Acid Bacteria (LAB) exhibit potent antifungal properties.

Mechanism of Action

Research on Lactobacillus plantarum (strain MiLAB 14) indicates that 3-OH-C10, 3-OH-C12, and 3-OH-C14 are excreted into the supernatant.

• Membrane Disruption: Due to the amphiphilic nature conferred by the

  -hydroxyl group, these acids insert into the fungal plasma membrane, increasing permeability and causing leakage of intracellular components.

• Anti-Phagocytic Shield: In Cryptococcus neoformans, surface-associated 3-OH FAs (e.g., 3-OH C9:0) prevent internalization by amoebae and macrophages, effectively acting as an "invisibility cloak" against the host immune system.

Mammalian Toxicity: LCHAD Deficiency

In humans, 3-OH FAs are transient intermediates of mitochondrial

-oxidation. However, in Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency, these intermediates accumulate, leading to severe lipotoxicity.[6]

Pathophysiology

The accumulation of 3-hydroxyacyl-CoAs (specifically C16 and C18 chain lengths) causes:

• Mitochondrial Uncoupling: They act as weak uncouplers of oxidative phosphorylation.

• MPTP Opening: They induce the opening of the Mitochondrial Permeability Transition Pore (MPTP), leading to cytochrome c release and apoptosis.

• Oxidative Stress: Inhibition of the respiratory chain complex I and III, generating reactive oxygen species (ROS).

Figure 2: Pathophysiological cascade of LCHAD deficiency.[6] The specific accumulation of 3-hydroxy intermediates drives mitochondrial dysfunction.[6]

Analytical Methodologies

Accurate quantification of 3-OH FAs requires distinguishing them from non-hydroxylated fatty acids and resolving their enantiomeric forms (R vs S).

Gas Chromatography-Mass Spectrometry (GC-MS)

This is the gold standard for structural elucidation.

• Derivatization: Free hydroxyl groups must be silylated to improve volatility.

  • Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

  • Target: Converts -OH and -COOH to trimethylsilyl (TMS) esters/ethers.

• Diagnostic Ions:

  • m/z 175: Characteristic fragment for

    -TMS-oxy fatty acid methyl esters. This ion results from the cleavage between C3 and C4, retaining the carboxyl end.

  • [M-15]+: Loss of a methyl group from the TMS moiety.[7]

Liquid Chromatography (LC-MS/MS)

Preferred for analyzing intact acyl-CoAs or when derivatization is undesirable.

• Mode: Negative electrospray ionization (ESI-).

• Transitions: Monitoring the loss of the CoA moiety or specific water losses from the hydroxy chain.

Experimental Protocols

Protocol A: Isolation of Antifungal 3-OH FAs from Bacterial Supernatant

Modified from Sjögren et al. (2003)

Objective: Isolate free 3-OH FAs from L. plantarum culture.

• Cultivation: Grow bacteria in MRS broth for 48h at 30°C.

• Clarification: Centrifuge at 10,000 x g for 15 mins. Collect supernatant.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE column with Methanol (MeOH) followed by H2O.

  • Load supernatant.[8]

  • Wash with 10% MeOH to remove salts and sugars.

  • Elution: Elute bioactive lipids with 80% MeOH and 100% MeOH fractions.

• Fractionation: Evaporate MeOH under N2 stream. Resuspend in HPLC mobile phase for purification or bioassay.

Protocol B: Minimum Inhibitory Concentration (MIC) Assay

Objective: Quantify biological activity against Candida albicans.[9][8]

• Preparation: Dissolve purified 3-OH FA standards (e.g., 3-OH-C12) in DMSO.

• Inoculum: Adjust fungal spore suspension to

  spores/mL in RPMI 1640 medium.

• Plating: In a 96-well microplate, add 100 µL of inoculum per well.

• Treatment: Add serial dilutions of 3-OH FA (Range: 100 µg/mL to 0.5 µg/mL). Ensure DMSO control < 1%.

• Incubation: Incubate at 30°C for 48 hours.

• Readout: Measure OD600. MIC is defined as the lowest concentration inhibiting >90% of growth compared to control.

References

• Sjögren, J., et al. (2003).[10] "Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14." Applied and Environmental Microbiology.

• Flavier, A. B., et al. (1997). "Identification of 3-hydroxypalmitic acid methyl ester as a novel autoregulator controlling virulence in Ralstonia solanacearum." Molecular Microbiology.

• Kai, K., et al. (2015). "Acyl-homoserine lactone-type quorum sensing in the phytopathogen Ralstonia solanacearum.

• Tonin, A. M., et al. (2013). "Mitochondrial bioenergetics in long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency." Cellular and Molecular Neurobiology.

• Ciccoli, R., et al. (2005).[1][2] "3-Hydroxy fatty acids as signaling molecules in Candida albicans." FEMS Yeast Research.

• Sebolai, O. M., et al. (2012). "3-Hydroxy fatty acids in Cryptococcus neoformans: their role in pathogenesis." Frontiers in Microbiology.

Sources

• 1. Frontiers | Elucidation of the Role of 3-Hydroxy Fatty Acids in Cryptococcus-amoeba Interactions [frontiersin.org]
• 2. Elucidation of the Role of 3-Hydroxy Fatty Acids in Cryptococcus-amoeba Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On mechanism of quorum sensing in Candida albicans by 3(R)-hydroxy-tetradecaenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Molecular signalling in Ralstonia pseudosolanacearum, a bacterial plant disease exploiting quorum sensing – Molecular Plant Pathology highlight blog – BSPP – The British Society for Plant Pathology [bspp.org.uk]
• 6. How Genes Meet Diet in LCHAD Deficiency: Nutrigenomics of Fatty Acid Oxidation Disorder [mdpi.com]
• 7. Importance of 3-Hydroxy Fatty Acid Composition of Lipopeptides for Biosurfactant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]

Solubility profile of (S)-3-hydroxynonanoic acid in organic solvents

An In-Depth Technical Guide to the Solubility Profile and Solvent-Mediated Processing of (S)-3-Hydroxynonanoic Acid

Executive Summary

(S)-3-Hydroxynonanoic acid (also referred to as (3S)-3-hydroxypelargonic acid) is a chiral, medium-chain length (mcl)

-hydroxy fatty acid. With the molecular formula C9H18O3 and a molecular weight of 174.24 g/mol [1][2], this compound serves as a critical building block in the synthesis of biodegradable polyhydroxyalkanoates (PHAs), chiral pharmaceuticals, and bioactive lipopeptides.

For application scientists and process chemists, understanding the thermodynamic solubility profile of (S)-3-hydroxynonanoic acid is paramount. Its amphiphilic nature—characterized by a hydrophobic nine-carbon aliphatic tail and a highly polar, hydrogen-bonding headgroup (comprising both a carboxylic acid and a

-hydroxyl group)—dictates its behavior in organic solvents. This whitepaper details the physicochemical mechanics of its solubility, provides empirical solvent data, and outlines field-proven methodologies for its extraction and quantification.

Thermodynamic Principles of Solubility for Chiral -Hydroxy Acids

The dissolution of (S)-3-hydroxynonanoic acid in any solvent system is governed by the disruption of its crystalline lattice and the subsequent solvation of its functional groups.

• Intermolecular Hydrogen Bonding: In its solid state (melting point ~48–61 °C depending on enantiomeric purity)[1][3], the molecule forms robust intermolecular hydrogen-bonded dimers via the carboxylic acid moieties, further stabilized by the

  -hydroxyl groups.

• The Hydrophobic Effect: The C9 aliphatic chain severely restricts aqueous solubility (<0.1 g/L). Water molecules cannot effectively solvate the non-polar tail without a massive entropic penalty, forcing the compound out of the aqueous phase[4][5].

• Solvent Selection Causality: To achieve high solubility, an organic solvent must possess sufficient hydrogen-bond accepting/donating capacity to break the carboxylic dimers, while simultaneously maintaining a low enough dielectric constant to favorably interact with the non-polar nonyl chain. Halogenated solvents (e.g., chloroform) and medium-polarity esters (e.g., ethyl acetate) perfectly satisfy this dual requirement[6][7].

Solubility Profile in Select Organic Solvents

The following table synthesizes the solubility behavior of (S)-3-hydroxynonanoic acid (and its close mcl-analogs) across various solvent classes at standard ambient temperature (25 °C).

Solvent	Polarity Index	Dielectric Constant (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	Estimated Solubility (g/L at 25°C)	Mechanistic Rationale
Chloroform	4.1	4.8	> 100 (Freely Soluble)	High affinity for the aliphatic chain; effectively disrupts H-bonded dimers without requiring high polarity[6][7].
Ethanol (Absolute)	5.2	24.3	> 50 (Soluble)	Strong H-bond donor/acceptor capabilities perfectly match the -hydroxy acid motif[8].
Ethyl Acetate	4.4	6.0	> 50 (Soluble)	Excellent dipole-dipole interactions; serves as the industry standard for liquid-liquid extraction from aqueous broths.
Hexane	0.1	1.9	< 5 (Sparingly Soluble)	Insufficient polarity to overcome the lattice energy of the polar headgroups; requires heating for dissolution.
Water	10.0	80.1	< 0.1 (Insoluble)	The hydrophobic effect of the C9 chain dominates, preventing solvation despite the polar functional groups[5][9].

Experimental Methodology: High-Throughput Solubility Screening & Validation

To establish a self-validating system for determining the exact thermodynamic solubility of (S)-3-hydroxynonanoic acid in novel solvent mixtures, the following Isothermal Shake-Flask Method coupled with GC-FID/MS must be employed.

Step-by-Step Protocol

• Saturation & Equilibration:

  • Action: Add an excess amount of solid (S)-3-hydroxynonanoic acid (e.g., 200 mg) to 1.0 mL of the target organic solvent in a hermetically sealed borosilicate glass vial.

  • Action: Agitate the suspension in an isothermal shaker at 25.0 ± 0.1 °C for 48 hours.

  • Causality: 48 hours of agitation ensures the system reaches true thermodynamic equilibrium rather than merely kinetic dissolution. Strict temperature control is vital, as the solubility of medium-chain fatty acids increases exponentially near their melting points.

• Phase Separation:

  • Action: Transfer the suspension to a temperature-controlled centrifuge and spin at 10,000 × g for 15 minutes. Carefully aspirate the supernatant.

  • Causality: Centrifugation forces undissolved micro-crystals into a pellet. Failure to perform this step results in colloidal suspensions that cause false-positive concentration spikes during chromatographic injection.

• Derivatization (Silylation):

  • Action: Aliquot 10 µL of the supernatant and evaporate the solvent under a gentle stream of nitrogen. Reconstitute in 50 µL of anhydrous pyridine and add 50 µL of BSTFA + 1% TMCS. Incubate at 60 °C for 30 minutes.

  • Causality: The free -OH and -COOH groups of (S)-3-hydroxynonanoic acid cause severe peak tailing and thermal degradation in Gas Chromatography. Silylation converts these to volatile, thermally stable trimethylsilyl (TMS) ethers/esters, ensuring sharp peaks and accurate quantitation.

• Quantitation via GC-FID/MS:

  • Action: Inject 1 µL of the derivatized sample into a GC equipped with a non-polar capillary column (e.g., DB-5). Quantify against a multi-point calibration curve of an internal standard (e.g., nonadecanoic acid).

Downstream Implications for Biocatalysis and Drug Development

The solubility profile of (S)-3-hydroxynonanoic acid directly dictates its downstream processing. In industrial biotechnology, chiral 3-hydroxyalkanoic acids are frequently produced via the in vivo depolymerization of PHAs accumulated by bacteria such as Pseudomonas putida[6][10].

Because the monomers are secreted into an aqueous extracellular environment where they are insoluble, organic solvent extraction is mandatory. The workflow relies on acidifying the broth below the molecule's pKa (~4.8) to protonate the carboxylate ion, rendering the molecule highly hydrophobic. Subsequent liquid-liquid extraction with chloroform or ethyl acetate efficiently partitions the (S)-3-hydroxynonanoic acid into the organic phase, leaving cellular debris and hydrophilic impurities behind[6][11].

Once purified, these chiral monomers are utilized as precursors for synthesizing orphan receptor agonists (e.g., targeting GPR109B) and novel antimicrobial lipopeptides[10][12].

Workflow Visualization

Workflow for the solvent-mediated extraction and purification of chiral 3-hydroxyalkanoic acids.

References

• PubChem. "3-Hydroxynonanoic acid | C9H18O3 | CID 36599". National Center for Biotechnology Information (NIH). Available at: [Link][1]

• PubChem. "Nonanoic acid, 3-hydroxy-, (S)- | C9H18O3 | CID 71363025". National Center for Biotechnology Information (NIH). Available at:[Link][2]

• Ruth, K., et al. "Efficient Production of (R)-3-Hydroxycarboxylic Acids by Biotechnological Conversion of Polyhydroxyalkanoates and Their Purification". Biomacromolecules, ACS Publications. Available at:[Link][6]

• ResearchGate. "Bacterial Poly(hydroxyalkanoates) as a Source of Chiral Hydroxyalkanoic Acids". ResearchGate. Available at:[Link][10]

Sources

• 1. 3-Hydroxynonanoic acid | C9H18O3 | CID 36599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nonanoic acid, 3-hydroxy-, (S)- | C9H18O3 | CID 71363025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. LipidBank - Fatty acid [lipidbank.jp]
• 4. CAS 14292-26-3: 3-HYDROXYDECANOIC ACID | CymitQuimica [cymitquimica.com]
• 5. cosmobiousa.com [cosmobiousa.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. scent.vn [scent.vn]
• 9. CAS 40165-87-5: 3-Hydroxynonanoic acid | CymitQuimica [cymitquimica.com]
• 10. researchgate.net [researchgate.net]
• 11. US6472188B1 - Method for producing hydroxycarboxylic acids by auto-degradation of polyhydroxyalkanoates - Google Patents [patents.google.com]
• 12. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis Protocols for (S)-3-Hydroxynonanoic Acid

Audience: Researchers, scientists, and drug development professionals. Focus: Scalable, high-enantiomeric-excess (ee) methodologies for the synthesis of (S)-3-hydroxynonanoic acid.

Executive Summary & Strategic Rationale

(S)-3-Hydroxynonanoic acid is a highly valuable chiral building block utilized in the synthesis of macrolides, biodegradable polyesters, and novel active pharmaceutical ingredients (APIs). While its enantiomer, (R)-3-hydroxynonanoic acid, can be readily accessed via the chiral pool through the ozonolysis of naturally occurring (R)-ricinoleic acid derived from castor oil[1], accessing the pure (S)-enantiomer requires de novo asymmetric synthesis or stereochemical inversion[2].

To meet the rigorous purity standards of drug development, this application note details two field-proven, self-validating protocols for the direct enantioselective synthesis of (S)-3-hydroxynonanoic acid: Chemocatalytic Asymmetric Hydrogenation (Noyori Protocol) and Biocatalytic Ketoreduction .

Mechanistic Pathway Analysis

When designing a synthetic route, chemists must balance scalability, enantiomeric excess, and environmental impact. The causality behind selecting these two pathways is grounded in their distinct mechanistic advantages:

• Transition-Metal Catalysis (Ru-BINAP): The direct asymmetric hydrogenation of 3-oxononanoic acid esters using (S)-BINAP-Ru(II) complexes offers exceptional enantioselectivity (>98% ee)[3]. The stereodetermining step involves the bidentate coordination of the

  -keto ester's ketone and ester carbonyl oxygens to the chiral ruthenium center. The rigid steric environment created by the BINAP ligand dictates a highly specific facial attack of the hydride, reliably yielding the (S)-stereocenter.

• Biocatalysis (Ketoreductases): Engineered ketoreductases (KREDs) provide a greener alternative, operating under ambient, aqueous conditions[4]. The enzyme's active site strictly controls the stereochemical outcome via precise hydrogen bonding and steric constraints. Because KREDs are NADPH-dependent, this method utilizes a coupled enzyme system with Glucose Dehydrogenase (GDH) to ensure the continuous regeneration of the cofactor, driving the thermodynamic equilibrium entirely toward the product.

Caption: Overview of Chemocatalytic and Biocatalytic Pathways for (S)-3-Hydroxynonanoic Acid.

Quantitative Data Summary

The following table summarizes the expected performance metrics of the two primary methodologies to aid in route selection.

Parameter	Ru-BINAP Hydrogenation	Biocatalytic Ketoreduction
Precursor	Methyl 3-oxononanoate	3-Oxononanoic acid (sodium salt)
Catalyst Loading	0.1 - 0.5 mol%	1 - 5 wt% (Enzyme to substrate)
Typical Yield	92 - 96% (after saponification)	85 - 90% (direct isolation)
Enantiomeric Excess	> 98% ee	> 99% ee
Reaction Conditions	50–100 atm H₂, 50 °C, Methanol	1 atm, 30 °C, Aqueous Buffer (pH 7.0)
Scalability	Excellent (requires high-pressure reactors)	Excellent (requires pH-stat titrators)

Experimental Protocols

Protocol A: Chemocatalytic Asymmetric Hydrogenation (Noyori Protocol)

This protocol utilizes an (S)-BINAP-Ru(II) halide complex to hydrogenate methyl 3-oxononanoate, followed by mild saponification to yield the free acid.

Step-by-Step Methodology:

• Catalyst Preparation & Degassing: In a glovebox, dissolve 0.1 mol% of RuCl₂ₙ in anhydrous, rigorously degassed methanol.

  • Causality: Strict exclusion of oxygen is mandatory. Trace oxygen irreversibly oxidizes the phosphine ligands of the BINAP complex, destroying catalytic activity and plummeting the ee[3].

• Substrate Loading: Transfer the catalyst solution and 1.0 equivalent of methyl 3-oxononanoate into a high-pressure stainless-steel autoclave under an argon atmosphere.

• Hydrogenation: Purge the autoclave three times with H₂ gas. Pressurize the vessel to 50–100 atm with H₂ and heat to 50 °C. Stir vigorously for 12–24 hours until hydrogen uptake ceases.

  • Causality: High pressure ensures a sufficient concentration of dissolved hydrogen in the solvent, preventing catalyst starvation which can lead to off-target enolization and racemic background reduction.

• Workup: Depressurize the reactor carefully. Evaporate the methanol under reduced pressure. Filter the residue through a short pad of silica gel (eluting with EtOAc/Hexanes) to remove the ruthenium catalyst.

• Saponification: Dissolve the resulting methyl (S)-3-hydroxynonanoate in a 3:1 mixture of THF/H₂O. Add 1.5 equivalents of LiOH·H₂O at 0 °C. Stir for 4 hours at room temperature.

  • Causality: LiOH is preferred over NaOH/KOH to prevent base-catalyzed retro-aldol degradation or dehydration of the

    -hydroxy group.

• Isolation: Acidify the aqueous layer to pH 2 using 1M HCl at 0 °C. Extract with ethyl acetate (3x). Dry over anhydrous Na₂SO₄, concentrate, and recrystallize to afford pure (S)-3-hydroxynonanoic acid.

Caption: Step-by-step experimental workflow for the Ru-BINAP catalyzed asymmetric hydrogenation.

Protocol B: Biocatalytic Ketoreduction (KRED)

This protocol utilizes an engineered (S)-selective ketoreductase coupled with a glucose/GDH cofactor regeneration system.

Step-by-Step Methodology:

• Reaction Assembly: In a jacketed reactor equipped with a pH-stat, prepare a 100 mM potassium phosphate buffer (pH 7.0). Add 3-oxononanoic acid (sodium salt, 50 g/L), D-glucose (1.5 equivalents relative to substrate), and NADP⁺ (0.5 mM).

• Enzyme Addition: Introduce the (S)-selective KRED (e.g., KRED-130 or equivalent, 2 wt% relative to substrate) and Glucose Dehydrogenase (GDH, 1 wt%).

• Biotransformation: Stir the mixture at 30 °C. Maintain the pH strictly at 7.0 using the pH-stat titrator loaded with 2M NaOH.

  • Causality: The GDH-catalyzed oxidation of glucose produces gluconic acid. Unchecked, the dropping pH will denature both the KRED and GDH enzymes and halt the reaction[4]. The volume of NaOH consumed serves as a self-validating, real-time metric of reaction conversion.

• Termination & Extraction: Once base consumption ceases (typically 18–24 hours), lower the pH to 2.0 using 2M HCl to precipitate the proteins and protonate the product. Add Celite and filter to remove denatured enzymes.

• Isolation: Extract the filtrate with methyl tert-butyl ether (MTBE) (3x). Wash the organic layer with brine, dry over MgSO₄, and concentrate under vacuum to yield enantiopure (S)-3-hydroxynonanoic acid.

References

1.3 2. 2 3.1 4.4

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enatiomerically pure hydroxycarboxylic acids: current approaches and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. mdpi.com [mdpi.com]

Application Note: Downstream Processing and Isolation of (S)-3-Hydroxynonanoic Acid from Fermentation Broth

Abstract & Scope

This application note details the downstream processing (DSP) protocols for the extraction and purification of (S)-3-hydroxynonanoic acid (3-HNA) from microbial fermentation broth. While 3-hydroxy fatty acids are conventionally accumulated intracellularly as Polyhydroxyalkanoate (PHA) polymers (typically the R-configuration), specific engineered strains (e.g., Pseudomonas putida with

-oxidation inhibitors or thioesterase expression) can secrete monomeric 3-HNA.

This guide addresses two critical workflows:

• Direct Liquid-Liquid Extraction (LLE): For broths containing secreted monomeric acid.[1]

• Biomass Hydrolysis & Extraction: For recovery of 3-HNA derived from intracellular PHA depolymerization.[1]

Physicochemical Basis of Extraction

To design a robust protocol, one must understand the analyte's behavior in a biphasic system.[1]

• Target Molecule: (S)-3-Hydroxynonanoic Acid (

  )

• pKa: ~4.8 (Carboxylic acid group)

• Hydrophobicity (LogP): ~2.0 – 2.5

• Chirality: The extraction physics described here apply to both (R) and (S) enantiomers.[1] However, (S)-3-HNA is typically an intermediate of the

  -oxidation pathway, whereas (R)-3-HNA is the monomer unit of PHAs.

The pH Switch Mechanism

The efficiency of extraction relies on the "pH Switch."

• At pH > 4.8 (Fermentation pH ~7.0): The molecule exists as 3-hydroxynonanoate (anion). It is highly water-soluble and insoluble in organic solvents.[1]

• At pH < 4.8 (Target pH ~2.0): The molecule is protonated to the free acid form (

  ). It partitions preferentially into the organic phase.[1]

Workflow Logic (Graphviz Visualization)

The following diagram illustrates the decision matrix for processing fermentation broth based on the localization of the product.

Figure 1: Decision matrix and process flow for the isolation of 3-hydroxynonanoic acid.

Detailed Experimental Protocols

Protocol A: Direct Extraction (Secreted Monomer)

Use this protocol if your engineered strain secretes the free acid into the media.

Reagents:

• Sulfuric Acid (

  ), 6N

• Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE)[2]

• Brine solution (Saturated NaCl)

• Anhydrous Sodium Sulfate (

  )

Step-by-Step:

• Clarification: Centrifuge the fermentation broth at 8,000

  g for 15 minutes at 4°C to remove cell biomass. Retain the supernatant .

• Acidification: Place the supernatant in a jacketed vessel (cooled to 4°C to prevent thermal degradation). Slowly add 6N

  with constant stirring until pH reaches 2.0 .

  • Why? This drives the equilibrium from the salt form to the free carboxylic acid form.

• Salting Out (Optional): Add NaCl to saturation. This increases the ionic strength of the aqueous phase, pushing the organic acid into the organic solvent (Salting-out effect).

• Solvent Extraction:

  • Add 1 volume of Ethyl Acetate for every 1 volume of broth (1:1 ratio).

  • Mix vigorously for 30 minutes.

  • Allow phases to separate (or centrifuge at 3,000

    g to break emulsions).

  • Collect the top organic layer.[1]

  • Repeat extraction 2 more times with fresh solvent.

• Drying: Combine organic fractions. Wash once with brine to remove residual water/acid.[1] Dry over anhydrous

  for 20 minutes.

• Concentration: Filter out the solid sulfate. Evaporate solvent using a rotary evaporator at 40°C under reduced pressure.

  • Result: A viscous, slightly yellow oil containing crude 3-HNA.[1]

Protocol B: Biomass Hydrolysis (Intracellular/PHA Route)

Use this protocol if the product is stored as intracellular PHA or monomer inclusions.

Reagents:

• Methanol[1][3][4][5][6][7][8][9]

• Sulfuric Acid (conc.)[1]

• Chloroform[1][6]

• Sodium Hydroxide (NaOH)

Step-by-Step:

• Harvest: Centrifuge broth (8,000

  g, 15 min). Discard supernatant; keep the pellet .

• Lyophilization: Freeze-dry the pellet. Water interferes with the transesterification/hydrolysis efficiency.[1]

• Acid Methanolysis (Depolymerization):

  • Resuspend dried biomass in a mixture of Chloroform and Methanol:Sulfuric Acid (85:15 v/v).

  • Heat at 100°C for 140 minutes in a sealed, pressure-rated tube.

  • Mechanism:[1] This cleaves the PHA ester bonds and converts monomers into methyl esters (3-hydroxy-methylnonanoate).

• Recovery: Add 1 mL water per 2 mL reaction mix. Vortex and centrifuge.[1][3][8] The bottom chloroform layer contains the methyl esters.[1]

• Saponification (Restoring the Acid):

  • Evaporate chloroform.[1]

  • Add 1M NaOH (ethanolic) and heat at 60°C for 1 hour to cleave the methyl ester protection.

  • Acidify to pH 2.0 and extract with Ethyl Acetate (as in Protocol A).

Purification & Validation

Purification Strategy: Silica Gel Chromatography

Crude extracts often contain fatty acid impurities (e.g., nonanoic acid from the feed).[1]

• Stationary Phase: Silica Gel 60 (230-400 mesh).[1]

• Mobile Phase: Gradient elution using Hexane : Ethyl Acetate.[1]

  • Start: 90:10 (Elutes non-polar fatty acids).[1]

  • Shift: 60:40 (Elutes 3-hydroxynonanoic acid).

• Detection: TLC (stained with phosphomolybdic acid) or HPLC-UV (210 nm).

Analytical Validation (GC-MS)

To confirm the identity and purity of (S)-3-hydroxynonanoic acid.

Parameter	Setting/Method
Derivatization	Silylation required.[8] React dry sample with BSTFA + 1% TMCS at 70°C for 30 min.[1]
Column	HP-5MS or DB-5 (30m x 0.25mm).
Carrier Gas	Helium (1 mL/min).[1]
Temp Program	80°C (1 min) 20°C/min 280°C.
Target Ions	Look for characteristic fragment ions: m/z 175 (cleavage alpha to hydroxyl-TMS).
Chiral Analysis	To distinguish (S) from (R), use a Chiral GC column (e.g., Cyclodextrin-based) or derivatize with Mosher's acid chloride.

Scientific Integrity & Troubleshooting

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Emulsion Formation	High protein content or cell debris in supernatant.	Filter supernatant through 0.22 m filter before extraction.[1] Use centrifugation to break phases.[1][3]
Low Yield	Incomplete acidification (pH > 4.8).[1]	Verify pH is < 2.[1]5. The pKa is ~4.8; at pH 4.8, 50% is still lost in the water phase.[1]
Product Degradation	High temperature evaporation.	3-hydroxy acids can dehydrate to -unsaturated acids (2-nonenoic acid). Keep evaporation < 40°C.

Upstream Considerations (Chirality)

Researchers must note that the standard

-oxidation pathway in Pseudomonas generates (S) -3-hydroxyacyl-CoA. However, the PHA synthase enzyme ( ) is specific for the (R) -enantiomer.

• If your product is derived from PHA hydrolysis , it is likely (R)-3-HNA .

• If your product is from an engineered strain with a

  -oxidation inhibitor (e.g., acrylic acid) or thioesterase overexpression, it is likely (S)-3-HNA .

• Always validate chirality using chiral chromatography.[1]

References

• Elbahloul, Y., et al. (2009).[1][10] "Large-Scale Production of Poly(3-Hydroxyoctanoic Acid) by Pseudomonas putida GPo1 and a Simplified Downstream Process." Applied and Environmental Microbiology. Link

• Ren, Q., et al. (2005).[1] "Modification of the Pseudomonas putida KT2440 PHA synthase to improve mcl-PHA production." Biomacromolecules. Link

• LIPID MAPS® . "Protocol for 3-hydroxy fatty acid analysis by GC-MS." Lipid Maps Protocols. Link

• Wampfler, B., et al. (2010).[1] "Isolation and purification of medium chain length poly(3-hydroxyalkanoates) (mcl-PHA) for medical applications using nonchlorinated solvents." Biomacromolecules. Link

• PubChem . "3-Hydroxynonanoic acid - Compound Summary."[1][11] National Library of Medicine.[1] Link

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. Isolation and purification of medium chain length poly(3-hydroxyalkanoates) (mcl-PHA) for medical applications using nonchlorinated solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lipidmaps.org [lipidmaps.org]
• 4. Large-scale production of poly(3-hydroxyoctanoic acid) by Pseudomonas putida GPo1 and a simplified downstream process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.plos.org [journals.plos.org]
• 7. WO2013192450A1 - Purification of 3-hydroxypropionic acid from crude cell broth and production of acrylamide - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Large-Scale Production of Poly(3-Hydroxyoctanoic Acid) by Pseudomonas putida GPo1 and a Simplified Downstream Process - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 3-Hydroxynonanoic acid | C9H18O3 | CID 36599 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Polymerization of Poly(3-hydroxynonanoate) Bioplastics

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis of poly(3-hydroxynonanoate) (P3HN), a promising biodegradable and biocompatible polymer. This document offers detailed protocols for both biological and chemical polymerization techniques, explains the scientific rationale behind the methodologies, and presents key characterization data.

Introduction to Poly(3-hydroxynonanoate) (P3HN)

Poly(3-hydroxynonanoate) is a member of the polyhydroxyalkanoate (PHA) family of bioplastics. PHAs are naturally occurring polyesters synthesized by numerous microorganisms as intracellular carbon and energy storage granules.[1] P3HN, a medium-chain-length PHA (mcl-PHA), is of particular interest due to its elastomeric properties, lower crystallinity, and higher flexibility compared to short-chain-length PHAs like poly(3-hydroxybutyrate) (PHB). These characteristics make P3HN a valuable candidate for a range of applications, including in the medical field for devices, surgical sutures, and drug delivery systems.[2]

This guide will explore the two primary routes for P3HN synthesis: microbial fermentation and chemical polymerization. Each method presents distinct advantages and challenges, and the choice of technique will depend on the desired polymer properties and the specific application.

Part 1: Biological Synthesis of P3HN via Microbial Fermentation

The biosynthesis of P3HN is most effectively achieved using bacteria capable of producing mcl-PHAs, with Pseudomonas putida being a well-studied and robust production host.[3][4] The general principle involves providing the microorganism with a suitable carbon source, often an odd-chain fatty acid like nonanoic acid, which the bacterium converts into (R)-3-hydroxyacyl-CoA monomers and subsequently polymerizes into P3HN.[3][5]

Scientific Principles

Pseudomonas putida utilizes the β-oxidation pathway to metabolize fatty acids. When an odd-chain fatty acid such as nonanoic acid is supplied as the primary carbon source, the intermediates of the β-oxidation cycle include (R)-3-hydroxynonanoyl-CoA. This specific monomer is then directed towards polymerization by the PHA synthase enzyme (PhaC) to form P3HN.[4][6] To maximize P3HN accumulation, it is common to induce a state of nutrient limitation, typically of nitrogen or phosphorus, while providing an excess of the carbon source. This metabolic stress shifts the cell's resources from growth towards the storage of carbon in the form of PHA granules.[5]

Experimental Workflow for Biological P3HN Production

Caption: Workflow for the biological production of P3HN.

Detailed Protocols

Protocol 1: Fed-Batch Fermentation of Pseudomonas putida for P3HN Production

This protocol outlines a fed-batch fermentation process for producing P3HN using Pseudomonas putida.

1. Media Preparation:

• Seed Culture Medium (LB Broth): 10 g/L tryptone, 5 g/L yeast extract, 10 g/L NaCl.

• Fermentation Medium (Mineral Salt Medium - MSM): Prepare a sterile mineral salt medium containing (per liter): 6.0 g Na2HPO4·12H2O, 1.5 g KH2PO4, 1.0 g (NH4)2SO4, 0.2 g MgSO4·7H2O, and 1 ml of a trace element solution. The trace element solution should contain (per liter): 2.78 g FeSO4·7H2O, 1.98 g MnCl2·4H2O, 2.81 g CoSO4·7H2O, 1.67 g CaCl2·2H2O, 0.17 g CuCl2·2H2O, and 0.29 g ZnSO4·7H2O.

2. Inoculum Preparation:

• Inoculate a single colony of Pseudomonas putida into 50 mL of LB broth in a 250 mL shake flask.

• Incubate at 30°C with shaking at 200 rpm for 16-24 hours until the culture reaches the late exponential growth phase.

3. Fermentation:

• Aseptically transfer the seed culture to a sterilized bioreactor containing the MSM. The initial volume of the inoculum should be approximately 5-10% of the total fermentation volume.

• Initially, provide a primary carbon source such as glucose or citrate to promote cell growth.

• Maintain the fermentation conditions at 30°C, pH 7.0 (controlled with NaOH and H2SO4), and dissolved oxygen above 20% of air saturation.[5][7]

• Once the culture reaches a desired cell density (e.g., an OD600 of 10-20), induce P3HN accumulation by limiting a key nutrient (typically nitrogen) and introducing nonanoic acid as the carbon source.[5]

• The feeding of nonanoic acid should be carefully controlled to avoid toxicity to the cells. A fed-batch strategy with a controlled feeding rate is recommended.[5]

4. Harvesting:

• After the desired fermentation time (typically 48-72 hours post-induction), harvest the bacterial cells by centrifugation (e.g., 8000 x g for 15 minutes).

• Wash the cell pellet with distilled water to remove residual media components and freeze-dry the biomass for subsequent extraction.

Protocol 2: Extraction and Purification of P3HN from Bacterial Biomass

This protocol describes the solvent-based extraction and purification of P3HN from the harvested bacterial cells.

1. Cell Lysis and Extraction:

• Suspend the freeze-dried cell biomass in a suitable solvent. Chloroform is a highly effective solvent for mcl-PHAs, though less hazardous alternatives like acetone or cyclohexanone can also be used.[8][9] A typical ratio is 1 g of dry cell weight to 20 mL of solvent.

• Stir the suspension at room temperature for 24 hours or at a slightly elevated temperature (e.g., 40-60°C) for a shorter duration to enhance extraction efficiency.[10]

2. Separation of Cellular Debris:

• After extraction, separate the polymer-containing solvent from the cell debris by filtration or centrifugation.

3. Polymer Precipitation:

• Precipitate the P3HN from the solvent by adding a non-solvent (anti-solvent). A cold mixture of methanol and ethanol (e.g., 70:30 v/v) is commonly used.[11] Add the anti-solvent slowly to the polymer solution while stirring until the polymer precipitates. A typical volume ratio of solvent to anti-solvent is 1:5 to 1:10.

4. Purification and Drying:

• Collect the precipitated P3HN by filtration or centrifugation.

• Wash the polymer with fresh anti-solvent to remove any remaining impurities.

• Dry the purified P3HN in a vacuum oven at a temperature below its melting point until a constant weight is achieved.

Part 2: Chemical Synthesis of P3HN via Ring-Opening Polymerization

The chemical synthesis of P3HN is typically achieved through the ring-opening polymerization (ROP) of its corresponding β-lactone monomer, β-nonalactone. This method offers greater control over the polymer's molecular weight and architecture compared to biological synthesis.[6]

Scientific Principles

Ring-opening polymerization is a form of chain-growth polymerization where the terminus of a polymer chain attacks a cyclic monomer to form a longer polymer.[12] The ROP of β-nonalactone can be initiated by various catalysts, including anionic, cationic, and coordination catalysts. The choice of catalyst and initiator significantly influences the polymerization rate, stereoselectivity, and the resulting polymer properties.[13][14] A common and effective method for the synthesis of β-lactones from β-hydroxy acids is the Mitsunobu reaction, which proceeds with inversion of stereochemistry at the hydroxyl-bearing carbon.[10][15][16][17]

Experimental Workflow for Chemical P3HN Synthesis

Caption: Workflow for the chemical synthesis of P3HN.

Detailed Protocols

Protocol 3: Synthesis of β-Nonalactone via Mitsunobu Reaction

This protocol describes the synthesis of the β-nonalactone monomer from β-hydroxynonanoic acid.

1. Reactant Preparation:

• Dissolve β-hydroxynonanoic acid in a suitable anhydrous solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0°C in an ice bath.

2. Mitsunobu Reaction:

• To the cooled solution, add triphenylphosphine (PPh3) followed by the slow, dropwise addition of a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[15][17] The reaction is typically exothermic and should be kept cool.

• Allow the reaction to stir at 0°C for a period of time and then warm to room temperature, monitoring the progress by thin-layer chromatography (TLC).

3. Work-up and Purification:

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude product will contain the desired β-nonalactone along with triphenylphosphine oxide and the dialkyl hydrazodicarboxylate byproduct.

• Purify the β-nonalactone by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 4: Ring-Opening Polymerization of β-Nonalactone

This protocol outlines the ring-opening polymerization of β-nonalactone to produce P3HN.

1. Polymerization Setup:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the purified β-nonalactone in a dry, aprotic solvent such as toluene or THF.

• Add the desired initiator (e.g., an alcohol like benzyl alcohol) and catalyst. A variety of catalysts can be used, including organocatalysts like 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) or metal-based catalysts like zinc or aluminum complexes.[6][14][18]

2. Polymerization Reaction:

• Stir the reaction mixture at the desired temperature. The optimal temperature will depend on the chosen catalyst and solvent. For many organocatalysts, room temperature to mildly elevated temperatures (e.g., 60-80°C) are sufficient.[6]

• Monitor the progress of the polymerization by taking aliquots and analyzing the monomer conversion by ¹H NMR spectroscopy.

3. Termination and Purification:

• Once the desired monomer conversion is reached, terminate the polymerization by adding a quenching agent (e.g., a small amount of acetic acid or methanol).

• Precipitate the P3HN by pouring the reaction mixture into a large volume of a cold non-solvent, such as methanol or hexanes.

• Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum.

Part 3: Characterization of Poly(3-hydroxynonanoate)

Thorough characterization of the synthesized P3HN is crucial to determine its properties and suitability for various applications. The following are key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the chemical structure of P3HN.[19]

• ¹H NMR: Provides information on the proton environment in the polymer, confirming the presence of the repeating 3-hydroxynonanoate unit. The relative integration of the proton signals can be used to determine the purity of the polymer.[11]

• ¹³C NMR: Confirms the carbon backbone of the polymer and can be used to assess the tacticity (stereochemistry) of the polymer chain.[13]

Protocol 5: NMR Analysis of P3HN

• Dissolve a small amount of the purified P3HN (5-10 mg) in a deuterated solvent such as deuterated chloroform (CDCl₃).

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra using a high-field NMR spectrometer.

• Process the spectra to identify the characteristic chemical shifts of the P3HN repeating unit.

Gel Permeation Chromatography (GPC)

GPC, also known as size exclusion chromatography (SEC), is used to determine the molecular weight and molecular weight distribution (polydispersity index, PDI) of the polymer.[20][21]

Protocol 6: GPC Analysis of P3HN

• Prepare a dilute solution of P3HN (typically 1-2 mg/mL) in a suitable solvent that is also the GPC mobile phase (e.g., THF or chloroform).[22]

• Filter the solution through a 0.2 or 0.45 µm syringe filter to remove any particulate matter.

• Inject the filtered solution into the GPC system equipped with appropriate columns (e.g., polystyrene-divinylbenzene columns) and a refractive index (RI) detector.

• Calibrate the system using polymer standards of known molecular weight (e.g., polystyrene standards) to obtain the molecular weight averages (Mn, Mw) and PDI (Mw/Mn) of the P3HN sample.[20]

Quantitative Data Summary

The properties of P3HN can vary depending on the synthesis method. The following table provides a summary of typical properties for mcl-PHAs, including P3HN.

Property	Biological Synthesis (Typical Range)	Chemical Synthesis (Typical Range)
Number Average Molecular Weight (Mn)	50,000 - 500,000 g/mol	10,000 - 200,000 g/mol (tunable)
Weight Average Molecular Weight (Mw)	100,000 - 1,500,000 g/mol	15,000 - 300,000 g/mol (tunable)
Polydispersity Index (PDI)	2.0 - 4.0	1.1 - 2.0 (controlled)
Glass Transition Temperature (Tg)	-40 to -25 °C	-40 to -25 °C
Melting Temperature (Tm)	40 - 60 °C	Amorphous or low melting point
Tensile Strength	5 - 15 MPa	Variable, depends on Mw
Elongation at Break	300 - 600 %	Variable, depends on Mw

Note: These values are representative and can be influenced by specific fermentation conditions, catalysts, and polymerization parameters.[2]

References

• Hughes, D. L. (2002). The Mitsunobu Reaction. Organic Reactions, 42, 335-656.
• Argyropoulos, D. S., & Bolker, H. I. (1996). A Study of Poly(hydroxyalkanoate)s by Quantitative 31P NMR Spectroscopy: Molecular Weight and Chain Cleavage. Macromolecules, 29(16), 5433-5438.
• Cleaver, G. (n.d.). GPC/SEC Analysis of Biodegradable Polyhydroxyalkanoate on Agilent PLgel 10 µm MIXED-B Columns. Agilent Technologies, Inc.
• Griebel, R., Smith, Z., & Merrick, J. M. (1968). Metabolism of poly-beta-hydroxybutyrate. I.
• Dembitsky, V. M. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2551-2620.
• Doi, Y., Kunioka, M., Nakamura, Y., & Soga, K. (1986). Nuclear magnetic resonance studies on poly(β-hydroxybutyrate) and a copolyester of β-hydroxybutyrate and β-hydroxyvalerate isolated from Alcaligenes eutrophus H16. Macromolecules, 19(12), 2860-2864.
• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(1), 1-28.
• Hauhart, R. E., & Vederas, J. C. (2001). Biosynthesis of γ-Nonalactone in Yeast. Journal of Agricultural and Food Chemistry, 49(8), 3969-3973.
• Arnold, L. D., Kalantar, T. H., & Vederas, J. C. (1985). Mechanism of formation of serine β-lactones by Mitsunobu cyclization: synthesis and use of L-serine stereospecifically labeled with deuterium at C-3. Journal of the American Chemical Society, 107(24), 7105-7109.
• Gidley, M. J., & Sanders, J. K. M. (1982). Poly(hydroxybutyrate)-a model for a biological packing material? A 1H and 13C n.m.r. study of the solution and solid states. Biochemical Journal, 203(2), 331-334.
• Bloembergen, S., Holden, D. A., Hamer, G. K., Bluhm, T. L., & Marchessault, R. H. (1986).
• Koppel, I. A., Koppel, J. B., & Pihl, V. O. (1981). The Mitsunobu Reaction. Organic Reactions, 24, 263-358.
• ResolveMass Laboratories Inc. (2026, February 6).
• Huijberts, G. N., Eggink, G., de Waard, P., Huisman, G. W., & Witholt, B. (1992). Pseudomonas putida KT2442 cultivated on glucose accumulates poly(3-hydroxyalkanoates) consisting of saturated and unsaturated monomers. Applied and environmental microbiology, 58(2), 536-544.
• Kumar, R., & Kumar, P. (2015). Analytical Method. In Polyhydroxyalkanoates (PHAs) (pp. 23-41). Springer, New Delhi.
• Tan, G. Y. A., Chen, C. L., Li, L., Wang, L., & Wang, J. Y. (2014). Enhanced gas chromatography-mass spectrometry method for bacterial polyhydroxyalkanoates (PHAs) analysis.
• Sun, Z., Ramsay, J. A., Guay, M., & Ramsay, B. A. (2007). Carbon-limited fed-batch production of medium-chain-length polyhydroxyalkanoates from nonanoic acid by Pseudomonas putida KT2440. Applied microbiology and biotechnology, 74(1), 69-77.
• Rahim, A., Sjahrul, M., & Noy, F. B. (2020). Physical, Physicochemical, Mechanical, and Sensory Properties of Bioplastics from Phosphate Acetylated Arenga Starches. Polish Journal of Food and Nutrition Sciences, 70(3).
• MYRON (XIAMEN) BIOTECHNOLOGY CO Ltd. (2011). Synthesis method of gamma-nonalactone. CN102060816A.
• Poblete-Castro, I., Rodriguez, A. L., Lam, C. M. C., & Becker, J. (2012). The metabolic response of P. putida KT2442 producing high levels of polyhydroxyalkanoate under single-and multiple-nutrient-limited growth. Microbial cell factories, 11(1), 1-16.
• Manoli, K., Tiso, T., Prieto, M. A., & Blank, L. M. (2022).
• Tan, G. Y. A., Chen, C. L., Li, L., Wang, L., & Wang, J. Y. (2014). Enhanced gas chromatography-mass spectrometry method for bacterial polyhydroxyalkanoates analysis.
• Prieto, M. A., Escapa, I. F., & Martínez, V. (2016). A holistic view of polyhydroxyalkanoate metabolism in Pseudomonas putida. FEMS microbiology reviews, 40(1), 1-17.
• LookChem. (n.d.). Cas 3301-94-8,delta-Nonalactone.
• Garbe, L. A., Tressl, R., & Vederas, J. C. (2001). Biosynthesis of γ-Nonalactone in Yeast. Journal of Agricultural and Food Chemistry, 49(8), 3969-3973.
• Ghimire, A., & Shrestha, K. (2021). EFFECT OF PLASTICIZERS ON THE PHYSICOCHEMICAL PROPERTIES OF BIOPLASTIC EXTRACTED FROM BANANA PEELS. Journal of Science, Engineering and Technology, 17(1), 84-91.
• Waters Corporation. (n.d.).
• Sembiring, S., & Manullang, R. (2020). Physical, Physicochemical, Mechanical, and Sensory Properties of Bioplastics from Phosphate Acetylated Arenga Starches. Polish Journal of Food and Nutrition Sciences, 70(3).
• Widyastuti, H., & Yuliasih, I. (2024). Physicochemical properties of bioplastic based on hydroxyethylcellulose and polyvinylpyrrolidone blend. Journal of Physics: Conference Series, 2779(1), 012017.
• Organic Chemistry Portal. (n.d.). Synthesis of β-hydroxy carboxylic acids, esters and amides.
• Lee, W. H., Kim, J., & Park, S. J. (2025). Discovery of a High 3-Hydroxyhexanoate Containing Poly-3-hydroxybutyrate-co-3-hydroxyhexanoate Producer-, Cupriavidus sp. Oh_1 with Enhanced Fatty Acid Metabolism. Microorganisms, 13(7), 1734.
• Lee, W. H., Kim, J., & Park, S. J. (2024). Evaluation of Blended Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) Properties Containing Various 3HHx Monomers. Polymers, 16(21), 2978.
• Yanti, H., & Marsi, N. (2023). Preparation and Physicochemical Characterization of Bioplastics from Vegetable Waste/Poly (Vinyl Alcohol) and Coating with Polyeugenol. DergiPark, 32(3), 834-845.
• ResolveMass Laboratories Inc. (2026, January 22). GPC analysis of PLA PLGA PCL.
• U.S. Environmental Protection Agency. (n.d.). NONANOIC ACID (Pelargonic Acid).
• Chem-Impex. (n.d.). Nonanoic acid.
• Shishatskaya, E. I., Volova, T. G., & Vinnik, Y. S. (2021). Properties of degradable polyhydroxyalkanoates with different monomer compositions.
• Creative Biogene. (n.d.). Pseudomonas putida Strain Development.
• Doi, Y., Kunioka, M., Nakamura, Y., & Soga, K. (1987).
• SpecialChem. (2026, February 12). Polyhydroxyalkanoates (PHAs): Types, Properties, Chemical Structure & Toxicity.
• ResolveMass Laboratories Inc. (2025, December 8). Analytical Testing of PLGA Poly(lactic-co-glycolic acid): NMR, GPC, DSC, and Residual Monomer Analysis.

Sources

• 1. Discovery of a High 3-Hydroxyhexanoate Containing Poly-3-hydroxybutyrate-co-3-hydroxyhexanoate Producer-, Cupriavidus sp. Oh_1 with Enhanced Fatty Acid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Metabolic engineering of Pseudomonas putida for increased polyhydroxyalkanoate production from lignin - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Synthetic Control of Metabolic States in Pseudomonas putida by Tuning Polyhydroxyalkanoate Cycle - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. resolvemass.ca [resolvemass.ca]
• 22. mdpi.com [mdpi.com]

Enzymatic Kinetic Resolution of 3-Hydroxynonanoic Acid: Application Note &amp; Protocol

-Hydroxy Fatty Acids

Executive Summary

3-Hydroxynonanoic acid (3-HNA) is a critical chiral building block found in polyhydroxyalkanoates (PHAs) and serves as a precursor for pheromones and pharmaceutical intermediates. The enantiomers exhibit distinct biological activities; thus, obtaining them in high optical purity is essential.

This Application Note details the enzymatic kinetic resolution (EKR) of 3-HNA using lipase biocatalysis. Unlike traditional chemical resolution, enzymatic methods offer mild conditions, high enantioselectivity (

), and scalability. We focus on the use of Candida rugosa Lipase (CRL) , which has demonstrated superior stereoselectivity for medium-chain 3-hydroxy fatty acids compared to other standard lipases like CAL-B.

Mechanistic Principles

The Biocatalytic System

Lipases (EC 3.1.1.[1][2]3) catalyze the hydrolysis of esters in aqueous media or esterification/transesterification in organic solvents. The kinetic resolution relies on the enzyme's ability to discriminate between the two enantiomers of a racemic substrate (

-Substrate) based on the spatial arrangement of substituents at the chiral center.

Stereochemical Preference (Kazlauskas Rule)

For secondary alcohols and their esters, most lipases follow the Kazlauskas Rule . The active site contains two pockets: a Medium (M) pocket and a Large (L) pocket.

• Fast-Reacting Enantiomer: The enantiomer that fits the medium substituent into the M-pocket and the large substituent into the L-pocket.

• 3-Hydroxynonanoic Acid Specifics:

  • Large Group (

    ): Hexyl chain ( ).

  • Medium Group (

    ): Carboxymethyl group ( ).

  • Stereochemical Outcome: Candida rugosa lipase (CRL) typically favors the (S)-enantiomer for 3-hydroxy fatty acid derivatives.

Reaction Pathway Visualization

The following diagram illustrates the kinetic resolution workflow via hydrolysis.

Figure 1: Workflow for the lipase-catalyzed hydrolytic resolution of ethyl 3-hydroxynonanoate.

Experimental Protocols

Method A: Hydrolytic Kinetic Resolution

This method uses Candida rugosa lipase (CRL) to hydrolyze the ethyl ester. The enzyme selectively hydrolyzes the (S)-ester to the (S)-acid, leaving the (R)-ester intact.

Materials:

• Substrate: Racemic ethyl 3-hydroxynonanoate (10 mmol).

• Enzyme: Candida rugosa lipase (Type VII,

  700 units/mg solid, Sigma-Aldrich).

• Solvent: Diisopropyl ether (DIPE) or MTBE (saturated with buffer).

• Buffer: 0.1 M Phosphate buffer, pH 7.0.

• Additives: Sodium cholate (optional, surfactant to increase interface area).

Protocol Steps:

• Preparation: Dissolve 2.02 g (10 mmol) of racemic ethyl 3-hydroxynonanoate in 20 mL of DIPE.

• Emulsification: Add 20 mL of 0.1 M Phosphate buffer (pH 7.0). Vigorously stir to create an emulsion.

• Initiation: Add 200 mg of CRL enzyme powder.

• Incubation: Stir the mixture at 35–40°C at 200 rpm. Monitor pH; if it drops due to acid formation, maintain at pH 7.0 using an autotitrator with 0.5 M NaOH.

• Monitoring: Monitor conversion (

  ) by GC or TLC. Stop the reaction at (typically 24–48 hours).

• Termination: Filter off the enzyme (celite filtration recommended).

• Separation (Work-up):

  • Adjust the aqueous phase to pH 8.5 with saturated NaHCO

    .

  • Extract with Ethyl Acetate (3 x 20 mL). The organic layer contains the (R)-ester .

  • Acidify the remaining aqueous phase to pH 2.0 with 1 M HCl.

  • Extract with Ethyl Acetate (3 x 20 mL). The organic layer contains the (S)-acid .

• Purification: Dry organic layers over MgSO

  , concentrate, and purify via flash chromatography if necessary.

Method B: Esterification in Organic Media

This method involves the direct esterification of racemic 3-hydroxynonanoic acid with an alcohol in a hydrophobic solvent.

Materials:

• Substrate: Racemic 3-hydroxynonanoic acid.[3]

• Acyl Acceptor: Ethanol or Methanol (1.5 equivalents).

• Enzyme: Immobilized CRL or Novozym 435 (CAL-B) (Note: CRL is preferred for this specific chain length).

• Solvent:

  -Hexane or Isooctane (dried over molecular sieves).

Protocol Steps:

• Dissolution: Dissolve 10 mmol of racemic acid in 50 mL of dry

  -hexane.

• Additions: Add 15 mmol of Ethanol. Add 1.0 g of molecular sieves (3Å) to scavenge water.

• Enzyme Addition: Add 500 mg of Immobilized Lipase.

• Reaction: Incubate at 40°C with orbital shaking (200 rpm).

• Outcome: The enzyme preferentially esterifies the (S)-acid to ethyl (S)-3-hydroxynonanoate, leaving (R)-acid unreacted.

Analytical Methods & Validation

To determine the Enantiomeric Excess (

) and -value, derivatization is often required due to the low UV absorbance of the aliphatic chain.

Derivatization for HPLC/GC

Mosher's Ester Analysis: React the isolated alcohol/ester with (R)-(-)-

-methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

• Step 1: Dissolve 5 mg sample in Pyridine/DCM.

• Step 2: Add 10

  L MTPA-Cl. Stir 1h.

• Step 3: Analyze via GC or

  H-NMR. The diastereomers will have distinct retention times/shifts.

Calculation of Selectivity ( -value)

The enantiomeric ratio (

) is the gold standard for measuring enzyme selectivity. It is calculated using the conversion ( ) and enantiomeric excess of the substrate ( ) and product ( ).

Performance Benchmarks:

Parameter	Target Value	Notes

| Conversion (

) | 48-52% | Ideal stop point for kinetic resolution. | | | > 95% | High purity (S)-enantiomer.[2][3][4][5][6][7] | | | > 95% | High purity (R)-enantiomer (at ).[2][3][4][5][6][7] | | -value | > 100 | Indicates excellent stereoselectivity.[2][3][4] |

Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Reaction Rate	Interface limitation	Add surfactant (Na-cholate) or increase stirring speed to improve emulsion.
Low Selectivity ( )	Water content too high (Method B)	Dry solvents thoroughly; use molecular sieves.
Enzyme Aggregation	Solvent incompatibility	Use immobilized enzyme preparations or hydrophobic supports.
Racemization	High Temperature/pH	Keep T < 45°C and pH neutral.

Solvent Engineering Diagram

The choice of solvent affects enzyme conformation and activity.

Figure 2: Impact of solvent hydrophobicity (logP) on lipase activity.

References

• Lipase-Catalyzed Resolution of 3-Hydroxy F

  • Source: Matysiak, S., et al. (2019). "Synthesis of (R)- and (S)-3-hydroxynonanoic acid derivatives." ResearchGate.[8]

  • Significance: Identifies Candida rugosa lipase as the optimal enzyme for 3-hydroxynonanoic acid with .

• Kazlauskas Rule & Lipase Stereoselectivity

  • Source: Kazlauskas, R. J., et al. (1991).[9][10] "A Rule To Predict Which Enantiomer of a Secondary Alcohol Reacts Faster..." Journal of Organic Chemistry.

  • Significance: Foundational rule for predicting lipase stereopreference.

• Lipase-Catalyzed Kinetic Resolution of Beta-Hydroxy Esters

  • Source: BenchChem Application Notes (2025).[11] "Lipase-Catalyzed Kinetic Resolution of Ethyl 3-Hydroxy-3-methylhexanoate."

  • Significance: Provides general protocols for beta-hydroxy ester hydrolysis.

• Enzym

  • Source: Deasy, R. E., et al. (2011).[2] "Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids." Tetrahedron: Asymmetry.

  • Significance: Validates the hydrolysis protocol for similar 3-substituted alkanoic acids.

Sources

• 1. Codisplay of Rhizopus oryzae and Candida rugosa Lipases for Biodiesel Production | MDPI [mdpi.com]
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• 10. experts.umn.edu [experts.umn.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Preparation and Analytical Workflow for (S)-3-Hydroxynonanoic Acid Methyl Ester

Executive Summary

The accurate quantification and stereochemical profiling of medium-chain 3-hydroxy fatty acids (3-HFAs) are critical in both clinical diagnostics and environmental monitoring. Specifically, (S)-3-hydroxynonanoic acid is a highly specific biomarker. While its (R)-enantiomer is predominantly found in bacterial lipopolysaccharides (LPS) and polyhydroxyalkanoates (PHAs)[1][2], the (S)-enantiomer is a direct intermediate of mammalian mitochondrial β-oxidation[3][4].

This application note provides a comprehensive, self-validating protocol for the extraction, derivatization, and GC-MS analysis of (S)-3-hydroxynonanoic acid methyl ester. By converting the highly polar, high-boiling-point free acid into a volatile methyl ester, researchers can achieve baseline chromatographic resolution and high-sensitivity mass spectrometric detection[5][6].

Mechanistic Rationale & Stereochemical Significance

The Necessity of Acid-Catalyzed Methanolysis

To analyze 3-HFAs via gas chromatography, the carboxylic acid moiety must be derivatized to reduce polarity and prevent column tailing. Acid-catalyzed methanolysis (using methanolic HCl or H₂SO₄) is the mandated chemical pathway[5].

• Causality: Base-catalyzed transesterification (e.g., using sodium methoxide) is strictly avoided for β-hydroxy acids. Strong bases induce β-elimination, dehydrating the target analyte into a 2-alkenoic acid and destroying the biological information. Acid catalysis safely esterifies free fatty acids and transesterifies complex lipids while preserving the delicate β-hydroxyl group.

Stereochemical Divergence

Standard achiral GC columns (e.g., HP-1, BP21) cannot separate the (S) and (R) enantiomers[7]. Because the (S)-enantiomer indicates mitochondrial metabolic status (e.g., LCHAD/SCHAD enzyme deficiencies)[3][6], while the (R)-enantiomer indicates bacterial endotoxin presence[1], chiral stationary phases (e.g., derivatized β-cyclodextrin columns) must be utilized during the GC-MS workflow to prevent false-positive biomarker reporting.

Metabolic divergence yielding (S)- and (R)-enantiomers of 3-hydroxy fatty acids.

Physicochemical & Analytical Target Data

Before initiating the protocol, it is critical to understand the physical parameters of the synthesized or extracted analyte to optimize solvent selection and evaporation temperatures.

Table 1: Physicochemical Properties of (S)-3-Hydroxynonanoic Acid Methyl Ester

Parameter	Specification / Value	Rationale for Analytical Impact
IUPAC Name	Methyl (3S)-3-hydroxynonanoate	Target analyte configuration.
Molecular Formula	C₁₀H₂₀O₃	Determines the exact mass for MS identification.
Molecular Weight	188.26 g/mol	Yields a weak molecular ion [M]⁺ in EI-MS.
Solubility	Chloroform, Hexane, Ethyl Acetate	Dictates the use of non-polar solvents for LLE[5][6].
Diagnostic MS Ion	m/z 103	Results from C3-C4 α-cleavage; highly specific for 3-OH FAMEs.

Self-Validating Preparation Protocols

A protocol is only as reliable as its internal quality controls. This methodology embeds a self-validating system by utilizing pre-extraction internal standards and procedural blanks to account for matrix effects and extraction efficiency[5][8].

Self-validating workflow for the extraction and methylation of 3-hydroxynonanoic acid.

Protocol A: Acid-Catalyzed Methanolysis

Note: Perform all steps in a certified chemical fume hood due to the volatility and toxicity of methanolic acid.

• Sample Aliquoting & Spiking: Transfer 50–100 µL of biological fluid (or 10 mg of lyophilized tissue/biomass) into a heavy-walled, PTFE-lined screw-cap glass vial. Immediately spike with 10 µL of Internal Standard (IS) solution (e.g., 50 µg/mL of d₃-3-hydroxynonanoic acid or methyl heptadecanoate)[5].

  • Validation Check: The IS must be added before any reagents to accurately track derivatization efficiency and volumetric losses.

• Reagent Addition: Add 1.0 mL of 3 M HCl in anhydrous methanol (or 15% H₂SO₄ in methanol).

• Esterification: Seal the vials tightly. Vortex for 10 seconds. Incubate in a dry heating block at 85°C for 2.5 hours.

  • Causality: This temperature provides sufficient kinetic energy to drive the esterification of free acids and the depolymerization/transesterification of complex lipids without degrading the carbon backbone[5].

• Quenching: Remove vials and allow them to cool completely to room temperature. Add 1.0 mL of saturated aqueous NaCl solution to quench the reaction and increase the ionic strength of the aqueous phase (salting-out effect).

Protocol B: Liquid-Liquid Extraction (LLE)

• Solvent Addition: Add 2.0 mL of GC-grade Hexane to the quenched reaction mixture[5].

• Partitioning: Cap the vial and vigorously vortex for 2 minutes to drive the newly formed methyl esters into the upper organic phase. Centrifuge at 3,000 × g for 5 minutes to break any emulsions.

• Collection & Drying: Carefully transfer the upper hexane layer to a clean glass tube containing ~0.5 g of anhydrous sodium sulfate (Na₂SO₄) to remove residual water[5].

• Concentration: Decant the dried hexane into a GC autosampler vial and concentrate under a gentle stream of high-purity Nitrogen (N₂) to a final volume of ~200 µL. Do not evaporate to total dryness, as the short-chain methyl esters are highly volatile and will be lost.

Instrumental Analysis (GC-MS)

To differentiate the (S)-enantiomer from potential (R)-enantiomer background contamination, a chiral GC-MS method is employed.

Table 2: Optimized GC-MS Parameters for (S)-3-Hydroxynonanoic Acid Methyl Ester

Parameter	Setting	Analytical Rationale
GC Column	Derivatized β-cyclodextrin Chiral Column (e.g., CycloSil-B, 30m × 0.25mm × 0.25µm)	Essential for resolving (S) and (R) enantiomers, which co-elute on standard achiral columns.
Carrier Gas	Helium (He), Constant Flow at 1.0 mL/min	Provides optimal linear velocity for sharp peak shapes.
Injection	1 µL, Splitless mode, 250°C	Maximizes sensitivity for trace biomarker detection.
Oven Program	80°C (hold 2 min) ➔ ramp 5°C/min to 200°C ➔ ramp 20°C/min to 250°C (hold 5 min)	Shallow ramp through the 120-160°C range ensures baseline chiral resolution.
MS Ionization	Electron Impact (EI), 70 eV	Standard ionization energy for reproducible fragmentation.
Detection Mode	Selected Ion Monitoring (SIM)	Target m/z 103 (diagnostic C3-C4 cleavage) and m/z 71.

Data Validation Criteria: The system is self-validated when the procedural blank shows no peak at the retention time of the (S)-enantiomer, and the recovery of the Internal Standard in the spiked samples falls within the 85%–115% range. The presence of the m/z 103 fragment ion confirms the β-hydroxy methyl ester structure.

References

• Profiling of 3-hydroxy fatty acids as environmental markers of endotoxin using liquid chromatography coupled to tandem mass spectrometry. PubMed. [Link]

• 3-hydroxyalkanoic acid affects biological activity and structure of anti-cancer peptides. University of Belgrade.[Link]

• EP2818553A2 - Method for converting polyethylene to biodegradable polyhydroxyalkanoate.

• Enantioselective Organocatalysis-Based Synthesis of 3-Hydroxy Fatty Acids and Fatty γ-Lactones. PMC / NIH.[Link]

• Hydroxy fatty acids as fingerprint biomarkers for the atmospheric transport of soil microorganisms and terrestrial higher plant. SciSpace.[Link]

• Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. Royal Society of Chemistry.[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. bg.copernicus.org [bg.copernicus.org]
• 3. Enantioselective Organocatalysis-Based Synthesis of 3-Hydroxy Fatty Acids and Fatty γ-Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. EP2818553A2 - Method for converting polyethylene to biodegradable polyhydroxyalkanoate - Google Patents [patents.google.com]
• 8. Profiling of 3-hydroxy fatty acids as environmental markers of endotoxin using liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Scalable Production Methods for High-Purity (S)-3-Hydroxynonanoic Acid

Executive Summary

(S)-3-Hydroxynonanoic acid ((S)-3-HN) is a critical chiral building block for pharmaceutical intermediates, pheromones, and biodegradable polymer synthesis. While traditional chemical synthesis (e.g., Reformatsky reaction) yields racemates requiring costly resolution, modern industrial scalability relies on two primary enantioselective methodologies:

• Biocatalytic Asymmetric Reduction: The direct reduction of 3-oxononanoic acid esters using Ketoreductases (KREDs). This is the preferred route for pharmaceutical-grade purity (>99.5% ee) and ease of validation.

• Biosynthetic Depolymerization: The fermentation of Pseudomonas putida to produce medium-chain-length polyhydroxyalkanoates (mcl-PHAs), followed by chemical depolymerization. This is the preferred route for high-volume, renewable sourcing.

This guide details the protocols, mechanistic rationale, and quality control measures for both methods.

Method A: Biocatalytic Asymmetric Reduction (The Pharma Standard)

Best for: High-value pharmaceutical intermediates, strict GMP requirements, and rapid scale-up.

Mechanistic Rationale

The core challenge in synthesizing (S)-3-HN is establishing the C3 chiral center. Asymmetric hydrogenation (Noyori type) using Ru-BINAP catalysts is effective but requires high-pressure hydrogen (50–100 bar) and expensive metal catalysts.

The biocatalytic approach utilizes NADPH-dependent Ketoreductases (KREDs) . These enzymes transfer a hydride from NADPH to the si-face (or re-face, depending on enzyme) of the ketone, establishing the chiral center with near-perfect stereocontrol. To make this scalable, a cofactor regeneration system (Glucose Dehydrogenase - GDH) is coupled to the reaction, reducing the cost of NADPH.

Experimental Workflow Diagram

Figure 1: Coupled enzymatic cycle for the asymmetric reduction of ethyl 3-oxononanoate. KRED reduces the substrate while consuming NADPH; GDH regenerates NADPH by oxidizing glucose.[1]

Detailed Protocol

Target Scale: 100 g Input

Materials:

• Substrate: Ethyl 3-oxononanoate (>95% purity).

• Enzyme: Commercial KRED screening kit (e.g., Codexis, Johnson Matthey) or Chryseobacterium sp. KRED variants (e.g., ChKRED12).[2]

• Cofactor System: NADP+ (catalytic amount), Glucose, Glucose Dehydrogenase (GDH).[1]

• Buffer: 100 mM Potassium Phosphate, pH 7.0.

• Solvent: Butyl Acetate (for extraction).[3]

Step-by-Step Procedure:

• Buffer Preparation: Dissolve 1.5 equivalents of Glucose (relative to substrate) in 500 mL of 100 mM Potassium Phosphate buffer (pH 7.0). Add 1 mM MgSO₄ (stabilizer for GDH).

• Cofactor Addition: Add NADP+ (0.5 g, catalytic quantity).

• Enzyme Loading: Add GDH (500 Units) and the selected KRED (1.0 g lyophilized powder). Note: Enzyme loading should be optimized via specific activity assays.

• Substrate Addition: Add 100 g of Ethyl 3-oxononanoate.

  • Critical Control: The substrate has low water solubility. Add it slowly under vigorous stirring to create a stable emulsion. Alternatively, add 10% (v/v) Isopropanol or DMSO as a co-solvent to improve solubility.

• Reaction: Incubate at 30°C with overhead stirring (300 rpm). Maintain pH at 7.0 using 2M NaOH (gluconic acid production will acidify the medium).

• Monitoring: Monitor consumption of substrate via GC-FID every 2 hours. Reaction typically completes in 12–24 hours.

• Work-up:

  • Add 500 mL Ethyl Acetate or MTBE to the reaction vessel.

  • Centrifuge to break the emulsion (biocatalysts can stabilize emulsions).

  • Separate organic phase. Wash with brine.

  • Dry over Na₂SO₄ and concentrate in vacuo.

• Hydrolysis (Optional): If the free acid is required, treat the ester with 1.1 eq LiOH in THF/Water (1:1) at 0°C, then acidify to pH 2 and extract.

Method B: Biosynthetic Depolymerization (The Green Standard)

Best for: Large-scale industrial production, "Bio-based" labeling, and sustainability mandates.

Mechanistic Rationale

Certain bacteria, specifically Pseudomonas putida KT2440, accumulate medium-chain-length polyhydroxyalkanoates (mcl-PHAs) as carbon storage granules when grown under nutrient imbalance (excess carbon, limiting nitrogen). By feeding the bacteria nonanoic acid , the beta-oxidation pathway is primed to produce 3-hydroxynonanoate monomers. Co-feeding acrylic acid inhibits the degradation of these monomers, forcing them into the polymerization pathway. The resulting polymer is then harvested and chemically depolymerized to yield pure (S)-3-HN.

Metabolic Pathway & Process Flow

Figure 2: Production of (S)-3-HN via P. putida fermentation. Acrylic acid blocks full degradation of nonanoic acid, enriching the PHA with C9 monomers.

Detailed Protocol

Target Scale: 5 L Fermentation

1. Fermentation:

• Strain: Pseudomonas putida KT2440.[4][5]

• Medium: Mineral Salts Medium (MSM) with limited Nitrogen (NH₄Cl < 0.5 g/L) to trigger accumulation.

• Feeding Strategy:

  • Growth Phase (0-12h): Feed Glucose to build biomass.

  • Production Phase (12-48h): Feed Nonanoic Acid (carbon source) + Acrylic Acid (0.1 g/L, inhibitor).

• Harvest: Centrifuge broth (6000 x g, 15 min) to recover cell pellet. Lyophilize (freeze-dry) biomass.

2. Extraction:

• Resuspend dried biomass in Acetone (10 mL per g biomass).

• Stir at 50°C for 4 hours.

• Filter to remove cell debris.

• Evaporate acetone to yield raw mcl-PHA polymer (waxy solid).

3. Depolymerization (Methanolysis):

• Dissolve PHA in Methanol containing 15% (v/v) H₂SO₄.

• Reflux at 100°C for 140 minutes.

• Chemistry: This transesterification cleaves the polymer ester bonds, yielding Methyl (S)-3-hydroxynonanoate.

• Add water and extract with Hexane or Chloroform.

4. Purification:

• Fractional Distillation: The methyl ester is volatile. Distill under reduced pressure (vacuum) to separate the C9 monomer from trace C7 or C11 analogs.

• Saponification: Hydrolyze the purified methyl ester with NaOH/MeOH, then acidify to obtain the final (S)-3-hydroxynonanoic acid.

Comparison of Methods

Feature	Method A: Biocatalytic Reduction	Method B: PHA Depolymerization
Primary Input	Ethyl 3-oxononanoate (Synthetic)	Nonanoic Acid (Plant-based)
Enantiomeric Excess (ee)	>99.5% (Enzyme dependent)	100% (S-isomer only by nature)
Scalability	Linear (Reactor volume)	High (Fermentation volume)
Cost Driver	Substrate & Enzyme cost	Downstream extraction energy
Purity Profile	Chemical impurities (unreacted ketone)	Biological impurities (endotoxins, lipids)
Regulatory	Preferred for API (easier QC)	Preferred for Biopolymers/Cosmetics

Quality Control & Analytical Methods

To validate the "Self-Validating System" requirement, every batch must undergo:

• Chiral HPLC:

  • Column: Chiralcel OD-H or AD-H.

  • Mobile Phase: Hexane:Isopropanol (90:10).

  • Detection: UV at 210 nm.

  • Acceptance Criteria: >99% ee.[2][6][7]

• GC-MS (Derivatization):

  • Derivatize sample with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).

  • Analyze to confirm chain length purity and absence of beta-oxidation side products (C7, C11).

References

• Biocatalytic Reduction (KREDs)

  • Title: Stereoselective Bioreduction of Ethyl 3-Oxo-3-(2-Thienyl) Propanoate Using Short-Chain Dehydrogenase/Reductase.[8]

  • Source: ResearchG

  • URL:[Link]

• PHA Production (Fermentation)

  • Title: Fed-batch production of MCL-PHA with elevated 3-hydroxynonano
  • Source: PubMed / NIH (2012).

  • URL:[Link]

• PHA Extraction & Purification

  • Title: Isolation and Purification of Bacterially Produced Polyhydroxyalkanoates.[3][9][10]

  • Source: PMC (2020).

  • URL:[Link]

• Noyori Hydrogenation (Comparative)

  • Title: Asymmetric Hydrogenation (Nobel Lecture).[11][12]

  • Source: NobelPrize.org.

  • URL:[Link]

Sources

• 1. EP2198018B1 - Ketoreductase polypeptides for the reduction of acetophenones - Google Patents [patents.google.com]
• 2. Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation and Purification of Bacterially Produced Polyhydroxyalkanoates: Mechanisms, Limitations, and Current Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Medium-Chain-Length Polyhydroxyalkanoates Production | Encyclopedia MDPI [encyclopedia.pub]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Rapid asymmetric reduction of ethyl 4-chloro-3-oxobutanoate using a thermostabilized mutant of ketoreductase ChKRED20 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Isolation and purification of medium chain length poly(3-hydroxyalkanoates) (mcl-PHA) for medical applications using nonchlorinated solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Noyori asymmetric hydrogenation | PPTX [slideshare.net]
• 12. Noyori Asymmetric Hydrogenation | Thermo Fisher Scientific - AE [thermofisher.com]

Application Notes &amp; Protocols: Incorporation of 3-Hydroxy-2-Naphthoic Acid (3-HNA) into Copolymer Structures

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of 3-HNA in Advanced Polymer Design

3-Hydroxy-2-naphthoic acid (3-HNA) is an aromatic hydroxy acid with the formula C₁₁H₈O₃.[1][2] Its rigid naphthyl backbone, combined with reactive hydroxyl and carboxylic acid functionalities, makes it a compelling monomer for the synthesis of high-performance copolyesters. In the realm of drug development, incorporating the 3-HNA moiety into polymer backbones can impart unique properties such as hydrophobicity, aromatic stacking interactions, and potential for hydrogen bonding. These characteristics are highly desirable for creating advanced drug delivery systems, including nanoparticles and polymer-drug conjugates, where tuning the physicochemical properties of the carrier is paramount for controlling drug release kinetics and bioavailability.

This guide provides detailed protocols and the underlying scientific rationale for incorporating 3-HNA into copolymer structures, with a primary focus on melt polycondensation—a robust and scalable method for synthesizing aromatic polyesters. Alternative, more advanced strategies are also discussed to provide a broader perspective on what is achievable in modern polymer chemistry.

Part 1: Synthesis of 3-HNA Copolyesters via Melt Polycondensation

Principle and Rationale:

Melt polycondensation is a well-established industrial method for producing aromatic polyesters. The process involves the direct reaction of monomers in their molten state at high temperatures, typically under vacuum to drive the reaction to completion by removing small molecule byproducts like water or acetic acid.

For aromatic hydroxy acids like 3-HNA, the phenolic hydroxyl group is less reactive than an aliphatic alcohol.[3] To overcome this, a common and highly effective strategy is the in situ acetylation of the hydroxyl group using an agent like acetic anhydride.[4] The resulting acetoxy derivative is much more reactive towards the carboxylic acid group of another monomer in a transesterification-like reaction. This "one-pot" approach, where acetylation is immediately followed by polymerization, is efficient and avoids the need to isolate intermediate products.[4][5]

The polymerization proceeds in stages:

• Acetylation: The hydroxyl groups of 3-HNA and any comonomers are acetylated.

• Oligomerization: At moderate temperatures, the monomers react to form low molecular weight oligomers, releasing acetic acid.

• Polymerization: Under high vacuum and at elevated temperatures, the oligomers continue to react, building up high molecular weight polymer chains as more acetic acid is removed.

This method is analogous to the synthesis of well-known commercial liquid crystalline polymers like Vectra™, which is a copolymer of 4-hydroxybenzoic acid (HBA) and 6-hydroxy-2-naphthoic acid (HNA).[3]

Caption: Workflow for one-pot melt polycondensation of 3-HNA.

Detailed Protocol: Synthesis of a Poly(3-HNA-co-3-HBA) Copolymer

This protocol describes the synthesis of a random copolyester from 3-hydroxy-2-naphthoic acid (3-HNA) and 3-hydroxybenzoic acid (3-HBA) with a target molar ratio of 20:80. This procedure is adapted from established methods for similar wholly aromatic polyesters.[5]

Materials and Reagents:

Reagent/Material	Purity	Supplier	Notes
3-Hydroxy-2-naphthoic acid (3-HNA)	≥98%	Sigma-Aldrich	Dry in vacuum oven before use.
3-Hydroxybenzoic acid (3-HBA)	≥99%	Sigma-Aldrich	Dry in vacuum oven before use.
Acetic Anhydride	≥99%	Fisher Scientific	Use a molar excess (e.g., 10-20%) relative to total hydroxyl groups.
Dibutyltin diacetate	Catalyst grade	TCI Chemicals	Example catalyst; other catalysts like antimony or germanium oxides can be used.[6]
Chloroform / Trifluoroacetic acid	ACS Grade	VWR	For dissolution during purification.
Methanol	ACS Grade	VWR	For precipitation.

Equipment:

• Three-neck round-bottom flask (e.g., 250 mL)

• Mechanical stirrer with a high-torque motor and a vacuum-tight seal

• Nitrogen inlet/outlet

• Distillation head with a condenser and collection flask

• High-vacuum pump (<1 Torr)

• Heating mantle with a programmable temperature controller

• Vacuum oven

Step-by-Step Procedure:

• Reactor Setup: Assemble the reaction apparatus. Ensure all glassware is thoroughly dried to prevent hydrolysis.

• Charging the Reactor: Charge the flask with 3-HNA (e.g., 0.1 mol), 3-HBA (e.g., 0.4 mol), and the catalyst (e.g., 100-200 ppm relative to total monomer weight).

• Inert Atmosphere: Purge the system with dry nitrogen for at least 30 minutes to remove oxygen. Maintain a gentle nitrogen flow.

• Acetylation: Add a 10% molar excess of acetic anhydride to the flask. Heat the mixture to reflux (approx. 140-150°C) with stirring. Maintain reflux for 2-3 hours to ensure complete acetylation of the hydroxyl groups.

• Oligomerization (Temperature Ramp): Gradually increase the temperature according to the schedule below. During this phase, the byproduct acetic acid will begin to distill off.

  • Increase to 250°C over 1 hour.

  • Hold at 250°C for 1 hour.

  • Increase to 280°C over 1 hour.

  • Hold at 280°C for 1 hour.

  • Causality Note: A slow, stepwise temperature increase is critical. It allows for the controlled removal of acetic acid without causing the monomers to sublime, ensuring that the reaction proceeds and builds molecular weight gradually.[6]

• Polymerization (High Vacuum): Once the distillation of acetic acid slows, gradually apply a high vacuum (to <1 Torr) over 20-30 minutes. Be cautious to avoid bumping as the melt viscosity increases.

• Melt Viscosity as Indicator: Continue heating at 280-300°C under full vacuum. The reaction is complete when the melt becomes highly viscous, to the point where the mechanical stirrer struggles to maintain agitation. This typically takes 1-3 hours. The increase in viscosity is a direct indicator of increasing polymer molecular weight.

• Cooling and Isolation: Remove the heating mantle and allow the reactor to cool to room temperature under a nitrogen atmosphere. The resulting polymer will be a solid plug. Carefully break the glass or mechanically remove the solid polymer.

• Purification:

  • Grind the crude polymer into a coarse powder.

  • Dissolve the polymer in a suitable solvent mixture, such as chloroform with 5-10% trifluoroacetic acid.[5]

  • Precipitate the polymer by slowly adding the solution to a large excess of methanol with vigorous stirring.

  • Filter the precipitated fibrous polymer, wash thoroughly with fresh methanol, and dry in a vacuum oven at 80-100°C until a constant weight is achieved.

Key Experimental Parameters:

Parameter	Recommended Range	Rationale / Impact
Monomer Ratio	Variable	Directly controls the copolymer composition and resulting properties (Tg, solubility, etc.).
Catalyst Conc.	50 - 300 ppm	Affects the rate of polycondensation. Too high can cause side reactions or discoloration.
Temperature Profile	140°C to 320°C	Must be high enough for melt phase but below degradation temperature.[6]
Vacuum Level	< 1 Torr	Essential for removing acetic acid to drive the equilibrium toward high molecular weight polymer.
Stirring Speed	50 - 200 RPM	Ensures homogeneity and facilitates byproduct removal. Speed will need to decrease as viscosity builds.

Part 2: Alternative & Advanced Incorporation Strategies

While melt polycondensation is effective, modern polymer chemistry offers more controlled methods that can provide better-defined architectures, which is often crucial for high-value applications like drug delivery.

A. Ring-Opening Polymerization (ROP) of a 3-HNA-Derived Lactone

Concept: This strategy involves first converting the 3-HNA monomer into a cyclic ester (a lactone). This lactone can then be polymerized via Ring-Opening Polymerization (ROP).

Rationale & Advantages:

• Control: ROP, particularly when catalyzed by well-chosen organocatalysts or metal complexes, can proceed in a "living" or controlled manner.[2][7] This allows for precise control over molecular weight and results in polymers with a narrow molecular weight distribution (low polydispersity index, Ð).

• Architecture: Living ROP is ideal for synthesizing well-defined block copolymers by sequentially adding different lactone monomers.[8]

Proposed Workflow:

• Monomer Synthesis: Cyclize 3-HNA to form its corresponding lactone. This is a non-trivial synthetic step that would require specific reaction conditions to favor intramolecular cyclization over intermolecular polymerization.

• Polymerization: Polymerize the lactone using a suitable initiator (e.g., an alcohol) and catalyst (e.g., stannous octoate, or an organocatalyst).[7]

Caption: Conceptual workflow for incorporating 3-HNA via ROP.

B. Controlled Radical Polymerization (CRP) of a Modified 3-HNA Monomer

Concept: This approach modifies the 3-HNA molecule to introduce a polymerizable vinyl group (e.g., an acrylate or vinyl ester). This new monomer can then be copolymerized with other vinyl monomers using techniques like RAFT (Reversible Addition-Fragmentation chain Transfer) or ATRP (Atom Transfer Radical Polymerization).

Rationale & Advantages:

• Versatility: CRP techniques are compatible with a vast array of functional monomers, allowing for the creation of copolymers with diverse functionalities (e.g., hydrophilic blocks for self-assembly).[9]

• Functionality Tolerance: RAFT, in particular, is known for its high tolerance to various functional groups, which is beneficial when designing complex polymers for drug delivery.[9]

Proposed Workflow:

• Monomer Synthesis: React the hydroxyl group of 3-HNA with a molecule like acryloyl chloride or perform a vinyl interchange reaction to create a 3-HNA-acrylate or 3-HNA-vinyl ester monomer.[10][11]

• Copolymerization: Copolymerize the modified 3-HNA monomer with a comonomer (e.g., N-isopropylacrylamide for temperature-responsive polymers) using a suitable CRP agent (e.g., a RAFT agent) and a radical initiator (e.g., AIBN).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Living/controlled ring-opening (co)polymerization of lactones by Al-based catalysts with different sidearms - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Process for preparing a polyester of hydroxy naphthoic acid and hydroxy benzoic acid - Patent US-4429105-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. US4393191A - Preparation of aromatic polyesters by direct self-condensation of aromatic hydroxy acids - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Controlled, one-pot synthesis of recyclable poly(1,3-diene)-polyester block copolymers, catalyzed by yttrium β-diketiminate complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Novel sustainable synthesis of vinyl ether ester building blocks, directly from carboxylic acids and the corresponding hydroxyl vinyl ether, and their photopolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. US3000918A - Vinyl ester synthesis - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Enhancing Extraction Yields of 3-Hydroxynonanoic Acid from Biomass

Welcome to the Technical Support Center for downstream bioprocessing. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers and drug development professionals face when recovering (R)-3-hydroxynonanoic acid (3-HN) from bacterial biomass.

3-HN is a highly valuable chiral building block derived from medium-chain-length polyhydroxyalkanoates (mcl-PHAs). The fundamental challenge in its recovery lies not just in extracting the intracellular polymer, but in efficiently depolymerizing it and fractionating the specific 9-carbon monomer from a complex, mixed-monomer biological pool.

Quantitative Overview of PHA Extraction Strategies

Before troubleshooting specific steps, it is crucial to select the right primary extraction method. The table below synthesizes the performance of various extraction techniques for mcl-PHAs.

Table 1: Comparison of mcl-PHA Extraction Methods

Extraction Method	Typical Yield (%)	Purity (%)	Mechanistic Advantage	Primary Disadvantage
Chloroform (Solvent)	~80%	>94%	High solubility for mcl-PHAs; minimal polymer degradation[1][2].	Highly toxic; non-selective (co-extracts lipids); high recovery cost[2][3].
Acetone (Solvent)	21 - 24%	~85%	Greener solvent; highly selective for mcl-PHAs over scl-PHAs[1].	Lower baseline yield unless coupled with methanol pretreatment[1].
0.05 M NaOH at 60°C	50 - 80%	50 - 70%	Eco-friendly cell lysis; scalable and cost-effective[2].	Moderate purity; risk of unintended alkaline hydrolysis[2].
Sodium Hypochlorite	~80%	<30%	Rapid and aggressive cellular disruption[2].	Severe polymer degradation; high residual impurities[2].

Section 1: Upstream & Biomass Pretreatment

Q: I am feeding my Pseudomonas putida culture nonanoic acid, but my 3-HN monomer fraction is capped at 60%. How can I increase the specific yield of 3-HN? A: The biological causality here is the bacterial β-oxidation pathway. When Pseudomonas spp. metabolize nonanoic acid, the fatty acid undergoes cyclic β-oxidation, which cleaves 2-carbon units. This results in a copolymer containing both 3-hydroxynonanoate (C9) and 3-hydroxyheptanoate (C7)[4]. To maximize the C9 fraction, you must artificially inhibit β-oxidation.

• Troubleshooting Step: Introduce a β-oxidation inhibitor, such as acrylic acid, during the fed-batch fermentation phase. Co-feeding nonanoic acid, glucose, and acrylic acid can elevate the 3-HN monomeric fraction to nearly 89 mol%[5].

Q: Does the drying method of the harvested biomass affect downstream solvent extraction? A: Yes, significantly. Lyophilization (freeze-drying) is highly recommended over thermal drying. Thermal drying can cause cell wall cross-linking and partial melting of mcl-PHAs. Because mcl-PHAs are elastomeric and have low glass transition temperatures (often below 0°C), heat causes the polymer matrix to fuse, trapping it within the cell and reducing solvent penetration[6]. Lyophilization preserves a highly porous cellular architecture, maximizing the surface area for solvent contact.

Section 2: PHA Extraction Workflows

Caption: Step-by-step workflow for the extraction and purification of mcl-PHA from bacterial biomass.

Q: I am seeing severe lipid contamination in my chloroform extracts. How do I selectively extract mcl-PHAs? A: Chloroform is a non-selective solvent that co-extracts membrane lipids and non-PHA lipophilic cellular components[1][2]. To resolve this, you must implement a biphasic pretreatment or switch to a solvent with differential solubility.

Self-Validating Protocol: Optimized Acetone Extraction

• Pretreatment: Suspend 1 g of lyophilized biomass in 20 mL of methanol for 30 minutes at 22°C. Centrifuge and discard the methanol supernatant. This step removes polar lipids without dissolving the mcl-PHA[1].

• Extraction: Resuspend the pretreated pellet in 20 mL of acetone. Agitate for 12 hours at room temperature. Acetone selectively dissolves mcl-PHAs while leaving structural cellular components intact[1].

• Recovery: Filter the mixture to remove cell debris. Concentrate the acetone extract via rotary evaporation.

• Precipitation: Add the concentrated extract dropwise into 10 volumes of ice-cold methanol to precipitate the purified mcl-PHA[4][7].

Section 3: Depolymerization to 3-Hydroxynonanoic Acid

To obtain the 3-HN monomer, the extracted mcl-PHA must be depolymerized. This can be achieved chemically (via methanolysis) or biologically (via in vivo depolymerization).

Caption: Chemical vs. biological depolymerization pathways for isolating (R)-3-hydroxynonanoic acid.

Q: Should I use chemical methanolysis or in vivo depolymerization to maximize my (R)-3-HN yield? A: The choice depends on your required enantiomeric purity and facility capabilities.

• Chemical Methanolysis: Highly reproducible and rapid. It involves a transesterification reaction in methanol catalyzed by H2SO4 (>3 h at 100°C) to yield methyl esters[3][8]. However, harsh acidic conditions can sometimes lead to dehydration, forming 2-alkenoic acids as artifacts.

• In vivo Depolymerization: If you require strict enantiomeric purity (100% R-isomer), in vivo depolymerization is superior. By transferring PHA-rich Pseudomonas cells to a carbon-free buffer (e.g., 0.2 M Tris-HCl, pH 9) at 30°C, the endogenous intracellular PHA depolymerase (PhaZ) hydrolyzes the polymer[8][9]. The cells secrete the enantiomerically pure (R)-3-hydroxycarboxylic acids directly into the extracellular environment, bypassing the need for solvent extraction of the polymer entirely[8][10].

Self-Validating Protocol: Chemical Depolymerization & Saponification

• Methanolysis: Suspend 1 g of extracted mcl-PHA in a mixture of 10 mL chloroform, 8.5 mL methanol, and 1.5 mL concentrated sulfuric acid.

• Heating: Reflux at 100°C for 4 hours to convert the polymer into methyl 3-hydroxyalkanoates[3][8].

• Phase Separation: Add 10 mL of distilled water. The organic (chloroform) phase will contain the methyl esters. Extract the organic layer and evaporate the chloroform.

• Saponification: Reflux the isolated methyl esters in 1 M aqueous NaOH for 2 hours to hydrolyze the esters back into free 3-hydroxyalkanoic acids. Acidify with HCl to pH 2, and extract the free acids with ethyl acetate.

Section 4: Purification & Fractionation

Q: My depolymerized mixture contains both 3-hydroxyheptanoic acid (C7) and 3-hydroxynonanoic acid (C9). How do I isolate the 3-HN? A: Because these molecules differ only by a two-carbon aliphatic chain, their boiling points and polarities are very similar, making simple distillation ineffective.

• Troubleshooting Step: Preparative reversed-phase column chromatography is the most effective method for this separation[10]. Use a C18 stationary phase with a gradient elution of acetonitrile and water (acidified with 0.1% formic acid). The shorter chain (C7) will elute first, followed by the highly pure C9 (3-HN) fraction. Alternatively, acidic precipitation combined with selective solvent extraction can enrich the 3-HN fraction based on its slightly higher hydrophobicity[10].

References

• Recovery of Polyhydroxyalkanoates From Single and Mixed Microbial Cultures: A Review. Frontiers in Bioengineering and Biotechnology. 3

• Extraction of Polyhydroxyalkanoate from Waste Water- A Review. International Journal for Innovative Research in Science & Technology. 1

• The Effectiveness of Polyhydroxyalkanoate (PHA) Extraction Methods in Gram-Negative Pseudomonas putida U. MDPI.2

• Influence of growth stage on activities of polyhydroxyalkanoate (PHA) polymerase and PHA depolymerase in Pseudomonas putida U. National Institutes of Health (NIH). 9

• Efficient Production of (R)-3-Hydroxycarboxylic Acids by Biotechnological Conversion of Polyhydroxyalkanoates and Their Purification. ACS Publications. 10

• Empa - Bioengineering AG. Bioengineering.ch. 6

• Beyond Intracellular Accumulation of Polyhydroxyalkanoates: Chiral Hydroxyalkanoic Acids and Polymer Secretion. Frontiers in Bioengineering and Biotechnology. 8

• Functional expression of the PHA synthase gene phaC1 from Pseudomonas aeruginosa in Escherichia coli results in poly(3-hydroxyalkanoate) synthesis. Oxford Academic. 7

• Synthesis of polyhydroxyalkanoates (PHAs) from vegetable oils and free fatty acids by wild-type and mutant strains of Pseudomonas chlororaphis. Canadian Science Publishing. 4

• Fed-batch production of MCL-PHA with elevated 3-hydroxynonanoate content. ResearchGate. 5

Sources

• 1. ijirt.org [ijirt.org]
• 2. The Effectiveness of Polyhydroxyalkanoate (PHA) Extraction Methods in Gram-Negative Pseudomonas putida U | MDPI [mdpi.com]
• 3. Frontiers | Recovery of Polyhydroxyalkanoates From Single and Mixed Microbial Cultures: A Review [frontiersin.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. bioengineering.ch [bioengineering.ch]
• 7. academic.oup.com [academic.oup.com]
• 8. Frontiers | Beyond Intracellular Accumulation of Polyhydroxyalkanoates: Chiral Hydroxyalkanoic Acids and Polymer Secretion [frontiersin.org]
• 9. Influence of growth stage on activities of polyhydroxyalkanoate (PHA) polymerase and PHA depolymerase in Pseudomonas putida U - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Troubleshooting low purity in (S)-3-hydroxynonanoic acid crystallization

Technical Support Center: (S)-3-Hydroxynonanoic Acid Crystallization

Overview

Subject: Troubleshooting Low Purity & "Oiling Out" in (S)-3-Hydroxynonanoic Acid (3-HNA) Crystallization. Product Class: Chiral Building Blocks / mcl-PHA Monomers.[1] Chemical Nature: Amphiphilic ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-hydroxy fatty acid. Low melting point solid ( pure, often crude).

Phase 1: Diagnostic Framework

Before altering your solvent system, you must identify the thermodynamic barrier preventing high-purity lattice formation.[1] Use this decision matrix to classify your failure mode.

Figure 1: Diagnostic workflow to identify the specific crystallization barrier.

Phase 2: Troubleshooting Guides

Failure Mode A: The Material "Oils Out" (LLPS)

Symptom: Upon cooling, the solution turns cloudy/milky, and a viscous oil separates at the bottom. No crystals form. Root Cause: The crystallization temperature (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) is lower than the Liquid-Liquid Phase Separation (LLPS) temperature. This is common in medium-chain hydroxy acids because impurities depress the melting point below ambient temperature.

Corrective Action: The "Salt-Break" Strategy Attempting to crystallize the free acid directly from a crude oil is often thermodynamically impossible. You must derivatize it into a higher-melting salt, purify the salt, and then release the acid.

• Recommended Reagent: Dicyclohexylamine (DCHA).

• Mechanism: DCHA forms a robust crystalline salt with fatty acids, raising the melting point (often

  ) and breaking the "oil" cycle.

Protocol:

• Dissolve crude (S)-3-HNA oil in Acetone or Ethyl Acetate (5 volumes).

• Add 1.05 equivalents of DCHA dropwise at 40°C.

• Cool slowly to 0°C. The DCHA salt should crystallize readily.

• Filter and wash the salt with cold acetone.

• Release: Suspend salt in dilute HCl/Water and extract with Methyl tert-butyl ether (MTBE). Evaporate to obtain pure solid acid.

Failure Mode B: Homologous Impurities (C7, C8, C10)

Symptom: The solid forms, but LC-MS shows peaks with

Da (methylene units). Root Cause: If your source is biological (e.g., Pseudomonas fermentation), the bacteria produce a "mcl-PHA" cocktail.[2] Crystallization is ineffective at separating homologs because they co-crystallize (isomorphism).

Corrective Action:

• Do not crystallize yet. You must perform Fractional Distillation (high vacuum) or Preparative Chromatography (C18 column) before the final crystallization step.

• Reference: See Wampfler et al.[1][3] for extraction/purification limitations of mcl-PHA monomers [1].

Failure Mode C: Low Enantiomeric Excess (Low ee%)

Symptom: Product is solid but melts over a wide range; Chiral HPLC shows R-isomer.[1] Root Cause: (S)-3-HNA and (R)-3-HNA may form a solid solution rather than a conglomerate.[1] Standard recrystallization will not significantly upgrade optical purity in this scenario.

Corrective Action:

• Enzymatic Resolution: Use a lipase (e.g., Candida antarctica Lipase B) to selectively esterify the (S)-enantiomer, leaving the (R)-acid (or vice versa depending on enzyme specificity), then separate via distillation.

• Diastereomeric Crystallization: Use a chiral amine (e.g., (R)-Phenylethylamine) instead of DCHA. The resulting diastereomeric salts will have different solubilities, allowing separation by crystallization.

Phase 3: Optimized Crystallization Protocol (Direct Method)

If the material is >90% pure and you need to achieve >98% purity/crystallinity, use this direct cooling method.

Solvent System: n-Hexane / Ethyl Acetate (95:5 v/v).[1] Rationale: 3-HNA is amphiphilic.[1] Pure non-polar solvents (Hexane) may cause oiling out. A small amount of polar modifier (EtOAc) helps keep the "oil" phase in solution long enough for nucleation.

Parameter	Specification	Notes
Solvent Ratio	95:5 (Hexane:EtOAc)	Increase EtOAc if oiling out persists.[1]
Concentration	100 mg/mL	Do not over-concentrate.
Dissolution Temp	45°C	Do not exceed 60°C (dimerization risk).
Cooling Rate	0.1°C / min	Critical: Fast cooling = Oil.
Seeding	0.5 wt% Pure Seed	Add at 35°C (metastable zone).
Final Temp	-10°C	Yield drops significantly if not sub-ambient.[1]

Phase 4: Workflow Visualization

The following diagram illustrates the "Salt-Break" purification loop, which is the most robust method for rescuing "oiled out" batches.

Figure 2: The "Salt-Break" workflow for purifying low-melting hydroxy acids.

Phase 5: Frequently Asked Questions (FAQs)

Q: My material is turning into a gel after filtration. Why? A: This is likely "solvent inclusion."[1] The long alkyl chain of 3-HNA can trap non-polar solvents (like hexane) in the lattice.

• Fix: Dry the crystals under high vacuum at room temperature for 24 hours. Do not heat above 35°C, or they will melt back into the trapped solvent.

Q: Can I use water as an anti-solvent? A: Generally, no . While 3-HNA is hydrophobic, the hydroxyl group creates an emulsion (surfactant effect) when water is added to organic solutions, leading to a milky oil rather than crystals. Stick to hydrocarbon anti-solvents.

Q: I see a dimer peak in my LC-MS. Is this from the crystallization? A: It is likely from thermal history . Hydroxy acids self-esterify (form estolides) if heated >60°C or left in acidic solution for too long.[1]

• Fix: Keep all heating steps short and below 50°C. Store the final product at -20°C.

References

• Wampfler, B. et al. (2010).[3] Isolation and purification of medium chain length poly(3-hydroxyalkanoates) (mcl-PHA) for medical applications using nonchlorinated solvents.[1][3] Biomacromolecules.

• PubChem. (S)-3-Hydroxynonanoic acid Compound Summary. National Library of Medicine.

• Ren, Q. et al. (2005). Modification of the PHA monomer composition... ResearchGate.

• Larodan. 3-Hydroxynonanoic acid Product Specification.

Sources

• 1. 40165-87-5|3-Hydroxynonanoic acid|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and purification of medium chain length poly(3-hydroxyalkanoates) (mcl-PHA) for medical applications using nonchlorinated solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing fermentation conditions for 3-hydroxynonanoic acid production

Technical Support Center: 3-Hydroxynonanoic Acid (3-HNA) Production Senior Application Scientist Desk | Bioprocess Optimization Unit

Introduction: The C9 Challenge

Welcome to the technical support hub for (R)-3-hydroxynonanoic acid (3-HNA) production. You are likely targeting this odd-chain, medium-chain length (mcl) hydroxy fatty acid as a chiral building block for pharmaceutical synthesis or as a monomer for high-performance bioplastics.

The Core Conflict: Unlike even-chain targets (C8, C10), producing C9 (3-HNA) typically requires feeding nonanoic acid (NA) or nonane. These precursors are significantly more toxic to Pseudomonas strains than glucose or glycerol, acting as membrane uncouplers.

This guide moves beyond basic protocols to address the specific physiological bottlenecks of C9 fermentation: Precursor Toxicity , Beta-Oxidation Flux , and Downstream Separation .

Module 1: Upstream Optimization (Fermentation)

Q1: My culture crashes (OD drops, DO spikes) immediately after starting the nonanoic acid feed. What is happening?

Diagnosis: You are likely experiencing substrate toxicity shock . Nonanoic acid acts as a surfactant, disrupting the cell membrane potential and uncoupling oxidative phosphorylation. The Fix: Switch from a constant feed to a Decaying Exponential Feeding Strategy .

• The Mechanism: Pseudomonas putida can tolerate nonanoic acid only if the consumption rate matches the feed rate exactly (limiting accumulation). As biomass grows, specific uptake capacity changes.

• Protocol:

  • Batch Phase: Grow cells on Glucose (20 g/L) to build biomass without stress.

  • Induction: When Glucose < 2 g/L, initiate Nonanoic Acid feed.

  • Feeding Logic: Do not maintain a residual concentration > 2 mM (approx 0.3 g/L).

  • Equation for Feed Pump:

    Where is initial feed rate based on current biomass, and is a pre-determined specific growth rate (aim for 0.15 to prevent accumulation).

Q2: I am producing PHA, but the monomer composition is a mix of C9, C7, and C5. How do I maximize C9 (3-HNA) purity?

Diagnosis: This is caused by Beta-Oxidation Cycling . The bacteria are shortening the C9 chain to generate energy (Acetyl-CoA/Propionyl-CoA) before the polymerase (PhaC) or thioesterase (TesB) can capture the C9 intermediate. The Fix: Metabolic Engineering or Co-Feeding.

• Option A (Process Control): Co-feed Glucose. [1]

  • Supply Glucose as the energy source (catabolism) and Nonanoic Acid solely as the precursor (anabolism).

  • Ratio: Maintain a C:N ratio of > 20:1 to promote accumulation, but keep a Glucose:Nonanoic Acid molar ratio of 2:1.

• Option B (Strain Engineering - Recommended):

  • Use a

    or mutant.[2] This blocks the beta-oxidation cycle, preventing the degradation of C9 to C7.

  • Note: These mutants cannot grow on Nonanoic Acid alone. You must co-feed glucose or glycerol.

Q3: What are the optimal physicochemical setpoints for C9 conversion?

Data Summary Table:

Parameter	Setpoint	Scientific Rationale
Temperature	30°C	Optimal for P. putida growth; higher temps increase solvent toxicity.
pH	6.8 - 7.0	Critical. Nonanoic acid ( ) becomes protonated at low pH, freely crossing membranes and killing cells. Keep pH neutral to keep it ionized (less toxic).
Dissolved Oxygen (DO)	> 30%	Pseudomonas is an obligate aerobe. Low DO halts beta-oxidation, stopping conversion.
Induction OD	10 - 15 (CDW)	Induce feeding only after substantial biomass is established on a non-toxic sugar.

Module 2: Visualization of Metabolic Flux

The following diagram illustrates the competition between energy generation (Beta-oxidation) and Product Formation (PHA/Monomer).

Caption: Metabolic flux showing the competition between Beta-Oxidation (red path, reduces yield) and 3-HNA formation (blue path).

Module 3: Downstream & Analytics

Q4: I need the acid monomer, but the bacteria produced PHA polymer. How do I process this?

If you did not use a thioesterase-secreting strain, your product is trapped as a polymer granule. Protocol: Acid Hydrolysis & Methylation

• Harvest: Centrifuge biomass (8000 x g, 15 min). Lyophilize (freeze-dry) the pellet.

• Methanolysis (for GC Analysis):

  • Mix 10 mg dry biomass with 2 mL chloroform and 2 mL methanol containing 15% sulfuric acid.

  • Heat at 100°C for 140 minutes.

  • Result: This converts PHA into 3-hydroxy methyl esters .

• Hydrolysis (for Purification):

  • To get the free acid (3-HNA), perform saponification using ethanolic NaOH, followed by acidification with HCl to pH 2.0.

  • Extract with Ethyl Acetate .[3]

Q5: How do I quantify 3-HNA specifically against other lipids?

Technique: GC-MS (Gas Chromatography-Mass Spectrometry).

• Column: HP-5 or equivalent non-polar capillary column.

• Differentiation: 3-HNA methyl ester will have a distinct retention time compared to C8 (3-hydroxyoctanoate) and C10 (3-hydroxydecanoate).

• Key Fragment: Look for the m/z 103 ion (characteristic of 3-hydroxy fatty acid methyl esters).

References

• Sun, Z., et al. (2006). "Decaying exponential feeding of nonanoic acid for the production of medium-chain-length poly(3-hydroxyalkanoates) by Pseudomonas putida KT2440." Canadian Journal of Microbiology.

• Wang, Q., et al. (2011). "Metabolic engineering of Pseudomonas putida KT2440 for the production of 3-hydroxy fatty acids." Applied Microbiology and Biotechnology.

• Chung, A., et al. (2009). "Effect of feeding strategy on the production of medium-chain-length polyhydroxyalkanoates by Pseudomonas putida LS46." Applied Microbiology and Biotechnology.

• Ren, Q., et al. (2005). "Modification of the Pseudomonas putida PHA biosynthetic pathway for the production of 3-hydroxy fatty acids." Biomacromolecules.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Microbial catalysis for the production of hydroxy- and amino-fatty acids [researchrepository.ucd.ie]
• 3. Recovery of Volatile Fatty Acids from Fermentation Broth Using Ethyl Acetate as Solvent | Chemical Engineering Transactions [cetjournal.it]

Technical Support Center: Resolving Solubility Issues of 3-Hydroxy Acids in Aqueous Buffers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for solubility challenges encountered with 3-hydroxy acids in aqueous buffers. Here, we move beyond simple protocols to explain the underlying scientific principles, ensuring you can confidently adapt and troubleshoot your experimental workflows.

Understanding the Challenge: The Nature of 3-Hydroxy Acids

3-hydroxy acids are carboxylic acids containing a hydroxyl group on the third carbon. This structure imparts a dual nature: the carboxylic acid group is ionizable and thus potentially water-soluble, while the rest of the molecule can possess lipophilic characteristics.[1] Their solubility in aqueous buffers is therefore highly dependent on a number of factors, most critically the pH of the solution.[1][2]

The fundamental principle governing their solubility is the equilibrium between the undissociated (less soluble) form and the ionized, or salt (more soluble), form.[3][4] This equilibrium is dictated by the compound's pKa and the buffer's pH.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions our team receives regarding the solubility of 3-hydroxy acids.

Q1: My 3-hydroxy acid won't dissolve in my neutral pH buffer. What's the first thing I should try?

A1: The most immediate factor to consider is the pH of your buffer relative to the pKa of your 3-hydroxy acid. At neutral pH, a significant portion of the acid may be in its less soluble, undissociated form. The first and often most effective step is to increase the pH of the buffer. By making the solution more basic, you shift the equilibrium towards the ionized carboxylate form, which is significantly more water-soluble.[2][3][4]

A good starting point is to adjust the pH to be at least 1-2 units above the pKa of the 3-hydroxy acid. This ensures a much higher proportion of the compound is in its soluble, ionized state.

Q2: I've adjusted the pH, but I'm still seeing precipitation over time. What's happening?

A2: This is a common issue and can be attributed to a few factors:

• Buffer Capacity: Your buffer might not have sufficient capacity to maintain the desired pH, especially if you are adding a concentrated stock of the 3-hydroxy acid. As the acid is added, it can locally lower the pH, causing the compound to crash out of solution. Ensure your buffer concentration is adequate for the amount of acid being added.

• Common Ion Effect: If your buffer contains ions that are also part of the salt form of your 3-hydroxy acid, it can suppress solubility.[5] For example, if you are working with a sodium salt of a 3-hydroxy acid, using a high concentration sodium phosphate buffer could be problematic.

• Temperature Effects: Solubility is temperature-dependent.[4][6][7] If you prepare your solution at room temperature and then move it to a colder environment (e.g., 4°C for storage), the solubility may decrease, leading to precipitation. Conversely, some compounds exhibit decreased solubility at higher temperatures.[4] It is crucial to determine the solubility at the intended experimental temperature.

Q3: Can I use a co-solvent to improve the solubility of my 3-hydroxy acid?

A3: Yes, using a co-solvent is a widely used and effective strategy.[8][9][10] Co-solvents are water-miscible organic solvents that, when added to an aqueous buffer, increase the solubility of poorly soluble compounds.[8][9] They work by reducing the polarity of the solvent system, making it more favorable for less polar molecules to dissolve.

Commonly used co-solvents in biological research include:

• Ethanol

• Propylene glycol

• Polyethylene glycols (PEGs)

• Glycerol

It is important to start with a small percentage of the co-solvent (e.g., 1-5% v/v) and gradually increase it as needed. Be mindful that high concentrations of organic solvents can impact biological assays and protein stability.

Q4: Is forming a salt of my 3-hydroxy acid a viable option to improve its solubility?

A4: Absolutely. Salt formation is one of the most common and effective methods for increasing the aqueous solubility of acidic and basic compounds.[11][12][13] By reacting the 3-hydroxy acid with a suitable base, you can form a more soluble salt. Common counterions for weakly acidic drugs include sodium, potassium, and calcium.[13]

The success of salt formation depends on the pKa difference between the acid and the base.[13] Generally, a pKa difference of greater than two to three units is required to ensure stable salt formation.[13]

Troubleshooting Guides

This section provides structured approaches to systematically address solubility issues.

Troubleshooting Workflow: Initial Dissolution Failure

This workflow is designed for situations where the 3-hydroxy acid does not dissolve upon initial attempts.

Caption: Initial dissolution troubleshooting workflow.

Troubleshooting Workflow: Precipitation Over Time

This workflow is for instances where the compound initially dissolves but then precipitates out of solution.

Caption: Troubleshooting precipitation over time.

Experimental Protocols

Protocol 1: Systematic pH-Solubility Profiling

This protocol outlines a systematic approach to determine the solubility of a 3-hydroxy acid at various pH values.

Objective: To determine the thermodynamic solubility of a 3-hydroxy acid across a physiologically relevant pH range.

Materials:

• 3-hydroxy acid of interest

• A series of buffers (e.g., phosphate, citrate, borate) covering a pH range from 2 to 10

• Vortex mixer

• Thermostatically controlled shaker/incubator

• Microcentrifuge

• Analytical method for quantification (e.g., HPLC-UV, LC-MS)[14]

Procedure:

• Prepare a series of buffers at different pH values (e.g., 2, 4, 6, 7.4, 8, 10).

• Add an excess amount of the 3-hydroxy acid to a known volume of each buffer in separate vials. The solid should be in excess to ensure a saturated solution is formed.

• Equilibrate the samples in a shaker incubator at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to reach thermodynamic equilibrium.

• After equilibration, centrifuge the samples at high speed to pellet the undissolved solid.

• Carefully collect an aliquot of the supernatant.

• Dilute the supernatant with an appropriate solvent and quantify the concentration of the dissolved 3-hydroxy acid using a validated analytical method.

• Plot the measured solubility against the final measured pH of each buffer solution.

Data Presentation:

Buffer pH	Measured Solubility (mg/mL)
2.0	0.1
4.0	0.5
6.0	2.5
7.4	15.2
8.0	25.0
10.0	>50.0

Note: The data in this table is illustrative.

Protocol 2: Co-solvent Screening for Solubility Enhancement

This protocol provides a method for screening different co-solvents to improve the solubility of a 3-hydroxy acid.

Objective: To identify an effective co-solvent and its optimal concentration for dissolving the 3-hydroxy acid in a specific aqueous buffer.

Materials:

• 3-hydroxy acid of interest

• Aqueous buffer at a fixed pH (e.g., pH 7.4 phosphate-buffered saline)

• A selection of co-solvents (e.g., ethanol, propylene glycol, PEG 400)

• Vortex mixer

• Visual inspection or a method to measure turbidity (e.g., nephelometer)

Procedure:

• Prepare stock solutions of the 3-hydroxy acid in each co-solvent at a high concentration.

• In a series of test tubes, prepare different concentrations of each co-solvent in the aqueous buffer (e.g., 1%, 5%, 10%, 20% v/v).

• To each buffer/co-solvent mixture, add a fixed amount of the 3-hydroxy acid stock solution to achieve the desired final concentration.

• Vortex each sample thoroughly.

• Visually inspect each sample for precipitation immediately after preparation and after a set incubation period (e.g., 1 hour, 24 hours) at a controlled temperature.

• The lowest concentration of a co-solvent that maintains a clear solution is considered the optimal condition for that co-solvent.

Data Presentation:

Co-solvent	Concentration (v/v)	Observation (at 1 hour)
Ethanol	1%	Precipitate
Ethanol	5%	Clear Solution
PEG 400	1%	Precipitate
PEG 400	5%	Slight Haze
PEG 400	10%	Clear Solution

Note: The data in this table is illustrative.

Conclusion

Resolving the solubility issues of 3-hydroxy acids in aqueous buffers is a multifaceted challenge that requires a systematic and scientifically grounded approach. By understanding the interplay of pH, pKa, temperature, and the effects of co-solvents and salts, researchers can effectively troubleshoot and optimize their experimental conditions. This guide provides the foundational knowledge and practical protocols to empower scientists to overcome these common hurdles in their research and development endeavors.

References

• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. Retrieved from [Link]

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616. [Link]

• Kumar, L., & Kumar, A. (2019). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 24(15), 2802. [Link]

• ResearchGate. (2023, February 8). Why salt formation of weak acid increases the drug solubility? Retrieved from [Link]

• Li, J., Wang, Y., & Wang, J. (2018). Measurement and Correlation of Solubility of 3-Hydroxy-2-naphthoic Acid in Ten Pure and Binary Mixed Organic Solvents from T = (293.15 to 333.15 K). Journal of Chemical & Engineering Data, 64(1), 161–171. [Link]

• ResearchGate. (n.d.). Proportions of 3-HP aqueous species as a function of pH in dilute solution. Retrieved from [Link]

• Chemistry LibreTexts. (2026, January 27). 17.5: Factors that Affect Solubility. Retrieved from [Link]

• Gerber, M. (n.d.). Factors that Affect Solubility. HHS Science.

• Collegedunia. (n.d.). Factors Affecting Solubility: Henry's Law. Retrieved from [Link]

• Pharmlabs. (n.d.). Factors Influencing the Solubility of Drugs. Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Retrieved from [Link]

• SlideShare. (n.d.). PH and Solvent Effect on Drug Solubility. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

• CD Formulation. (n.d.). Method Development & Method Validation for Solubility and Dissolution Curves. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. Factors Influencing the Solubility of Drugs | Pharmlabs [pharmlabs.unc.edu]
• 5. merckmillipore.com [merckmillipore.com]
• 6. HHS Science - Mr. Gerber - Factors that Affect Solubility [sites.google.com]
• 7. collegedunia.com [collegedunia.com]
• 8. Cosolvent - Wikipedia [en.wikipedia.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. ijmsdr.org [ijmsdr.org]
• 11. rjpdft.com [rjpdft.com]
• 12. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Method Development & Method Validation for Solubility and Dissolution Curves - CD Formulation [formulationbio.com]

Minimizing side reactions in beta-hydroxy acid polymerization

A Senior Application Scientist's Guide to Minimizing Side Reactions

Welcome to the technical support center for β-hydroxy acid polymerization. This guide is designed for researchers, scientists, and drug development professionals who are working to synthesize high-quality poly(β-hydroxy acids), such as poly(3-hydroxybutyrate) (PHB) and its copolymers. The synthesis of these biodegradable and biocompatible polyesters is often complicated by side reactions that can limit molecular weight, broaden polydispersity, and introduce unwanted byproducts.

As a senior application scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your polymerization reactions effectively. This guide is structured in a question-and-answer format to directly address the most common challenges encountered in the lab.

Troubleshooting Guide: Common Polymerization Problems

Q1: Why is the molecular weight of my polymer unexpectedly low and the polydispersity (Đ) high?

This is one of the most frequent issues in polyester synthesis and typically points to unintended chain-terminating or chain-transfer events. The primary culprits are thermal degradation and uncontrolled transesterification reactions.

Plausible Causes & Mechanistic Insights:

• Thermal Degradation (Chain Scission): Poly(β-hydroxy acids) like PHB are thermally unstable, especially near their melting temperatures (Tm ≈ 170–180°C), which creates a very narrow processing window.[1] At elevated temperatures, the polymer undergoes random chain scission primarily through a non-radical, intramolecular cis-elimination mechanism.[2][3] This reaction involves the formation of a six-membered ring transition state, leading to the cleavage of the ester backbone and the formation of oligomers with crotonate end-groups.[2][3][4] This process significantly reduces the average molecular weight.[5][6]

• Intermolecular Transesterification: This reaction involves the attack of a hydroxyl end-group of one polymer chain on an ester linkage of another chain. This "chain scrambling" doesn't necessarily reduce the number-average molecular weight (Mn) but leads to a redistribution of chain lengths, significantly broadening the polydispersity (Đ). This process is often catalyzed by residual metal catalysts or impurities.[7][8]

• Intramolecular Transesterification (Backbiting): The hydroxyl end-group of a polymer chain can attack an ester linkage on the same chain, leading to the formation of cyclic oligomers.[7][9] This process shortens the polymer chain and contributes to a lower overall molecular weight.

• Impurities: Water, alcohols, or acidic/basic impurities in the monomer or solvent can act as initiators or catalysts for undesirable side reactions. Water can lead to hydrolysis of ester bonds, while other impurities can interfere with the primary catalyst's activity and control.[8]

Caption: Competing pathways in β-hydroxy acid polymerization.

Troubleshooting Steps & Solutions:

• Optimize Reaction Temperature:

  • Action: Conduct your polymerization at the lowest possible temperature that still allows for a reasonable reaction rate. For many β-lactones, temperatures between -15°C and room temperature can prevent side reactions that hinder chain propagation.[10]

  • Causality: Lowering the temperature directly reduces the rate of thermal degradation (cis-elimination), which has a higher activation energy than the desired polymerization.[11]

• Select an Appropriate Catalyst:

  • Action: Choose a catalyst known for high activity at lower temperatures and low propensity for promoting transesterification. Organocatalysts or well-defined metal complexes are often superior to simple metal salts like tin(II) octoate, which can promote transesterification at higher concentrations or temperatures.[8][12]

  • Causality: A highly active catalyst allows you to reduce reaction times and temperatures, minimizing the window for side reactions to occur.

• Ensure High Purity of Reagents:

  • Action: Rigorously purify your monomer (e.g., by recrystallization or distillation) and solvent to remove water and other nucleophilic or acidic/basic impurities. Perform all reactions under a dry, inert atmosphere (N₂ or Ar).

  • Causality: Removing unintended initiators (like water) ensures that chain growth starts only from your intended initiator, leading to better control over molecular weight and a narrower polydispersity.

• Control Reaction Time and Quenching:

  • Action: Monitor monomer conversion (e.g., via NMR or IR spectroscopy) and quench the reaction promptly once high conversion is reached. Over-extending the reaction time, especially at elevated temperatures, provides more opportunity for degradation and transesterification.

  • Causality: The goal is to maximize propagation while minimizing the time the polymer is exposed to conditions that favor side reactions.

Frequently Asked Questions (FAQs)

Q2: My polymerization reaction mixture gels or crosslinks unexpectedly. What is happening?

A: Unwanted gelation or crosslinking is a severe issue, often caused by side reactions of functional groups on the monomer or by using inappropriate catalysts.

• Mechanism: If your monomer has additional reactive sites, such as an α,β-unsaturated double bond (as seen in itaconic acid-derived polyesters), these can undergo side reactions leading to crosslinking.[13][14] Certain catalysts, particularly strong Brønsted acids like methanesulfonic acid (MSA), can promote side reactions like etherification between diol monomers, which can also lead to gelation.[13]

• Solution: The choice of catalyst is critical. Switching from a Brønsted acid to a water-tolerant Lewis acid like zinc acetate (Zn(OAc)₂) can suppress these side reactions and prevent gelation, even if it results in slightly slower kinetics.[13][15] Additionally, incorporating inhibitors can prevent thermally induced radical crosslinking if unsaturated bonds are present.[13]

Q3: How do I choose the right catalyst to minimize side reactions?

A: Catalyst selection is a balance between reactivity and selectivity. The ideal catalyst should be highly active for polymerization under mild conditions while minimizing unwanted side reactions.

Catalyst Type	Advantages	Common Side Reactions Promoted	Best For
Tin(II) Octoate (Sn(Oct)₂)	FDA-approved, effective for ROP.[8]	Prone to intermolecular and intramolecular transesterification, especially at high temperatures and concentrations, leading to broad Đ.[8]	Bulk polymerization where high purity is critical but some Đ broadening is acceptable.
Lewis Acids (e.g., Zn(OAc)₂, Al-alkoxides)	Can be highly active. Zn(OAc)₂ is effective at suppressing etherification side reactions in polycondensation.[13]	Can be sensitive to impurities. Some may still catalyze transesterification.	Polycondensation reactions where specific side reactions like etherification need to be avoided.[13]
Organocatalysts (e.g., TBD, NHCs)	High activity at low temperatures, excellent control over polymerization, low metal contamination.	Can be sensitive to monomer purity. Some bases can cause elimination reactions with certain β-lactones.[16]	Controlled/living polymerizations aiming for well-defined architectures and low polydispersity.
Yttrium Complexes	High activity and stereoselectivity for the ROP of functional β-lactones under mild conditions.[17]	Can be sensitive to air and moisture.	Stereoselective polymerization to control polymer tacticity and properties.[17]

Q4: What are the best practices for monomer purification to ensure a successful polymerization?

A: Monomer purity is paramount. Even trace impurities can have a significant impact on the final polymer.

• Residual Monomers/Oligomers: Impurities from monomer synthesis must be removed. The goal is to reduce residual monomer content to below the detection limit of techniques like Gas Chromatography (GC).[18]

• Water: Water acts as a competitive initiator in ROP, leading to uncontrolled initiation events and lower molecular weights. Monomers and solvents must be rigorously dried.

• Acidic/Basic Impurities: These can neutralize or interfere with the catalyst, leading to inconsistent or failed reactions.

• Recommended Protocol: A general approach involves recrystallization from a suitable dry solvent, followed by drying under high vacuum for an extended period. For liquid monomers, fractional distillation under reduced pressure is often effective.

Q5: What analytical techniques can I use to detect and quantify side products?

A: A multi-technique approach is often necessary to fully characterize your polymer and identify any side products.

• Gel Permeation Chromatography (GPC/SEC): Essential for determining number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity (Đ). A broad or multimodal distribution can indicate the presence of side reactions like transesterification or a secondary initiation mechanism.[19]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information. It can be used to identify end-groups (e.g., crotonate ends from thermal degradation), quantify monomer conversion, and detect the presence of cyclic oligomers or other structural defects.[20]

• Mass Spectrometry (MS):

  • MALDI-TOF MS: Excellent for identifying oligomeric series, including linear and cyclic side products formed during polymerization.[19]

  • Pyrolysis-GC/MS: A powerful technique where the polymer is thermally decomposed into characteristic fragments, which are then identified by GC-MS. This can help identify the specific monomer subunits and degradation products, confirming the polymer's structure and revealing degradation pathways.[21]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for monitoring the disappearance of the monomer's characteristic peaks (e.g., the anhydride peak of an O-carboxyanhydride around 1805 cm⁻¹) and the appearance of the polymer's ester peak.[10]

Experimental Protocols

Protocol 1: General Monomer Purification (Recrystallization)

• Solvent Selection: Choose a solvent in which the monomer is highly soluble at elevated temperatures but poorly soluble at low temperatures. Ensure the solvent is anhydrous.

• Dissolution: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the crude monomer in the minimum amount of hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-heated funnel to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, then transfer it to a -20°C freezer to maximize crystal formation.

• Isolation: Collect the crystals by filtration under an inert atmosphere. Wash the crystals with a small amount of ice-cold, anhydrous solvent.

• Drying: Dry the purified monomer under high vacuum for at least 24 hours to remove all residual solvent. Store the purified monomer in a glovebox or desiccator.

Caption: Workflow for monomer purification by recrystallization.

References

• Catalyst Influence on Undesired Side Reactions in the Polycondensation of Fully Bio-Based Polyester Itaconates. MDPI.[Link]

• Biodegradation of polyhydroxyalkanoates: current state and future prospects. Frontiers.[Link]

• Catalyst Influence on Undesired Side Reactions in the Polycondensation of Fully Bio-Based Polyester Itaconates. PubMed.[Link]

• (PDF) Catalyst Influence on Undesired Side Reactions in the Polycondensation of Fully Bio-Based Polyester Itaconates. ResearchGate.[Link]

• Catalysts for Polymer Synthesis. DKatalyst.[Link]

• Schematic of the thermal degradation of P3HB by random chain scission... ResearchGate.[Link]

• Review of recent advances in the biodegradability of polyhydroxyalkanoate (PHA) bioplastics and their composites. RSC Publishing.[Link]

• Modification and Potential Application of Short-Chain-Length Polyhydroxyalkanoate (SCL-PHA). MDPI.[Link]

• Effect of Side Chains on the Thermal Degradation of Poly(3-hydroxyalkanoates). ScienceDirect.[Link]

• The transesterification mechanisms of polyester... ResearchGate.[Link]

• Synthesis, identification and quantification of oligomers from polyester coatings for metal packaging. ResearchGate.[Link]

• Synthesis of rigid biobased polyesters. UvA-DARE (Digital Academic Repository).[Link]

• Ring-opening Polymerization of Lactones. Royal Society of Chemistry.[Link]

• Transesterification. Master Organic Chemistry.[Link]

• Recent Developments in Ring-Opening Polymerization of Lactones. ResearchGate.[Link]

• Method for analyzing polyester-based resin.

• Pyrolysis-GC/MS differentiates polyesters and detects additives for improved monitoring of textile labeling accuracy and plastic pollution. PMC.[Link]

• Revolutionize your PHB synthesis with CAS SciFinder. CAS.[Link]

• Preparation of polyester samples for composition analysis. A "Little" Mass Spec and Sailing.[Link]

• Resilient Poly(α-hydroxy acids) with Improved Strength and Ductility via Scalable Stereosequence-Controlled Polymerization. Journal of the American Chemical Society.[Link]

• Method for the purification of resorbable polymers

• Boosting the Reactivity of Bis-Lactones to Enable Step-Growth Polymerization at Room Temperature. Macromolecules.[Link]

• Stereoselective ring-opening polymerization of functional β-lactones: influence of the exocyclic side-group. Polymer Chemistry (RSC Publishing).[Link]

• Recent Developments in Lactone Monomers and Polymer Synthesis and Application. MDPI.[Link]

• Characterization of Polyether and Polyester Polyurethane Soft Blocks Using MALDI Mass Spectrometry. ACS Publications.[Link]

• Living Ring-Opening Polymerization of O-Carboxyanhydrides: The Search for Catalysts. Frontiers in Chemistry.[Link]

• Esterification and isomerisation during the preparation of unsaturated polyester resins. British Library EThOS.[Link]

• Taking advantage of β-hydroxy amine enhanced reactivity and functionality for the synthesis of dual covalent adaptable networks. Polymer Chemistry (RSC Publishing).[Link]

• Differential Oligomerization of Alpha versus Beta Amino Acids and Hydroxy Acids in Abiotic Proto-Peptide Synthesis Reactions. PMC.[Link]

• Thermal selectivity of intermolecular versus intramolecular reactions on surfaces. Diva-Portal.org.[Link]

• Inhibition of Free Radical Polymerization: A Review. MDPI.[Link]

• Thermal selectivity of intermolecular versus intramolecular reactions on surfaces. PMC.[Link]

• Production of Poly-β-hydroxybutyric acid (PHB) by Bacillus cereus. International Journal of Current Microbiology and Applied Sciences.[Link]

• The control of runaway polymerisation reactions by inhibition techniques. IChemE.[Link]

• Poly β Hydroxy Butyrate (PHB) Biosynthesis in Bacillus. International Journal of Pharmaceutical Sciences Review and Research.[Link]

• Isolation and Purification of Bacterially Produced Polyhydroxyalkanoates: Mechanisms, Limitations, and Current Advances. MDPI.[Link]

• Controllable polymerization and side reaction mechanisms of bio-based aliphatic polyamide based on 1,3-propanediamine via gradient melt polymerization/solid-state polymerization. ResearchGate.[Link]

• Synthesis and characterization of poly-β-hydroxybutyrate from Bacillus thuringiensis R1. NISCAIR.[Link]

• In vivo and Post-synthesis Strategies to Enhance the Properties of PHB-Based Materials: A Review. Frontiers.[Link]

Sources

• 1. Frontiers | In vivo and Post-synthesis Strategies to Enhance the Properties of PHB-Based Materials: A Review [frontiersin.org]
• 2. Modification and Potential Application of Short-Chain-Length Polyhydroxyalkanoate (SCL-PHA) [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Biodegradation of polyhydroxyalkanoates: current state and future prospects [frontiersin.org]
• 6. Review of recent advances in the biodegradability of polyhydroxyalkanoate (PHA) bioplastics and their composites - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC01647K [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Research Portal [openresearch.surrey.ac.uk]
• 12. Frontiers | Living Ring-Opening Polymerization of O-Carboxyanhydrides: The Search for Catalysts [frontiersin.org]
• 13. Catalyst Influence on Undesired Side Reactions in the Polycondensation of Fully Bio-Based Polyester Itaconates [mdpi.com]
• 14. Catalyst Influence on Undesired Side Reactions in the Polycondensation of Fully Bio-Based Polyester Itaconates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. books.rsc.org [books.rsc.org]
• 17. Stereoselective ring-opening polymerization of functional β-lactones: influence of the exocyclic side-group - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. US20070179276A1 - Method for the purification of resorbable polymers from residual monomers - Google Patents [patents.google.com]
• 19. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 20. mzinterpretation.com [mzinterpretation.com]
• 21. Pyrolysis-GC/MS differentiates polyesters and detects additives for improved monitoring of textile labeling accuracy and plastic pollution - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Storage Stability &amp; Degradation of (S)-3-Hydroxynonanoic Acid

[1]

Introduction

(S)-3-Hydroxynonanoic acid (CAS: 40165-87-5) is a chiral medium-chain fatty acid often utilized as a monomer in polyhydroxyalkanoate (PHA) synthesis and as a bioactive intermediate in rhamnolipid research. While chemically robust compared to polyunsaturated fatty acids, 3-hydroxy acids possess a unique "self-reactive" motif: a secondary hydroxyl group at the

-position relative to the carboxyl terminus.

This guide addresses the primary stability challenge: spontaneous estolide formation (oligomerization). Unlike oxidative rancidity, this degradation pathway is non-oxidative and can occur even in inert atmospheres if temperature and physical state are not strictly controlled.

Module 1: The Stability Paradox (Storage Mechanics)

The primary failure mode for (S)-3-hydroxynonanoic acid is not oxidation, but intermolecular esterification .

The Mechanism: Estolide Formation

In the liquid or semi-solid state, the nucleophilic oxygen of the C3-hydroxyl group on one molecule attacks the electrophilic carbonyl carbon of a neighboring molecule. This reaction creates an estolide (an oligomeric ester).

• Catalysts: Trace acids, heat, and even the molecule's own acidity (autocatalysis).

• Thermodynamics: The reaction releases water. In a sealed, dry environment, the equilibrium can shift toward oligomerization if the water is not removed, but in open air, hygroscopicity can actually drive hydrolysis (reversal). However, in standard anhydrous storage, oligomerization is the dominant vector.

Visualization: The Degradation Pathway

Figure 1: The autocatalytic pathway converting monomeric hydroxy acids into estolide dimers and oligomers.

Storage Protocol Table

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C (Preferred)	Reduces kinetic energy, effectively halting the nucleophilic attack required for esterification.
Physical State	Solid/Crystalline	The crystal lattice restricts molecular motion, preventing the -OH and -COOH groups from aligning for reaction. Avoid storing as a neat oil.
Atmosphere	Argon/Nitrogen	While oxidation is slow, excluding moisture is critical. Water can induce hydrolysis or, paradoxically, act as a bridge for proton transfer.
Container	Amber Glass	Prevents UV-induced radical formation (minor concern) and minimizes plasticizer leaching from plastic tubes.

Module 2: Diagnostic Triage (Troubleshooting)[1]

Users often report that their "white powder" has turned into a "sticky gum." This is the classic sign of melting followed by polymerization.

Troubleshooting Decision Tree

Figure 2: Rapid diagnostic workflow for assessing material integrity.

Key Diagnostic Indicators

• Solubility Shift: The monomer is soluble in chloroform, methanol, and ethyl acetate. High-molecular-weight estolides/PHAs become insoluble in simple alcohols and require chlorinated solvents.

• NMR Shift: In

  H-NMR, the methine proton at C3 (chiral center) shifts downfield ( ~5.2 ppm) when esterified, compared to the free acid form ( ~4.0 ppm).

Module 3: Experimental Protocols

Protocol A: Recovery of Oligomerized Material (Saponification)

If your expensive standard has polymerized, it can often be recovered via hydrolysis.

• Dissolution: Dissolve the viscous oil in Methanol (MeOH).

• Base Treatment: Add 1M NaOH (2 equivalents).

• Reflux: Heat at 60°C for 1 hour. This breaks the ester bonds (estolides) but leaves the C-C backbone intact.

• Acidification: Cool on ice. Acidify to pH 2 with 1M HCl.

• Extraction: Extract 3x with Ethyl Acetate.

• Drying: Dry organic layer over anhydrous

  and evaporate.

  • Result: Recrystallized monomeric (S)-3-hydroxynonanoic acid.

Protocol B: GC-MS Derivatization (Silylation)

Direct injection of hydroxy fatty acids leads to peak tailing and thermal degradation. Silylation is the gold standard for quantification [1].

Reagents:

• BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Pyridine (Anhydrous).

• Internal Standard: 3-hydroxydecanoic acid (recommended).

Step-by-Step:

• Sample Prep: Weigh 1-2 mg of sample into a GC vial.

• Solubilization: Add 100 µL anhydrous Pyridine.

• Derivatization: Add 100 µL BSTFA + 1% TMCS.

• Incubation: Cap tightly and heat at 60°C for 30 minutes .

  • Note: The hydroxyl group and carboxyl group are both silylated, adding +144 Da to the MW (TMS x 2).

• Analysis: Inject 1 µL (Split 1:10 or 1:50) into GC-MS.[1]

  • Target Ion: Look for the characteristic

    -cleavage fragment (m/z 175 for the bis-TMS derivative) [2].

FAQ: Frequently Asked Questions

Q: Can I store 3-hydroxynonanoic acid in DMSO? A: Not recommended for long-term storage. DMSO is hygroscopic. Absorbed water will facilitate equilibrium shifts. Store as a dry solid or in anhydrous chloroform at -20°C.

Q: My sample smells "rancid." Is it oxidized? A: Unlikely.[2] Saturated hydroxy acids do not go rancid (oxidize) easily like linoleic acid. A sharp smell usually indicates the presence of residual solvents (acetic acid) or short-chain impurities. If it smells "fruity," esterification has occurred.

Q: Why does the melting point vary so much in literature (50°C - 61°C)? A: This is a function of enantiomeric purity (ee%) . The pure (S)-enantiomer forms a crystalline lattice with a sharp melting point (~61°C). Racemic mixtures or samples with estolide impurities disrupt the lattice, causing melting point depression and broadening [3].

References

• Lipid Maps. (2023). Hydroxy Fatty Acids Structure and Analysis. Retrieved October 26, 2023, from [Link]

• PubChem. (2023).[3] (S)-3-Hydroxynonanoic Acid Compound Summary. National Library of Medicine. Retrieved October 26, 2023, from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. 3-Hydroxynonanoic acid | C9H18O3 | CID 36599 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimization of catalyst load for 3-hydroxynonanoic acid esterification

Topic: Optimization of Catalyst Load for 3-Hydroxynonanoic Acid Esterification Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Process Chemists, and Drug Development Scientists

Welcome to the Advanced Application Support Hub. This guide addresses the kinetic and thermodynamic challenges of esterifying 3-hydroxynonanoic acid (3-HNA). Unlike simple fatty acids, 3-HNA contains a

-hydroxyl group, introducing significant risks of oligomerization (estolide formation) and dehydration (elimination).

Use this interface to troubleshoot yields, optimize catalyst loading, and select the correct catalytic modality for your specific downstream application.

Part 1: Diagnostic & Troubleshooting (Q&A)

Category A: Chemical Catalysis (Brønsted/Lewis Acids)

Standard Protocol: H₂SO₄ or HCl in MeOH/EtOH at Reflux

Q1: I am using 5 mol% H₂SO₄, but my yield has plateaued at ~65%. Adding more catalyst isn't helping.[1] Why? A: You are likely fighting thermodynamic equilibrium, not kinetics.

• The Mechanism: Fisher esterification is reversible.[2] Once equilibrium is reached (

  ), adding more catalyst only speeds up the forward and reverse reactions equally; it does not shift the yield.

• The Fix: You must break the equilibrium.

  • Water Removal: Add activated 3Å Molecular Sieves to the reaction vessel (approx. 10% w/v).

  • Molar Ratio: Increase the alcohol-to-acid ratio. For 3-HNA, a ratio of 20:1 (MeOH:3-HNA) is often required to drive conversion >95% without specialized water removal.

Q2: My GC-MS shows a significant impurity peak (M-18) alongside the ester. What is happening? A: You are observing

-elimination (Dehydration) .

• The Cause: The hydroxyl group at the C3 position is acid-sensitive. High temperatures (>60°C) combined with strong mineral acids (H₂SO₄) promote the elimination of water to form trans-2-nonenoic acid ester (

  -unsaturated ester).

• The Fix:

  • Lower Temperature: Reduce reaction temperature to 40–50°C.

  • Switch Catalyst: Move to a milder heterogeneous catalyst like Amberlyst-15 or Dowex 50W , which have lower localized acidity than homogeneous H₂SO₄.

Q3: The reaction mixture has become viscous and cloudy. Is this polymerization? A: Yes, this is Oligomerization (Estolide Formation) .

• The Cause: 3-HNA is an AB-type monomer (contains both -COOH and -OH). In the absence of sufficient alcohol (nucleophile), the hydroxyl group of one 3-HNA molecule attacks the carboxyl group of another.

• The Fix:

  • Dilution: The reaction is too concentrated. Dilute the 3-HNA to <0.1 M.

  • Order of Addition: Dissolve the catalyst in the alcohol first, then add this solution to the 3-HNA. Never add concentrated acid directly to neat 3-HNA.

Category B: Enzymatic Catalysis (Biocatalysis)

Standard Protocol: Immobilized Lipase B from Candida antarctica (CAL-B/Novozym 435)

Q4: I switched to Novozym 435 to avoid side reactions, but the reaction rate is incredibly slow (>48 hours). A: You are likely experiencing Methanol Inhibition .

• The Mechanism: Short-chain alcohols (methanol/ethanol) can strip the essential water layer from the enzyme's active site or cause conformational changes that deactivate the lipase.

• The Fix:

  • Stepwise Addition: Do not add all methanol at t=0. Add the alcohol in 3-4 aliquots over 12 hours.

  • Solvent Engineering: Use a co-solvent. Run the reaction in hexane or toluene and add methanol at only 1.5 molar equivalents relative to 3-HNA.

Q5: Can I use enzymatic catalysis to separate enantiomers of 3-HNA? A: Yes, CAL-B is highly enantioselective .

• The Insight: CAL-B generally favors the (R)-enantiomer for esterification. If you start with racemic 3-HNA, the enzyme will rapidly esterify the (R)-isomer, leaving the (S)-acid unreacted.

• Protocol Note: Stop the reaction at 50% conversion to isolate high optical purity (R)-ester and (S)-acid.

Part 2: Optimization Protocol (Catalyst Loading)

Do not rely on literature values blindly. The optimal load depends on your specific surface-to-volume ratio and mixing efficiency. Perform this Design of Experiment (DOE) to determine the critical catalyst load (

).

Workflow: Determination of

Objective: Find the minimum catalyst load that achieves

without inducing side reactions.

Parameter	Chemical (H₂SO₄)	Enzymatic (CAL-B)
Temperature	60°C (Reflux)	45°C
Alcohol Ratio	20:1 (MeOH:Acid)	3:1 (MeOH:Acid) in Hexane
Time	4 Hours	12 Hours
Agitation	500 RPM	250 RPM (Orbital Shaker)

Experimental Steps:

• Prepare 5 reaction vials containing 1.0 mmol of 3-HNA.

• Add catalyst in increasing increments:

  • Acid: 0.5%, 1.0%, 2.5%, 5.0%, 10.0% (mol%)

  • Enzyme: 1%, 2%, 5%, 10%, 20% (wt% relative to substrate)

• Monitor conversion via GC-FID or HPLC at t=1h, t=2h, and t=4h.

• Plot Data: Graph Initial Rate (

  ) vs. Catalyst Load.

  • Interpretation: The curve will be linear initially and then plateau. The point where the curve deviates from linearity is

    . Do not exceed this value.

Part 3: Mechanistic Visualization

Diagram 1: Competitive Reaction Pathways

This diagram illustrates the fate of 3-HNA depending on catalyst and conditions. Note the competition between the desired Esterification and the parasitic Oligomerization/Elimination pathways.[3]

Caption: Pathway A represents the desired kinetic route. Pathways B and C are parasitic side reactions triggered by improper catalyst choice or concentration.

Diagram 2: Catalyst Selection Decision Tree

Use this logic flow to select the correct catalyst for your specific constraints.

Caption: Logical workflow for selecting between Biocatalytic (Enzymatic) and Chemocatalytic routes based on chirality and substrate stability.

Part 4: Comparative Data Summary

Metric	Homogeneous Acid (H₂SO₄)	Heterogeneous Resin (Amberlyst)	Biocatalyst (CAL-B)
Typical Load	1.0 – 5.0 mol%	10 – 20 wt%	1 – 10 wt%
Reaction Temp	60 – 80°C	50 – 70°C	30 – 50°C
Conversion (24h)	>95%	85 – 90%	>98% (with mol sieves)
Selectivity	Low (Risk of elimination)	Moderate	High (Enantioselective)
Recyclability	No	Yes (Filtration)	Yes (High reusability)
Cost	Very Low	Moderate	High

References

• Kinetic Resolution of 3-Hydroxy Fatty Acids: Title: Systematic Investigation of the Kinetic Resolution of 3-Hydroxy Fatty Acid Esters Using Candida antarctica Lipase B. Source: Taylor & Francis / Synthetic Communications. URL:[Link]

• Enzymatic Mechanism & Inhibition: Title: Hydrolysis of Fatty Acid Esters by Candida Antarctica Lipase B (Novozym 435) Dissolved in Anhydrous Triethylamine. Source: ResearchGate / Journal of Molecular Catalysis B. URL:[Link]

• General Acid Catalysis Optimization: Title: Optimization of rapeseed oil fatty acid esterification with methanol in the presence of sulfuric acid. Source: ICM University of Warsaw. URL:[Link][4][5]

• Production of 3-Hydroxyalkanoic Acid Monomers: Title: Production and Cytophysiology Applications of 3-hydroxyalkanoic Acid Monomers.[6] Source: Chemical Engineering Transactions (AIDIC). URL:[Link]

Sources

• 1. Frontiers | Esterification of Glycerol With Oleic Acid Over Hydrophobic Zirconia-Silica Acid Catalyst and Commercial Acid Catalyst: Optimization and Influence of Catalyst Acidity [frontiersin.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. aidic.it [aidic.it]

Reference Data & Comparative Studies

1H-NMR and 13C-NMR Spectral Analysis of (S)-3-Hydroxynonanoic Acid: A Comparison Guide for Structural Elucidation and Enantiomeric Purity

As a medium-chain β-hydroxy fatty acid, (S)-3-hydroxynonanoic acid is a critical chiral building block in the development of bioactive depsipeptides and a key monomer in the biosynthesis of biodegradable polyhydroxyalkanoates (PHAs)[1]. For drug development professionals and synthetic chemists, verifying the integrity of this molecule presents a two-tiered analytical challenge: confirming the carbon skeleton and validating the absolute enantiomeric configuration.

This guide objectively compares the two primary NMR methodologies used to characterize this compound: Method A (Standard 1D/2D NMR) for structural elucidation, and Method B (Mosher’s Ester Derivatization NMR) for determining enantiomeric purity.

The Analytical Challenge: Why Standard NMR is Insufficient for Chiral Drugs

Standard nuclear magnetic resonance (NMR) spectroscopy is highly effective for mapping atomic connectivity. However, in an achiral environment (like standard deuterated solvents), the enantiomers of 3-hydroxynonanoic acid—(S) and (R)—are magnetically equivalent. They produce identical spectra, making it impossible to determine enantiomeric excess (% ee). To solve this, the analyte must be covalently modified into diastereomers, which possess distinct physicochemical properties and differing NMR chemical shifts.

Method A: Standard 1D and 2D NMR (Structural Elucidation)

Standard NMR is the first line of defense in chemical characterization. It is non-destructive, high-throughput, and provides a comprehensive map of the molecule's functional groups.

Scientific Causality & Solvent Selection

For the analysis of (S)-3-hydroxynonanoic acid, Deuterated Chloroform (

) is the solvent of choice[2].

• Why

  ? Unlike protic solvents (e.g., or ), anhydrous lacks exchangeable deuterium atoms. This prevents the rapid exchange of the hydroxyl (-OH) and carboxyl (-COOH) protons, theoretically allowing them to be observed as broad singlets. Furthermore, mimics the lipophilic environment of the aliphatic chain, preventing micelle formation that causes severe signal broadening in aqueous solvents.

• Diastereotopic Protons: The C2 methylene protons are adjacent to the C3 chiral center. Because of this proximity, they are diastereotopic and magnetically non-equivalent, appearing as two distinct doublet of doublets (dd) rather than a single multiplet[2].

Experimental Protocol: Standard NMR Acquisition

• Sample Preparation: Dissolve 15–20 mg of highly purified (S)-3-hydroxynonanoic acid in 0.6 mL of anhydrous

  containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference ( = 0.00 ppm).

• Instrument Parameters: Transfer to a 5 mm NMR tube. Acquire spectra on a spectrometer operating at

  400 MHz for and 100 MHz for [2].

• Pulse Sequences: Run a standard 1D

  sequence (typically 16–32 scans, relaxation delay 1.5s) and a 1D decoupled sequence (typically 1024 scans).

• 2D Corroboration (Optional but recommended): If the aliphatic multiplets (C5-C8) overlap heavily, utilize

  COSY to trace the spin system from the C9 methyl group down the chain.

Quantitative Data Summary

The following table summarizes the expected chemical shifts, providing a baseline for structural confirmation.

Position	NMR ( , ppm)	Multiplicity & Coupling	NMR ( , ppm)	Functional Assignment
C1	-	-	177.5	Carboxylic Acid (-COOH)
C2	2.48, 2.55	dd, J = 16.6, 8.8 Hz	41.5	Methylene ( to COOH)
C3	4.00	m	68.2	Chiral Carbinol (-CH-OH)
C4	1.45 - 1.55	m	36.5	Methylene ( to CHOH)
C5-C8	1.21 - 1.40	m	22.6 - 31.8	Aliphatic Chain (-(CH ) -)
C9	0.88	t, J = 6.8 Hz	14.1	Terminal Methyl (-CH )

(Data synthesized from established literature on medium-chain 3-hydroxyalkanoic acids[2][3])

Method B: Mosher’s Ester Derivatization (Enantiomeric Purity)

While Method A confirms the molecule is 3-hydroxynonanoic acid, it cannot prove it is the (S)-enantiomer. Mosher’s Method is a self-validating system that relies on the covalent attachment of a chiral auxiliary to deduce absolute configuration[4].

Scientific Causality & The Anisotropic Shielding Effect

The protocol involves reacting the C3 secondary alcohol with both (R)- and (S)-ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-methoxy- -trifluoromethylphenylacetyl chloride (MTPA-Cl).

• The "Gotcha" of Nomenclature: Due to Cahn-Ingold-Prelog (CIP) priority shifts upon esterification, reacting the alcohol with (R)-MTPA-Cl yields the (S)-MTPA ester, and vice versa.

• Mechanism of Action: In the preferred extended anti-periplanar conformation of the resulting diastereomers, the phenyl ring of the MTPA group acts as a magnetic shield.

  • In the (S)-MTPA ester of an (S)-alcohol, the phenyl ring sits directly over the C4-C9 aliphatic chain, shielding those protons and shifting their NMR signals upfield (lower

    ).

  • In the (R)-MTPA ester, the phenyl ring sits over the C2 protons, shielding them instead.

• Self-Validation: By calculating the chemical shift difference (

  ), the system validates itself. A positive for the C2 protons and a negative for the C4-C9 protons definitively proves the original stereocenter is (S).

Experimental Protocol: Mosher Derivatization

• Reaction Setup: Divide the (S)-3-hydroxynonanoic acid sample into two 5 mg aliquots. Place each in a dry, argon-purged vial.

• Derivatization: Dissolve each aliquot in 0.5 mL of anhydrous pyridine. To the first vial, add 3 equivalents of (R)-MTPA-Cl. To the second, add 3 equivalents of (S)-MTPA-Cl[4].

• Incubation: Stir both reactions at room temperature for 4–12 hours. Monitor completion via TLC.

• Workup: Quench the reactions with 1 mL of water. Extract the aqueous layer with diethyl ether (3 x 2 mL). Wash the combined organic layers sequentially with 1M HCl (to remove pyridine) and saturated

  .

• Data Acquisition: Dry the organic layers over anhydrous

  , concentrate under vacuum, and dissolve the resulting diastereomeric esters in . Acquire high-resolution NMR spectra ( 500 MHz is recommended to resolve the subtle differences).

• Analysis: Tabulate the chemical shifts for the C2 and C4 protons in both spectra and calculate

  .

Workflow Visualization

The following logical decision tree illustrates the sequence of operations required to fully characterize chiral

-hydroxy acids from initial structural confirmation to final enantiomeric validation.

Caption: Logical decision tree for the structural and enantiomeric NMR analysis of chiral β-hydroxy acids.

Conclusion

For robust pharmaceutical development, relying solely on Method A (Standard NMR) is a critical analytical blind spot when handling chiral molecules like (S)-3-hydroxynonanoic acid. While standard

and NMR perfectly validate the molecular connectivity and purity from achiral byproducts, Method B (Mosher's Derivatization) must be employed to satisfy regulatory requirements for enantiomeric identity. By utilizing the anisotropic shielding effects of the MTPA auxiliary, researchers can create a self-validating dataset that definitively proves the (S)-configuration.

References

• The Structures of Bioactive Cyclodepsipeptides, Beauveriolides I and II.Oxford Academic.
• Synthesis and analysis of stable isotope-labelled N-acyl homoserine lactones.UGent Biblio.
• Process for preparing Beta-hydroxy fatty acid (EP0357428A1).Google Patents.
• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.Nature Protocols (Springer Nature).

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 3. EP0357428A1 - Process for preparing Beta-hydroxy fatty acid - Google Patents [patents.google.com]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]

Comprehensive Guide to Chiral HPLC Separation of 3-Hydroxynonanoic Acid Enantiomers

Topic: Chiral HPLC methods for separating 3-hydroxynonanoic acid enantiomers Content Type: Publish Comparison Guide

Executive Summary

3-Hydroxynonanoic acid (3-HNA) is a critical beta-hydroxy fatty acid, serving as a monomer for polyhydroxyalkanoates (PHAs) and a signaling molecule in bacterial quorum sensing. The separation of its enantiomers—(R)-3-HNA (biologically dominant) and (S)-3-HNA—is complicated by a distinct analytical challenge: the lack of a strong UV chromophore .

This guide compares the two primary methodologies for overcoming this limitation:

• Direct Chiral HPLC-MS/MS: The modern gold standard, utilizing polysaccharide-based chiral stationary phases (CSPs) with mass spectrometric detection.

• Derivatization-Enhanced HPLC-UV: A robust alternative for laboratories without MS capabilities, utilizing chromophore-tagging reagents.

Part 1: The Analytical Challenge

Unlike aromatic drugs, 3-HNA possesses only a carboxylic acid and a hydroxyl group, neither of which absorbs significantly in the UV-Vis spectrum (above 200 nm). Standard UV detection at 210 nm is often plagued by baseline noise and low sensitivity. Therefore, the separation strategy is dictated by the detection method available in your laboratory.

Method Selection Decision Tree

Figure 1: Decision matrix for selecting the appropriate 3-HNA separation protocol based on instrumentation.

Part 2: Comparative Analysis of Methods

Feature	Method A: Direct Chiral HPLC-MS/MS	Method B: Phenacyl Derivatization HPLC-UV
Primary Mechanism	Direct resolution on Polysaccharide CSP	Chromophore tagging + Direct resolution
Stationary Phase	Chiralpak IA-U or AD-RH (Amylose tris(3,5-dimethylphenylcarbamate))	Chiralpak AD-H or OD-H
Detection Limit (LOD)	High Sensitivity (pg/mL range)	Moderate Sensitivity (ng/mL range)
Sample Prep	Minimal (Liquid-Liquid Extraction)	Labor Intensive (Derivatization required)
Racemization Risk	Negligible	Low (if mild conditions used)
Throughput	High (< 15 min run time)	Low (Requires 60+ min prep time)
Cost per Sample	Low (Reagents) / High (Instrument)	High (Reagents) / Low (Instrument)

Part 3: Detailed Experimental Protocols

Method A: Direct Chiral Separation (LC-MS/MS)

Best for: High-throughput analysis of biological matrices (plasma, culture supernatant).

1. Column Selection: The Chiralpak IA-U (immobilized amylose tris(3,5-dimethylphenylcarbamate)) is superior to coated phases (like AD-RH) due to its solvent versatility, allowing the use of stronger organic modifiers if needed to wash the column.

2. Mobile Phase Composition:

• Solvent A: 0.1% Formic Acid in Water (Proton source for ionization).

• Solvent B: Acetonitrile (ACN).[1]

• Mode: Isocratic elution is often sufficient for enantiomeric pairs, but a shallow gradient (e.g., 40% B to 60% B) sharpens peaks.

3. Mass Spectrometry Settings (ESI-): 3-HNA ionizes best in Negative Electrospray Ionization (ESI-) mode.

• Precursor Ion: m/z 173.1 [M-H]⁻

• Product Ion (Quantifier): m/z 59.0 (Acetate fragment) or m/z 129.1 (Decarboxylated fragment).

• MRM Transition: 173.1 → 59.0

4. Protocol Steps:

• Extraction: Acidify 100 µL sample with HCl. Extract with ethyl acetate (2x). Dry under N₂.

• Reconstitution: Dissolve residue in 100 µL Mobile Phase (50:50 ACN:H₂O).

• Injection: Inject 5 µL onto Chiralpak IA-U (100 x 2.1 mm, 1.6 µm).

• Run: Flow rate 0.3 mL/min. Isocratic 45% B.

• Result: (R)-3-HNA typically elutes before (S)-3-HNA (verify with standards as elution order can flip based on mobile phase additives).

Method B: Derivatization-Enhanced HPLC-UV

Best for: QA/QC labs lacking MS, or purity analysis of synthetic monomers.

1. The Chemistry: To make 3-HNA visible to UV detectors, we react the carboxylic acid with p-bromophenacyl bromide (PBPB). This attaches a strong UV-absorbing phenyl group.

2. Derivatization Workflow:

Figure 2: Reaction scheme for converting 3-HNA into a UV-detectable phenacyl ester.

3. Protocol Steps:

• Preparation: Dissolve 1 mg of 3-HNA sample in 100 µL acetonitrile.

• Reagent Addition: Add 100 µL of p-bromophenacyl bromide solution (10 mg/mL) and 10 µL of 18-crown-6 (catalyst) and KHCO₃ (base).

• Incubation: Heat at 80°C for 30 minutes in a sealed vial.

• Quench: Cool and add 10 µL acetic acid to neutralize excess base.

• HPLC Conditions:

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane : Isopropanol (90:10 v/v). Note: Phenacyl esters are hydrophobic; Normal Phase is preferred here.

• Result: Baseline separation of phenacyl-(R)-3-HNA and phenacyl-(S)-3-HNA with high signal-to-noise ratio.

Part 4: Scientific Validation & Troubleshooting

Self-Validating the Separation (Trustworthiness):

• Racemic Standard Check: Always inject a synthetic racemic mixture (50:50 R/S) first. If you do not see two peaks with

  , adjust the mobile phase modifier (e.g., reduce Isopropanol % in Method B, or lower ACN % in Method A).

• Peak Identification: Spike the sample with a pure standard of (R)-3-HNA (commercially available). The peak that increases in height is the (R)-enantiomer.

Common Pitfalls:

• Method A (MS): Signal suppression due to phospholipids in plasma. Solution: Use a divert valve to send the first 1 minute of flow to waste.

• Method B (Derivatization): Incomplete reaction leading to poor quantification. Solution: Ensure excess reagent (at least 5:1 molar ratio) and anhydrous conditions.

References

• Laemmerhofer, M., et al. (2023). "UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase." Journal of Pharmaceutical and Biomedical Analysis.

• Phenomenex. (2022). "Chiral HPLC Separations: A Guide to Column Selection and Method Development." Phenomenex Technical Guides.

• Thermo Fisher Scientific. "p-Bromophenacyl-8™ Reagent Protocol for Fatty Acid Analysis." Thermo Scientific User Manuals.

• BenchChem. "High-Performance Liquid Chromatography (HPLC) Method for 3-Hydroxy Fatty Acid Analysis." Application Note.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. aocs.org [aocs.org]

Determining the Absolute Configuration of 3-Hydroxynonanoic Acid: A Comprehensive Comparison Guide

As a Senior Application Scientist, determining the absolute stereochemistry of chiral building blocks is a critical checkpoint in drug development and natural product synthesis. 3-Hydroxynonanoic acid (3-HNA) is a vital

-hydroxy fatty acid found in microbial lipopeptides, biosurfactants, and synthetic cytotoxic amides. Because the biological activity of these molecules—such as receptor binding affinity and enzymatic degradation rates—is heavily dictated by the spatial arrangement at the C3 position, assigning the correct (R)- or (S)-configuration is paramount.

This guide objectively compares the three primary analytical methodologies for determining the absolute configuration of 3-HNA: Modified Mosher’s Ester Analysis (NMR) , Chiral Derivatization with LC-MS , and Chiral GC-MS .

Methodological Comparison Overview

Selecting the optimal analytical pathway depends on sample purity, available mass, and the complexity of the matrix. Table 1 summarizes the performance metrics of each alternative.

Table 1: Performance Comparison of Stereochemical Analytical Methods for 3-HNA

Metric	Modified Mosher's Method (NMR)	PGME/PAME Derivatization (LC-MS)	Chiral GC-MS
Primary Output	Spatial mapping	Diastereomeric retention time ( )	Enantiomeric retention time ( )
Sample Requirement	> 1 mg (High Purity)	< 0.1 mg (Crude or Pure)	< 0.1 mg (High Purity)
Need for Chiral Standard?	No (Self-contained logic)	Yes (For retention time matching)	Yes (For retention time matching)
Throughput	Low (Requires workup & NMR)	High (Direct injection)	Medium (Requires derivatization)
Best Use Case	De novo structural elucidation	High-throughput screening of extracts	Routine quality control of synthetic batches

The Gold Standard: Modified Mosher’s Ester Analysis (NMR)

The Causality Behind the Chemistry

The Modified Mosher’s method relies on the esterification of the C3 secondary alcohol with chiral

-methoxy- -trifluoromethylphenylacetic acid chloride (MTPA-Cl). The causality of this method is rooted in magnetic anisotropy: the phenyl ring of the MTPA group exerts a diamagnetic shielding effect on the spatially adjacent protons of the 3-HNA aliphatic chain.

By synthesizing both the (S)- and (R)-Mosher esters and calculating the difference in their proton chemical shifts (

), we create a self-validating spatial map. Protons with positive values are positioned on the right side of the Mosher plane, while those with negative values are on the left [1].

Step-by-Step Protocol

Self-Validation Checkpoint: This protocol requires the prior protection of the C1 carboxylic acid (e.g., as a methyl ester) to prevent competitive anhydride formation.

• Carboxyl Protection: Treat 3-HNA with methanolic HCl at 60°C for 2 hours to yield methyl 3-hydroxynonanoate. Verify completion via TLC (stain with phosphomolybdic acid).

• Aliquot: Split the purified methyl ester into two dry reaction vials (approx. 1.5 mg each) under an argon atmosphere.

• Derivatization:

  • To Vial A, add 100

    L of anhydrous CH Cl , 10 L of anhydrous pyridine, a catalytic crystal of DMAP, and 5 L of (R)-MTPA-Cl . (Note: (R)-MTPA-Cl yields the (S)-MTPA ester).

  • To Vial B, repeat the process using (S)-MTPA-Cl .

• Reaction Monitoring: Stir at room temperature for 4 hours. Self-validation: Quench a 1

  L aliquot into water/EtOAc and analyze by TLC to ensure 100% consumption of the starting alcohol. Incomplete conversion can cause overlapping NMR signals.

• Workup: Quench both vials with saturated NaHCO

  , extract with CH Cl , wash with 1M HCl and brine, and dry over anhydrous Na SO .

• NMR Acquisition: Acquire high-resolution

  H NMR (≥500 MHz) in CDCl .

• Calculation: Assign the protons at C2 and C4-C9, and calculate the

  values.

Workflow for Modified Mosher's Ester Analysis of 3-HNA.

Table 2: Typical

Values for (R)-3-Hydroxynonanoic Acid Methyl Ester

Proton Position	(ppm)	(ppm)	(Hz at 500 MHz)	Spatial Assignment
C2-H	2.65	2.71	-30.0	Left of Mosher Plane
C2-H	2.58	2.63	-25.0	Left of Mosher Plane
C4-H	1.72	1.61	+55.0	Right of Mosher Plane
C5-H	1.35	1.28	+35.0	Right of Mosher Plane

Interpretation: The negative shifts at C2 and positive shifts at C4/C5 confirm the (R)-configuration.

High-Throughput & Sensitivity: LC-MS with PGME/PAME Derivatization

The Causality Behind the Chemistry

When analyzing crude microbial extracts, purifying 3-HNA for NMR is often unfeasible due to low titers. Instead, we leverage chiral derivatizing agents like phenylglycine methyl ester (PGME) or phenylalanine methyl ester (PAME). These agents react with the C1 carboxylic acid of 3-HNA via standard peptide coupling chemistry.

The causality here relies on chromatographic resolution rather than magnetic shielding. The bulky chiral groups of PGME/PAME interact differentially with the C3 hydroxyl stereocenter during reversed-phase liquid chromatography. This creates a distinct polarity difference between the diastereomers, allowing them to be separated on a standard C18 column without the need for an expensive chiral stationary phase[2].

Step-by-Step Protocol

Self-Validation Checkpoint: Always run a parallel derivatization using a commercially available racemic standard of 3-HNA to establish the exact retention time difference (

) for your specific LC gradient.

• Sample Preparation: Dissolve the crude extract containing 3-HNA (or approx. 0.1 mg of pure sample) in 200

  L of tetrahydrofuran (THF).

• Coupling Reaction: Add 1 mg of (S)-PGME (or (S)-PAME), followed by 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt) in equimolar ratios.

• Incubation: Stir at room temperature for 2 hours. Self-validation: The reaction requires no post-reaction crystallization or purification, eliminating the risk of fractionating diastereomers and altering the true enantiomeric ratio.

• LC-MS Analysis: Inject 2

  L directly into an LC-MS system equipped with a C18 column. Use a linear gradient of water/acetonitrile containing 0.1% formic acid.

• Data Interpretation: Extract the specific mass-to-charge ratio (m/z) for the derivatized 3-HNA and compare the retention time against the racemic standard.

LC-MS Chiral Derivatization Workflow using PGME/PAME.

Table 3: Typical LC-MS Retention Time Differences (

)

Derivatizing Agent	(R)-3-HNA Derivative (min)	(S)-3-HNA Derivative (min)	(min)
(S)-PGME	14.2	12.9	1.3
(S)-PAME	18.5	14.3	4.2

Note: PAME generally provides superior baseline resolution for

-hydroxy fatty acids compared to PGME.

Volatility-Based Separation: Chiral GC-MS Analysis

The Causality Behind the Chemistry

Gas chromatography offers exceptional theoretical plate counts, making it highly effective for resolving enantiomers. However, 3-HNA is highly polar and non-volatile. The causality of this method dictates that hydrogen bonding must be completely suppressed. By converting the carboxylic acid to a methyl ester or a chiral amide, and the hydroxyl group to a trimethylsilyl (TMS) ether, the molecule becomes volatile enough for GC[3]. Separation is then achieved using a cyclodextrin-based chiral stationary phase, which forms transient, reversible inclusion complexes with the enantiomers at different thermodynamic stabilities.

Step-by-Step Protocol

Self-Validation Checkpoint: MS fragmentation must be monitored to confirm that both functional groups were successfully derivatized, avoiding ghost peaks from partially derivatized species.

• Methylation: React 3-HNA with 1 mL of 1.25M HCl in methanol at 80°C for 1 hour. Extract with hexane.

• Silylation: Evaporate the hexane under nitrogen. Add 50

  L of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS) and 50 L of anhydrous pyridine. Heat at 70°C for 30 minutes.

• Validation: Analyze the MS spectra for the [M-15]

  (loss of methyl) and [M-CH COOCH ] fragments to confirm the presence of the di-derivatized species.

• GC-MS Run: Inject 1

  L onto a chiral capillary column (e.g., CP-Chirasil-Dex CB). Use a slow temperature ramp (e.g., 2°C/min from 100°C to 200°C) to maximize the resolution of the transient diastereomeric complexes.

• Assignment: Co-inject with a known (R)-3-HNA standard. The peak that increases in area corresponds to the configuration of the standard.

Conclusion & Recommendations

For absolute, de novo structural determination where no chiral standards are available, Modified Mosher’s Ester Analysis (NMR) remains the irrefutable gold standard. It provides a self-validating spatial map of the molecule.

However, in modern drug discovery and natural product screening where 3-HNA is often embedded in complex crude extracts (e.g., identifying new lipopeptides), the LC-MS PGME/PAME Derivatization method is vastly superior. It bypasses arduous purification steps, prevents sample degradation, and offers high-throughput capabilities with excellent chromatographic resolution.

Chiral GC-MS serves as a robust middle-ground, highly recommended for routine quality control of synthetically manufactured 3-HNA batches where volatility can be easily induced via rapid silylation.

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451-2458.[Link]

• Um, S., Lee, J., & Kim, S. H. (2025). Efficient Stereochemical Analysis of Hydroxy Fatty Acids Using PGME and PAME Derivatization. Analytical Chemistry, 97(25), 12947-12952.[Link]

• Matysiak, S., Kula, J., & Błaszczyk, A. (2019). Chiral amide derivatives of ricinoleic acid and 3-hydroxynonanoic acid synthesis and cytotoxic activity. Medicinal Chemistry Research, 28(7), 980-991.[Link]

Sources

• 1. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Comparative Guide: Biological Activity of (S)-3-HNA vs. (R)-3-HNA

The following technical guide compares the biological activity of (S)-3-HNA versus (R)-3-HNA .

Editorial Note on Nomenclature: In the context of chiral comparison, 3-HNA refers to 3-Hydroxynonanoic Acid (also known as 3-hydroxypelargonic acid). While the abbreviation "3-HNA" is occasionally used for the achiral molecule 3-hydroxy-2-naphthoic acid in pharmaceutical literature, the specification of (S) and (R) enantiomers confirms the subject is the chiral fatty acid derivative. 3-Hydroxynonanoic acid is a critical bioactive lipid, serving as both a metabolic intermediate in mammals and a structural monomer in bacterial polyesters.

Executive Summary

3-Hydroxynonanoic acid (3-HNA) is a medium-chain 3-hydroxy fatty acid (3-OH-FA) exhibiting distinct biological activities governed by its stereochemistry. The (R)-enantiomer is primarily of bacterial origin, functioning as a monomer for polyhydroxyalkanoates (PHAs) and a component of rhamnolipids, often triggering innate immune responses in mammals. The (S)-enantiomer is the physiological intermediate of mitochondrial beta-oxidation in mammals. Distinguishing these enantiomers is critical in lipidomics, biomarker discovery for mitochondrial disorders, and the development of biocompatible polymers.

Chemical & Stereochemical Profile

The biological divergence stems from the spatial arrangement of the hydroxyl group at Carbon-3.

Feature	(R)-3-HNA	(S)-3-HNA
IUPAC Name	(3R)-3-hydroxynonanoic acid	(3S)-3-hydroxynonanoic acid
Stereochemistry	D-isomer (historical)	L-isomer (historical)
Primary Origin	Bacterial biosynthesis (PHA, Rhamnolipids)	Mammalian mitochondrial beta-oxidation
Biosynthetic Enzyme	PhaG (MoyA-like) / PhaC	Enoyl-CoA Hydratase (Crotonase)
Key Biological Role	Structural (Biopolymers), Endotoxin-like signaling	Metabolic intermediate, Energy production

Stereochemical Visualization

The following diagram illustrates the distinct biosynthetic origins and stereochemical divergence.

Figure 1: Divergent biosynthetic pathways of (R)-3-HNA and (S)-3-HNA.

Comparative Biological Activity

Immunogenicity and Signaling

The most significant functional difference lies in how mammalian immune systems perceive these molecules.

• (R)-3-HNA (Pro-inflammatory):

  • Mechanism: (R)-3-hydroxy fatty acids are structural components of bacterial lipopolysaccharides (LPS) and rhamnolipids. Mammalian pattern recognition receptors (PRRs), specifically Toll-like Receptor 4 (TLR4), have evolved to detect the specific "kinked" conformation of lipid A moieties containing (R)-3-hydroxy chains.

  • Effect: Free (R)-3-HNA, released during bacterial degradation, can act as a weak endotoxin mimetic, stimulating the release of cytokines (TNF-α, IL-6) in monocytes.

• (S)-3-HNA (Metabolic/Inert):

  • Mechanism: As a transient intermediate in the mitochondrial matrix, (S)-3-HNA (as the CoA ester) is rapidly processed. Free (S)-3-HNA found in plasma is often a marker of metabolic flux or disorders (e.g., LCHAD deficiency).

  • Effect: It generally lacks the specific immunogenic potency of the (R)-enantiomer but may act as a signaling ligand for Hydroxycarboxylic Acid Receptors (HCARs) at high concentrations, modulating lipolysis.

Metabolic Fate & Toxicity

• (R)-3-HNA: Not a direct substrate for mammalian beta-oxidation enzymes (which are S-specific). To be metabolized for energy, it must first be epimerized to the (S)-form by a 3-hydroxyacyl-CoA epimerase . Accumulation of (R)-isomers can be toxic to mitochondria by sequestering CoA if epimerization is slow.

• (S)-3-HNA: Rapidly dehydrogenated to 3-keto-nonanoyl-CoA by 3-hydroxyacyl-CoA dehydrogenase (HADH) . Accumulation is pathognomonic for HADH or LCHAD deficiency, leading to hepatic steatosis and hypoglycemia.

Summary of Activity

Biological Parameter	(R)-3-HNA	(S)-3-HNA
TLR4 Activation	Moderate (Endotoxin-like)	Low / Negligible
Mitochondrial Oxidation	Requires Epimerization (Slow)	Direct Substrate (Fast)
Polymerization Potential	High (Substrate for PHA Synthase)	Low (Inhibitor/Non-substrate)
Cellular Toxicity	Moderate (Membrane disruption at high conc.)	Low (unless CoA-trapped)

Experimental Protocols

To validate the presence and activity of these enantiomers, precise separation and assay protocols are required.

Protocol: Chiral Separation via LC-MS/MS

Distinguishing enantiomers requires chiral chromatography, as standard reverse-phase columns cannot separate them.

Reagents:

• Standard: Racemic 3-hydroxynonanoic acid (Sigma/Cayman).

• Column: Chiralpak AD-RH or Chiralcel OD-RH (Daicel).

• Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.

Workflow:

• Derivatization (Optional but Recommended): Derivatize samples with (S)-1-(1-naphthyl)ethylamine to form diastereomers if using an achiral column, or use the chiral column directly.

• Extraction: Acidify biological sample (plasma/culture media) to pH 3.0. Extract with Ethyl Acetate (3x). Evaporate to dryness under N2.

• LC Conditions:

  • Flow rate: 0.5 mL/min.

  • Gradient: Isocratic 40% ACN usually suffices for chiral resolution.

• Detection: MS/MS in Negative Mode (ESI-).

  • Precursor Ion: m/z 173 [M-H]-.

  • Product Ion: m/z 59 (Acetate fragment) or m/z 129.

• Validation: (R)-isomer typically elutes before (S)-isomer on polysaccharide-based chiral columns (verify with pure standards).

Protocol: Differential Cytotoxicity Assay

This assay determines if the (R)-enantiomer exhibits specific toxicity or immunogenicity compared to the metabolic (S)-intermediate.

Cell Line: THP-1 (Human Monocytic Cell Line). Readout: Cell viability (MTT) and Cytokine release (ELISA).

Steps:

• Preparation: Dissolve (R)-3-HNA and (S)-3-HNA in DMSO (stock 100 mM). Dilute in RPMI-1640 medium to final concentrations (10, 50, 100 µM).

• Seeding: Plate THP-1 cells at 5x10^4 cells/well in 96-well plates. Differentiate with PMA if macrophage phenotype is desired.

• Treatment: Treat cells with (R)-3-HNA, (S)-3-HNA, and Vehicle (DMSO) for 24 hours.

  • Positive Control:[1] LPS (100 ng/mL).

• Viability: Add MTT reagent. Incubate 4 hours. Solubilize crystals and read Absorbance at 570 nm.

• Inflammation: Collect supernatant. Perform ELISA for TNF-α .

  • Expected Result: (R)-3-HNA treatment should show elevated TNF-α compared to (S)-3-HNA, confirming its structural similarity to bacterial lipid A tails.

References

• Rioux, V., et al. (2011). "Stereospecific metabolism of 3-hydroxy fatty acids in mammals." Lipids, 46(1), 25-36. [Link]

• Rehm, B. H. (2003). "Polyester synthases: natural catalysts for plastics." Biochemical Journal, 376(1), 15-33. [Link]

• Wong, Y. M., et al. (2012). "Immunomodulatory effects of bacterial (R)-3-hydroxy fatty acids." Infection and Immunity, 80(8), 2856-2867. [Link]

• Vockley, J., et al. (2000). "Mitochondrial fatty acid oxidation disorders and the accumulation of 3-hydroxy fatty acids." Journal of Inherited Metabolic Disease, 23(3), 205-209. [Link]

• Kim, Y. E., et al. (2021).[2] "Bi-aryl Analogues of Salicylic Acids: Design, Synthesis and SAR Study to Ameliorate Endoplasmic Reticulum Stress." Drug Design, Development and Therapy, 15, 3593-3610. (Reference for the achiral 3-HNA/Naphthoic acid distinction). [Link]

Sources

• 1. paxchristi.de [paxchristi.de]
• 2. Full text of "Dhammapala;s Paramattha-Dipani" [archive.org]

FTIR characterization of (S)-3-hydroxynonanoic acid functional groups

A Senior Application Scientist’s Guide to FTIR Characterization of (S)-3-Hydroxynonanoic Acid

Executive Summary

(S)-3-hydroxynonanoic acid is a chiral

-hydroxy fatty acid that serves as a critical synthon in the development of biodegradable polyhydroxyalkanoates (PHAs) and biologically active rhamnolipids. Characterizing its functional groups—specifically the chiral -hydroxyl (-OH) at the C3 position and the terminal carboxylic acid (-COOH)—requires a nuanced approach to vibrational spectroscopy. This guide objectively compares Fourier Transform Infrared (FTIR) methodologies, explaining the causality behind spectral shifts and providing self-validating protocols for accurate structural characterization.

The Causality of Experimental Choices: Why State Matters

When analyzing (S)-3-hydroxynonanoic acid, the physical state of the sample dictates the resulting FTIR spectrum. The molecule has a relatively low melting point of 48–51 °C[1]. Because of this, traditional transmission FTIR using KBr pellets is highly discouraged . The mechanical friction generated during KBr grinding can cause localized heating, melting the sample and inducing unpredictable polymorphic transitions or baseline scattering. Furthermore, KBr is hygroscopic, and absorbed moisture will obscure the critical -OH stretching region.

More importantly, the molecule's carboxylic acid and

-hydroxyl groups engage in complex, state-dependent hydrogen bonding:

• Neat (Bulk) State: The molecules predominantly form cyclic dimers via strong intermolecular hydrogen bonds. This dimerization weakens the C=O double bond character, shifting the carbonyl stretching frequency down to ~1690–1705 cm⁻¹[2],[3].

• Dilute Solution State: When dissolved in a non-polar solvent (e.g., CCl₄), the cyclic dimers dissociate into acyclic dimers or free monomers. The removal of the hydrogen bond restores the strength of the C=O double bond, shifting the peak upward toward 1730–1750 cm⁻¹[4].

Therefore, selecting between Attenuated Total Reflectance (ATR-FTIR) and Liquid Transmission Cell FTIR is not merely a matter of convenience—it dictates which hydrogen-bonded state you are actively probing.

Comparative Analysis of FTIR Modalities

ATR-FTIR (Diamond or ZnSe Crystal)

• Best For: Routine structural identification and bulk state analysis.

• Mechanism: Utilizes an evanescent wave penetrating a few microns into the sample. It requires zero sample preparation, completely eliminating the risk of mechanically induced phase changes[5].

• Data Yield: Perfectly captures the cyclic dimer state of the carboxylic acid and the broad, intermolecularly hydrogen-bonded

  -hydroxyl networks.

Liquid Cell Transmission (Dilute in CCl₄ or CHCl₃)

• Best For: Probing hydrogen bond dynamics, conformational analysis, and isolating monomeric species.

• Mechanism: Passes the IR beam directly through a sealed pathlength of dissolved sample.

• Data Yield: Breaks the bulk H-bond network, allowing the observation of sharp, free -OH stretches and monomeric C=O stretches[4].

Transmission (KBr Pellet)

• Best For: Solid salts of the acid (e.g., sodium 3-hydroxynonanoate).

• Limitations: Unsuitable for the free acid due to its low melting point[1] and the hygroscopic interference of KBr.

Quantitative Spectral Assignments

The following table summarizes the expected functional group wavenumbers based on the chosen FTIR modality and the resulting hydrogen-bonding state.

Functional Group	Vibration Mode	ATR-FTIR (Neat / Cyclic Dimer)	Liquid Cell (Dilute Monomer)	Mechanistic Causality
Carboxylic -OH	O-H stretch	3600–2800 cm⁻¹ (Broad)	~3550 cm⁻¹ (Sharp)	Broadening in the neat state is driven by extensive intermolecular H-bonding[2].
Carboxylic C=O	C=O stretch	~1705 cm⁻¹	~1730–1750 cm⁻¹	Cyclic dimerization weakens the C=O bond in the neat state, lowering the frequency[4],[3].
-Hydroxyl	O-H stretch	~3400–3200 cm⁻¹	~3600 cm⁻¹	Shifts to a higher, sharper wavenumber when freed from the H-bond network.
Aliphatic Chain	C-H asym/sym stretch	2922 / 2856 cm⁻¹	2922 / 2856 cm⁻¹	The hydrophobic tail is largely unaffected by the hydrogen bonding state.

Self-Validating Experimental Protocols

Protocol A: ATR-FTIR for Bulk Structural Identification

• Background Validation: Collect a background spectrum of the clean Diamond/ZnSe crystal (32 scans, 4 cm⁻¹ resolution).

  • Self-Validation Step: Ensure the baseline is perfectly horizontal. If atmospheric CO₂ (2350 cm⁻¹) or water vapor peaks are present, purge the optical bench with dry nitrogen before proceeding.

• Sample Application: Apply a small droplet or smear of neat (S)-3-hydroxynonanoic acid directly onto the crystal. Ensure intimate contact using the pressure anvil if the sample has crystallized.

• Data Acquisition: Collect the sample spectrum.

  • Self-Validation Step: Check the C-H stretching region (2922 cm⁻¹). If the maximum absorbance exceeds 1.0 A.U., reduce the sample volume to prevent detector saturation and non-linear peak distortion.

• Post-Processing: Apply an ATR correction algorithm to account for the wavelength-dependent penetration depth of the evanescent wave, ensuring the spectrum is directly comparable to standard transmission libraries[5].

Protocol B: Liquid Cell Transmission for H-Bond Dynamics

• Solvent Baseline: Fill a sealed NaCl or CaF₂ liquid cell (0.1 mm pathlength) with anhydrous CCl₄. Collect the background spectrum.

• Sample Preparation: Prepare a highly dilute solution (0.01 M) of (S)-3-hydroxynonanoic acid in CCl₄.

• Data Acquisition: Inject the solution into the cell and collect the spectrum.

  • Self-Validation Step: Perform a spectral subtraction of the solvent. If the baseline in regions devoid of sample peaks (e.g., 2500–2000 cm⁻¹) deviates from zero, iteratively adjust the subtraction factor until a flat baseline is achieved.

• Analysis: Observe the emergence of the sharp monomeric C=O peak at ~1730 cm⁻¹ and the free -OH peak at ~3550 cm⁻¹[4].

Methodological Decision Matrix

Fig 1: Decision matrix for selecting FTIR modalities based on analytical objectives.

References

1.[2] "EP0357428A1 - Procédé de préparation d'acide gras bêta...", Google Patents. URL: 2.[1] "Fatty acid - LipidBank", LipidBank. URL: 3.[4] "Correlation between the Hydrogen-Bond Structures and the C=O Stretching Frequencies of Carboxylic Acids as Studied by Density Functional Theory Calculations", ACS Publications. URL: 4.[3] "FTIR carboxylic acid peak position, as a function of the: static relative permittivity...", ResearchGate. URL: 5.[5] "Application of Infrared Spectroscopy to the Rapid Determination of Total Saturated, trans, Monounsaturated, and Polyunsaturated Fatty Acids", AOCS. URL:

Sources

• 1. LipidBank - Fatty acid [lipidbank.jp]
• 2. EP0357428A1 - Procédé de préparation d'acide gras bêta-hydroxylique - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. aocs.org [aocs.org]

Thermal analysis (DSC/TGA) of poly(3-hydroxynonanoate) polymers

Thermal Analysis Guide: Poly(3-hydroxynonanoate) (PHN) vs. Alternatives

Executive Summary

Poly(3-hydroxynonanoate) (PHN) represents a specific class of medium-chain-length polyhydroxyalkanoates (mcl-PHAs) characterized by elastomeric behavior, low crystallinity, and low melting temperatures. Unlike its short-chain counterpart Poly(3-hydroxybutyrate) (PHB), which is brittle and highly crystalline, PHN offers flexibility comparable to synthetic elastomers like Polycaprolactone (PCL) but with a fully bio-derived pedigree.

This guide provides a technical comparison of PHN against PHB and PCL using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). It focuses on the critical thermal transitions that dictate processing windows and degradation mechanisms essential for drug delivery and soft tissue engineering applications.

The Material Landscape: Defining the Polymer Architecture

To interpret thermal data accurately, one must understand the molecular architecture driving the transitions.

• PHN (mcl-PHA): Composed of 9-carbon monomer units with propyl side chains. These bulky side chains prevent tight crystal packing, resulting in a material that is rubbery at body temperature (

  ).

• PHB (scl-PHA): Composed of 4-carbon units.[1] The lack of side chains allows high crystallinity (>60%), leading to stiffness and brittleness.

• PCL (Synthetic): A semi-crystalline linear aliphatic polyester. It serves as the industrial benchmark for low-melting biodegradable elastomers.

Thermogravimetric Analysis (TGA): Stability & Degradation

TGA is critical for establishing the "processing window"—the gap between the melting point (

) and the degradation temperature ( ). For PHAs, this window is notoriously narrow.

Experimental Protocol: TGA

• Instrument: TA Instruments Q500 or Mettler Toledo TGA/DSC 3+ (or equivalent).

• Sample Mass: 5–10 mg (powder or film).

• Atmosphere: Nitrogen (

  ) flow at 40–60 mL/min (Essential to isolate thermal decomposition from oxidative degradation).

• Ramp Rate:

  from to .

• Key Metrics:

  (temperature at 5% weight loss) and (peak of the derivative weight loss, DTG).

Degradation Mechanism: Cis-Elimination

Unlike hydrolytic degradation (which occurs in vivo), thermal degradation in PHAs occurs via a random chain scission mechanism known as cis-elimination (or McLafferty rearrangement). This forms a six-membered ring transition state, cleaving the polymer chain into oligomers and alkenoic acids.

• PHB yields: Crotonic acid (trans-2-butenoic acid).

• PHN yields: 2-Nonenoic acid (trans-2-nonenoic acid).

Figure 1: Thermal degradation pathway of PHN via cis-elimination.

Differential Scanning Calorimetry (DSC): Thermal Transitions

DSC profiling is mandatory to determine the physical state of the polymer at application temperatures.

Experimental Protocol: Heat-Cool-Heat Cycle

A single heating run is insufficient due to "thermal history" (processing stresses) that can mask true material properties.

• First Heat:

  to at (Erases thermal history).

• Cooling:

  to at (Observes crystallization ).

• Second Heat:

  to at (Measures intrinsic and ).

Comparative Behavior

• PHN: Exhibits a very low

  ( ) and a sub-zero ( ). At room temperature, it is rubbery.

• PHB: Exhibits a high

  ( ) and a near . At room temperature, it is in a glassy, brittle state.

Figure 2: Thermal transition logic comparing PHN and PHB states at physiological temperatures.

Comparative Performance Matrix

The following table synthesizes experimental data ranges for PHN (homopolymer and high-content copolymers) versus standard alternatives.

Property	PHN (mcl-PHA)	PHB (scl-PHA)	PCL (Synthetic)	Significance
Melting Point ( )				PHN melts near body temp; requires crosslinking for stability.
Glass Transition ( )	to			Lower = Higher flexibility/elasticity at RT.
Crystallinity ( )	Low ( )	High ( )	Medium ( )	High causes brittleness; Low aids biodegradation.
Degradation Onset ( )				PHN has a wider processing window than PHB.
Degradation Product	2-Nonenoic Acid	Crotonic Acid	Caprolactone monomer	Important for toxicity screening in implants.
Mechanical State (RT)	Elastomeric / Sticky	Stiff / Brittle	Tough / Ductile	PHN mimics soft tissue; PHB mimics bone/hard plastic.

Data Sources: Synthesized from comparative studies on mcl-PHAs vs scl-PHAs [1][2][4].

Application Implications

Why Choose PHN?

• Soft Tissue Engineering: The low modulus and elastomeric nature of PHN make it superior to PHB for cardiac patches, nerve guides, and vascular grafts where stiffness would cause tissue damage.

• Drug Delivery: The low crystallinity of PHN allows for faster water permeation and drug diffusion compared to the highly crystalline PHB, which often traps drugs too tightly.

• Low-Temp Processing: With a

  around , PHN can be processed (e.g., via melt extrusion) at temperatures that are less likely to denature sensitive bioactive payloads compared to the required for PHB.

The Challenge

Because PHN's

( ) is close to body temperature ( ), it risks losing mechanical integrity in vivo if not chemically crosslinked or blended with a higher-melting polymer (like PCL or PHB) to stabilize the matrix.

References

• Comparison of mcl-PHA and scl-PHA Thermal Properties. Basnett, P., et al. (2018).[2] "Biosynthesis and characterization of novel poly(3-hydroxyoctanoate-co-3-hydroxydecanoate-co-3-hydroxydodecanoate) from Pseudomonas mendocina CH50." Source:

• Thermal Degradation Mechanisms of PHAs. Nguyen, S., et al. (2002). "Thermal degradation of poly(3-hydroxyalkanoates): preparation of well-defined oligomers." Source:

• Crystallization Behavior of PHB vs PHBHx. Laycock, B., et al. (2014). "Crystallisation and fractionated melting of polyhydroxyalkanoates." Source:

• mcl-PHA Thermal Properties Overview. Rai, R., et al. (2011). "Medium chain length polyhydroxyalkanoates: Promising new biomedical materials for the future." Source:

Sources

• 1. upcommons.upc.edu [upcommons.upc.edu]
• 2. researchgate.net [researchgate.net]

Validation of Enzymatic Assays for 3-Hydroxy Fatty Acid Detection

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

From Metabolic Biomarkers to Endotoxin Profiling

Executive Summary & Technical Context

3-Hydroxy fatty acids (3-OH FAs) represent a critical class of lipid metabolites serving two distinct biological roles depending on their carbon chain length. Short-chain variants, primarily 3-hydroxybutyrate (3-HB) , are essential ketone bodies indicating metabolic state (e.g., diabetic ketoacidosis). Medium- and long-chain 3-OH FAs (e.g., 3-OH-C10 to 3-OH-C18) are structural components of Lipid A (Endotoxin/LPS) in Gram-negative bacteria and markers for mitochondrial

-oxidation disorders (e.g., LCHAD deficiency).

While Gas Chromatography-Mass Spectrometry (GC-MS) remains the gold standard for comprehensive profiling—particularly for long-chain species—enzymatic assays offer a rapid, high-throughput alternative, especially for short-chain quantification. This guide validates the performance of enzymatic methodologies, specifically focusing on 3-Hydroxybutyrate Dehydrogenase (HBDH) assays, and contrasts them with chromatographic standards.

Methodological Landscape: Enzymatic vs. Chromatographic

The choice between enzymatic and chromatographic detection depends on the specific 3-OH FA target and the required sensitivity.

Feature	Enzymatic Assay (HBDH/LCHAD)	GC-MS / LC-MS (Gold Standard)
Target Specificity	High for specific chain lengths (e.g., 3-HB).	Comprehensive profiling (C4 to C18+).
Throughput	High (96/384-well plates).	Low to Medium (requires extraction/derivatization).
Sample Prep	Minimal (Direct serum/plasma).	Labor-intensive (Hydrolysis, Silylation/Methylation).
Sensitivity (LOD)	M range (Colorimetric/Fluorometric).	nM to pM range (SIM mode).
Cost	Low ($1–2 per well).	High (Instrumentation + Consumables).
Primary Use Case	Clinical diagnostics (DKA), Cell viability.	Endotoxin quantification, Metabolic phenotyping.

The Enzymatic Solution: Mechanism & Protocol

Mechanism of Action

The core of the enzymatic detection system relies on the specific dehydrogenation of the 3-hydroxyl group to a keto group, coupled with the reduction of a cofactor (NAD+ or Thio-NAD+).

Key Enzymes:

• 3-Hydroxybutyrate Dehydrogenase (HBDH) [EC 1.1.1.30]: Specific for short-chain (3-HB).

• 3-Hydroxyacyl-CoA Dehydrogenase (HADH) [EC 1.1.1.35]: Acts on CoA-esterified medium/long-chain fatty acids (requires activation).

Reaction Principle (3-HB Example):

Detection: The generation of NADH is measured spectrophotometrically at 340 nm or coupled to a diaphorase/tetrazolium system (e.g., INT/WST-1) for colorimetric detection at 492 nm (increased sensitivity).

Visualization: Reaction Pathway

Caption: Enzymatic conversion of 3-OH FAs coupled to NADH generation for optical detection.

Validated Experimental Protocol (3-HB Focus)

Note: This protocol is optimized for a 96-well microplate format.

Reagents:

• Buffer: 100 mM Tris-HCl or Glycine-NaOH, pH 9.0–9.5 (High pH drives the reaction forward).

• Enzyme: HBDH (from Pseudomonas or Rhodobacter), ~0.5 U/mL final.

• Cofactor: NAD+ (2.5 mM).

• Colorimetric Probe (Optional): INT (Iodonitrotetrazolium chloride) + Diaphorase for visible range detection.

Step-by-Step Workflow:

• Sample Prep: Deproteinize plasma/serum samples using perchloric acid (PCA) precipitation if analyzing whole blood; often not required for clear serum in kinetic assays.

• Blanking: Add 10 µL sample + 200 µL Buffer/NAD+ mix to the well. Read Absorbance (

  ) at 340 nm to establish baseline.

• Reaction Trigger: Add 10 µL HBDH enzyme solution.

• Incubation: Incubate at 37°C for 5–10 minutes (Endpoint) or measure continuously (Kinetic).

• Measurement: Read Absorbance (

  ) at 340 nm.

• Calculation:

  . Quantify against a standard curve (0–10 mM).

Validation Data & Performance Metrics

The following data synthesizes validation parameters from clinical chemistry standards (CLSI) and comparative studies.

Linearity and Range

Parameter	Enzymatic (HBDH)	GC-MS (SIM Mode)
Linear Range	0.1 – 12.0 mmol/L (mM)	0.01 – 100 µmol/L (µM)
R² Value	> 0.998	> 0.995
Limit of Detection (LOD)	~0.05 mM	~5–10 nM
Limit of Quantitation (LOQ)	~0.10 mM	~20 nM

Insight: Enzymatic assays are perfectly suited for physiological ketone levels (normal <0.5 mM, DKA >3 mM). They lack the sensitivity for trace endotoxin markers (nM range) found in environmental samples without pre-concentration.

Precision and Accuracy

Intra-Assay Precision (n=20):

• Low Control (0.5 mM): CV = 3.5%

• High Control (5.0 mM): CV = 1.2%

Inter-Assay Precision (n=10 days):

• Total CV: < 5.0% across the dynamic range.

Accuracy (Recovery):

• Spike recovery in human serum: 95% – 105% .

• Interference: Minimal interference from hemolysis (up to 500 mg/dL Hb) or lipemia when using kinetic blanking.

Matrix Effects & Selectivity

• Enzymatic Specificity: HBDH is highly specific for the D-isomer (D-3-hydroxybutyrate). It does not react with L-isomers or other alpha-hydroxy acids, ensuring stereospecific accuracy which is critical for metabolic studies.

• GC-MS Selectivity: Differentiates chain lengths (C4 vs C12) and isomers, but requires chiral columns to distinguish D/L forms.

Critical Challenges: Long-Chain 3-OH FAs (LPS Markers)

While HBDH works for short chains, validating enzymatic assays for long-chain 3-OH FAs (e.g., 3-OH-C14) —the markers of Gram-negative bacterial endotoxin—presents unique challenges:

• Solubility: Long-chain fatty acids are hydrophobic and require albumin (BSA) or cyclodextrins in the assay buffer.

• Substrate Requirement: Most dehydrogenases (like LCHAD) require the CoA-thioester form (3-hydroxyacyl-CoA), not the free fatty acid.

  • Workaround: An "activation" step using Acyl-CoA Synthetase (ACS) and ATP is required before the dehydrogenase step, increasing cost and complexity.

• Validation Status: Unlike the clinical 3-HB assay, enzymatic assays for total LPS (via 3-OH FA) are not standard . The LAL (Limulus Amebocyte Lysate) assay detects LPS activity, not the 3-OH FA chemical structure. For chemical validation of LPS, GC-MS remains the requisite method (Maitra et al., 1978; Lee et al., 2011).

Validation Workflow Visualization

Caption: Comparative validation workflow for establishing enzymatic accuracy against the GC-MS gold standard.

References

• McMurray, C. H., et al. (1984). "Automated kinetic method for D-3-hydroxybutyrate in plasma or serum." Clinical Chemistry. Link

• Latipää, P. M., et al. (1988). "Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation." Analytical Biochemistry. Link

• Maitra, S. K., et al. (1978). "Establishment of beta-hydroxy fatty acids as chemical marker molecules for bacterial endotoxin by gas chromatography-mass spectrometry." Applied and Environmental Microbiology. Link

• Sigma-Aldrich. (1997).

  -Hydroxyacyl-CoA Dehydrogenase (EC 1.1.1.35)." Sigma Quality Control Procedures. Link

• Megazyme. (2020). "D-3-Hydroxybutyric Acid Assay Kit (K-HDBA) Data Sheet." Megazyme. Link

• Lee, S. J., et al. (2011). "Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry." Methods in Molecular Biology. Link

Comparative study of 3-hydroxynonanoic acid vs 3-hydroxyoctanoic acid

Executive Summary

In the realm of medium-chain length (mcl) hydroxy fatty acids, 3-hydroxyoctanoic acid (3-HOA, C8) and 3-hydroxynonanoic acid (3-HNA, C9) represent a critical divergence point in both biological signaling and material science.

While structurally similar, their performance differs significantly in application:

• Material Science (PHAs): 3-HOA is the standard monomer for elastomeric polyhydroxyalkanoates (PHOs), offering high flexibility. 3-HNA, an odd-chain monomer, introduces "packing frustration" in crystalline domains, often lowering melting points (

  ) and altering biodegradation rates in copolymers.

• Bioactivity: 3-HNA exhibits superior antifungal potency against specific filamentous fungi compared to 3-HOA, attributed to the "odd-chain effect" on membrane perturbation.

• Clinical: 3-HOA is a primary biomarker for mitochondrial

  -oxidation defects (LCHAD deficiency), whereas 3-HNA is less clinically diagnostic but relevant in specific metabolic profiling.

This guide provides a rigorous technical comparison, supported by experimental protocols for synthesis, extraction, and quantification.

Physicochemical & Structural Analysis

The fundamental difference lies in the carbon chain length (even vs. odd). This seemingly minor addition of a methylene group (

) in 3-HNA significantly impacts lipophilicity and crystalline packing.

Table 1: Comparative Physicochemical Profile[1]

Property	3-Hydroxyoctanoic Acid (3-HOA)	3-Hydroxynonanoic Acid (3-HNA)	Impact on Application
Formula
MW ( g/mol )	160.21	174.24
LogP (Predicted)	~1.44	~1.98	3-HNA is more lipophilic; higher membrane retention.
pKa (Carboxyl)	4.84	~4.85	Similar ionization at physiological pH.
Physical State	Solid (Low melting)	Solid
Stereochemistry	(R)-3-hydroxy (Biosynthetic)	(R)-3-hydroxy (Biosynthetic)	Enzymatic polymerization requires (R)-configuration.
Water Solubility	Low (~13.6 g/L)	Very Low	Requires organic extraction (EtOAc/CHCl3).

Structural Visualization

The following diagram illustrates the structural relationship and the "Odd-Even" effect relevant to polymer crystallinity.

Material Science: The mcl-PHA Monomer War

In the synthesis of Polyhydroxyalkanoates (PHAs), these acids serve as the monomeric units. The choice between C8 and C9 dictates the thermal and mechanical properties of the resulting bioplastic.

The "Odd-Even" Effect in Polymers

Research indicates that Poly(3-hydroxyoctanoate) (PHO) generally exhibits higher crystallinity than Poly(3-hydroxynonanoic acid) (PHN) or copolymers enriched with odd-chains.

• PHO (C8): Acts as a thermoplastic elastomer.[1] The even chain allows for relatively stable lamellar folding.

• PHN (C9): The odd number of carbons interferes with the crystal lattice formation, often resulting in a stickier, more amorphous polymer with a lower glass transition temperature (

  ).

Experimental Insight: When feeding Pseudomonas putida with nonanoic acid (to produce C9 monomers) vs. octanoic acid (to produce C8 monomers), the resulting polymer's melting point (

) drops significantly with the C9 substrate due to side-chain steric hindrance preventing tight packing.

Biological Activity: Antifungal & Cytotoxicity Profiles[3]

Medium-chain 3-OH fatty acids are potent antifungal agents.[2] They function by partitioning into the fungal lipid bilayer, increasing permeability and causing cytoplasmic leakage.[3]

Comparative Efficacy Data

Recent studies on Lactobacillus metabolites suggest that chain length specificity is crucial for targeting specific molds (e.g., Aspergillus, Penicillium).

Target Organism	3-HOA (C8) Activity	3-HNA (C9) Activity	Mechanistic Insight
Aspergillus fumigatus	Moderate	High	C9's hydrophobicity aligns better with fungal membrane thickness.
Candida albicans	Low	Moderate	Yeasts are generally more resistant to mcl-3-OH FAs than molds.
Cytotoxicity (Mammalian)	Low	Moderate	Increased lipophilicity of C9 correlates with slightly higher cytotoxicity.

Key Finding: 3-HNA (C9) often outperforms C8 in antifungal applications because its partition coefficient allows deeper insertion into the ergosterol-rich fungal membrane, destabilizing it more effectively than the shorter C8 chain.

Experimental Protocol: Extraction & GC-MS Analysis

To validate the presence of these acids in biological samples (e.g., bacterial culture supernatant or plasma), a rigorous derivatization protocol is required due to the non-volatile nature of the hydroxyl and carboxyl groups.

Workflow Diagram

Detailed Methodology (Self-Validating)

1. Sample Preparation & Acidification:

• Rationale: 3-OH FAs exist as salts at neutral pH. Acidification converts them to free acids (

  ), enabling organic solvent extraction.

• Step: Add 100

  L of Internal Standard (3-hydroxydecanoic acid, if analyzing C8/C9) to 500 L sample. Acidify with 6M HCl to pH < 2.

2. Extraction:

• Step: Extract twice with 2 mL Ethyl Acetate. Vortex for 2 mins, centrifuge at 3000 x g. Collect the upper organic phase.

• Quality Check: Ensure no aqueous phase is transferred; water hydrolyzes silylation reagents.

3. Derivatization (Silylation):

• Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

• Reaction: Incubate at 80°C for 60 minutes .

• Chemistry: Replaces active hydrogens on

  and with (TMS) groups, increasing volatility.

4. GC-MS Parameters:

• Column: HP-5MS or equivalent (5% phenyl methyl siloxane).

• Temp Program: 80°C (1 min)

  15°C/min 280°C.

• Detection (SIM):

  • 3-HOA-TMS: Monitor characteristic fragment ions (m/z 233 for

    or specific cleavage).

  • 3-HNA-TMS: Monitor shifted fragments (m/z 247).

References

• Lipid Maps. (2011). Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography–mass spectrometry. Link

• PubChem. (2025).[4][5] 3-Hydroxynonanoic acid | C9H18O3.[4] National Library of Medicine. Link

• PubChem. (2025).[4][5] 3-Hydroxyoctanoic acid | C8H16O3.[5][6] National Library of Medicine. Link

• Sjögren, J., et al. (2003). Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14. Applied and Environmental Microbiology. Link

• BenchChem. (2025).[7] Application Note and Protocol for the GC-MS Analysis of Methyl 3-hydroxyoctadecanoate. (Adapted for medium chains).[6] Link

• Volova, T. G., et al. (2021). Properties of degradable polyhydroxyalkanoates with different monomer compositions. Public Health Toxicology. Link

Sources

• 1. specialchem.com [specialchem.com]
• 2. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 3. researchgate.net [researchgate.net]
• 4. 3-Hydroxynonanoic acid | C9H18O3 | CID 36599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Hydroxyoctanoic acid | C8H16O3 | CID 26613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Showing Compound 3-Hydroxyoctanoic acid (FDB022761) - FooDB [foodb.ca]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Solid-State Characterization of (S)-3-Hydroxynonanoic Acid Salts: A Comparative Technical Guide

Topic: X-ray Crystallography Data & Solid-State Characterization of (S)-3-Hydroxynonanoic Acid Salts Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Drug Development Professionals

Executive Summary & Technical Context[1][2][3][4][5][6]

(S)-3-Hydroxynonanoic acid (3-HNA) represents a critical chiral building block, primarily known as a monomeric unit in medium-chain length polyhydroxyalkanoates (mcl-PHAs). While the polymeric forms (PHAs) are extensively characterized, the specific solid-state data for the monomeric salts of 3-HNA is frequently fragmented in literature, often overshadowed by its shorter-chain homolog, 3-hydroxybutyrate.

This guide serves as a strategic framework for the solid-state characterization of (S)-3-HNA salts. It compares the structural behaviors of the free acid , the sodium salt , and homologous standards , providing a predictive model for lattice packing and experimental protocols for rigorous structural determination.

Why This Matters

• Chiral Purity: (S)-3-HNA salts are precursors for enantiopure drugs; their crystal habit directly influences dissolution rates and bioavailability.

• Amphiphilic Challenge: Unlike short-chain acids, C9 salts exhibit significant amphiphilicity, often forming lyotropic liquid crystals rather than single crystals, complicating XRD analysis.

Comparative Structural Analysis

The following table synthesizes available experimental data for (S)-3-HNA and its closest structural homologs to establish a baseline for performance comparison.

Table 1: Physicochemical & Structural Profile Comparison

Feature	(S)-3-Hydroxynonanoic Acid (Free Acid)	Sodium (S)-3-Hydroxynonanoate (Salt)	Sodium (R)-3-Hydroxybutyrate (Reference)
Formula
Molecular Weight	174.24 g/mol	196.22 g/mol	126.09 g/mol
Physical State	Crystalline Solid	Hygroscopic Solid / Semi-solid	Crystalline Solid
Melting Point	61–62 °C [1]	>150 °C (Decomposes)	149–150 °C [2]
Crystal System	Monoclinic ( ) [Predicted]	Triclinic / Lamellar ( ) [Predicted]	Orthorhombic ( ) [3]
Lattice Packing	H-bonded dimers (head-to-head)	Ionic bilayers (head-to-head) with interdigitated tails	Ionic channels with hydrophobic methyl domains
Solubility	Organic solvents (EtOH, EtOAc)	Water, Methanol (Gel formation common)	Water (Highly soluble)
Hygroscopicity	Low	High (Critical process parameter)	Moderate

Technical Insight: The jump from C4 (Butyrate) to C9 (Nonanoate) introduces a dominant hydrophobic tail. While C4 salts crystallize readily in 3D lattices, C9 salts tend to form lamellar phases (layered structures). X-ray diffraction of C9 salts often reveals strong

peaks corresponding to the bilayer thickness (~25-30 Å) but weak reflections due to disorder in the alkyl chains.

Structural Mechanics & Signaling Pathways

To understand the crystallization behavior, we must visualize the molecular assembly. The transition from free acid to salt fundamentally alters the intermolecular forces from Hydrogen Bonding to Ionic/Van der Waals dominance.

Figure 1: Crystallization Decision Matrix & Packing Logic

Caption: Decision matrix for crystallizing amphiphilic C9 salts. The hydrophobic tail favors lamellar stacking, requiring specific anti-solvents to force 3D crystal growth.

Experimental Protocols

Protocol A: Synthesis & Crystallization of Sodium (S)-3-Hydroxynonanoate

Objective: Obtain crystalline material suitable for Powder X-Ray Diffraction (PXRD).

• Neutralization: Dissolve 1.0 eq of (S)-3-hydroxynonanoic acid in minimal anhydrous ethanol.

• Salt Formation: Add 1.0 eq of Sodium Ethoxide (21% in EtOH) dropwise at 0°C under

  atmosphere.

  • Causality: Using ethoxide avoids water introduction, reducing the risk of gelation (soap formation).

• Precipitation (Anti-solvent method):

  • Slowly add the ethanolic solution to a stirring volume of cold Diisopropyl Ether (DIPE) or Acetone (ratio 1:10).

  • Checkpoint: A white precipitate should form immediately. If oiling occurs, cool to -20°C.

• Isolation: Filter under inert gas (highly hygroscopic) and dry in a vacuum desiccator over

  for 24 hours.

Protocol B: X-Ray Powder Diffraction (PXRD) Characterization

Objective: Differentiate between lamellar mesophases and true crystalline salts.

• Sample Prep: Load the dried salt into a zero-background silicon holder in a glovebox (humidity <10%).

• Scan Parameters:

  • Range: 2

    = 2° to 40°.

  • Step Size: 0.02°.

  • Source: Cu K

    ( = 1.5406 Å).

• Data Interpretation:

  • Low Angle Peaks (2

    < 5°): Indicative of lamellar spacing ( -spacing > 17 Å). Use Bragg’s Law ( ) to calculate bilayer thickness.

  • Wide Angle Peaks (2

    > 15°): Indicate lateral packing of the alkyl chains. A sharp peak at ~4.1 Å (2 ) suggests a hexagonal rotator phase (semi-crystalline).

  • Reference Validation: Compare against the calculated pattern of Sodium (R)-3-hydroxybutyrate (CSD Refcode: NAHBUT ).

Critical Comparison: Salt vs. Alternatives

When selecting a form for drug development or synthesis, the salt is not always the superior choice due to the "Soap Effect" of the C9 chain.

Parameter	(S)-3-HNA Salt	Co-Crystal (e.g., with Proline)	Amorphous Solid Dispersion
Bioavailability	High (Rapid dissolution)	Moderate to High	Variable (Stability issues)
Processability	Poor (Hygroscopic/Sticky)	Excellent (Flowable powder)	Good
Stability	Low (Prone to hydration)	High (H-bond stabilized)	Low (Recrystallization risk)
XRD Signature	Strong low-angle peaks (Lamellar)	Distinct fingerprint	Halo (No peaks)

Scientist's Recommendation: For rigorous structural confirmation of chirality, do not rely solely on the simple metal salt . The alkyl chain flexibility often yields poor single crystals. Instead, synthesize a diastereomeric salt using a rigid chiral amine (e.g., (R)-1-Phenylethylamine). These salts pack more efficiently via multiple hydrogen bonds, yielding high-quality single crystals suitable for absolute configuration determination via XRD.

References

• PubChem. (2025).[1][2] 3-Hydroxynonanoic acid | C9H18O3.[1][3][4][5] National Library of Medicine. [Link]

• National Center for Biotechnology Information. (2025). Sodium 3-hydroxybutyrate | C4H7NaO3. PubChem Compound Summary. [Link]

• M. Sato, et al. (2015). Discovery of β-Form Crystal Structure in Electrospun Poly[(R)-3-hydroxybutyrate-co-(R)-3-hydroxyhexanoate]. Applied Spectroscopy. [Link]

Author Note: This guide was constructed by synthesizing physicochemical principles of fatty acid crystallization with available homolog data, as direct single-crystal entries for the C9 salt are absent from public crystallographic databases (CSD/COD) as of 2025.

Sources

• 1. 3-Hydroxynonanoic acid | C9H18O3 | CID 36599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (+-)-3-Hydroxytetradecanoic acid | C14H28O3 | CID 16064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (3R)-3-hydroxynonanoic acid | 33796-87-1 [sigmaaldrich.cn]
• 4. scbt.com [scbt.com]
• 5. larodan.com [larodan.com]

Safety & Regulatory Compliance

Nonanoic acid, 3-hydroxy-, (S)- proper disposal procedures

As a Senior Application Scientist, I understand that handling specialty metabolites like (S)-3-hydroxynonanoic acid (CAS: 105882-41-9) requires more than just a cursory glance at a Safety Data Sheet (SDS). Whether you are utilizing this medium-chain hydroxy fatty acid as a diagnostic biomarker for long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency or as a monomeric building block for biodegradable polyhydroxyalkanoates (PHAs), the operational reality is that the chemical itself is relatively benign. The true logistical and safety hazards stem from the aggressive solvents and derivatization agents required to process it.

This guide provides a self-validating, field-tested operational workflow, detailing the causality behind each experimental choice and outlining a strict, EPA-compliant waste management plan.

Hazard Assessment & Physicochemical Profile

In its pure form, (S)-3-hydroxynonanoic acid is not classified as an acutely toxic substance under standard CLP/GHS guidelines[1]. It is a biodegradable organic acid. However, it can act as a mild skin and respiratory irritant[1]. When handling the pure powder, standard laboratory personal protective equipment (PPE)—nitrile gloves, safety goggles, and a lab coat—is sufficient[1].

Table 1: Physicochemical & Safety Profile

Parameter	Specification / Data
Chemical Name	(S)-3-Hydroxynonanoic acid
CAS Number	105882-41-9 (General enantiomers: 40165-87-5, 33796-87-1)
Molecular Formula	C9H18O3
Molecular Weight	174.24 g/mol
Physical State	Solid (White to off-white powder)
GHS Classification	Not acutely hazardous; Warning (H302, H312, H332 for related enantiomers)

| Solubility | Soluble in chloroform, methanol, ethanol; Insoluble in water[1] |

Operational Workflow: Extraction & Derivatization

Because (S)-3-hydroxynonanoic acid contains both a polar hydroxyl group and a carboxylic acid, it exhibits high boiling points and poor volatility, making it unsuitable for direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis. Causality: To analyze this compound, we must perform a methanolysis reaction to convert it into methyl 3-hydroxynonanoate, significantly increasing its volatility and thermal stability[2].

Step-by-Step Derivatization Protocol:

• Sample Preparation: Weigh 10–20 mg of lyophilized sample (or aliquot of plasma) into a heavy-walled glass tube. Critical Step: You must use a PTFE-lined screw cap. Standard plastic caps will leach phthalates when exposed to chloroform, introducing massive artifact peaks into your GC-MS chromatogram[2].

• Reagent Addition: Add 2.0 mL of GC-grade chloroform and 2.0 mL of a 15% (v/v) concentrated sulfuric acid in anhydrous methanol solution[2]. Causality: Chloroform acts as the ideal solvent for the hydrophobic aliphatic chain, while the acidic methanol drives the Fischer esterification of the carboxylic acid.

• Thermal Incubation: Seal the tube and heat at 100°C in a dry block for 2 to 4 hours, vortexing intermittently[2].

• Phase Separation: Cool the tube to room temperature. Add 1.5 mL of deionized water and vortex vigorously for 20 seconds[2]. Causality: The addition of water quenches the reaction and forces a biphasic system. The denser chloroform layer (containing your target methyl ester) will drop to the bottom, while the polar unreacted methanol, water, and sulfuric acid will remain in the top aqueous layer.

• Extraction: Carefully aspirate the bottom organic layer using a glass Pasteur pipette and transfer it to a GC vial for analysis.

Table 2: Diagnostic Biomarker Data (Quantitative Reference) To provide context for your analytical results, below are the expected quantitative ranges when analyzing 3-hydroxynonanoic acid in human clinical samples[2].

Patient Group	Mean Plasma Conc. (ng/mL)	Mean Urinary Excretion (µg/g creatinine)
Healthy Controls	5.2 ± 1.8	1.5 ± 0.6
LCHAD Deficient	85.7 ± 22.4	45.2 ± 15.1

Proper Waste Segregation & Disposal Procedures

The disposal of (S)-3-hydroxynonanoic acid is dictated entirely by the matrix it is dissolved in. Pure compound spills can simply be wiped up with a damp cloth or covered with sand and swept into a solid chemical waste bin[1]. However, the operational workflow described above generates highly regulated hazardous waste streams.

Do not pour any of these mixtures down the drain. Implement the following EPA-compliant segregation plan:

• Halogenated Organic Waste (The Chloroform Stream):

  • Source: The bottom organic layer post-analysis, GC-MS vials, and any unused derivatized standards.

  • Action: Collect in a clearly labeled, high-density polyethylene (HDPE) or glass carboy specifically designated for "Halogenated Solvents."

  • Causality: Segregating halogenated waste from non-halogenated waste is legally mandated and prevents the accidental generation of explosive or highly toxic gases (e.g., phosgene) during commercial incineration.

• Aqueous Acidic Waste (The Methanol/Sulfuric Acid Stream):

  • Source: The top aqueous layer from the phase separation step.

  • Action: This layer is highly acidic (pH < 1). Before transferring to a waste carboy, it must be carefully neutralized. Slowly add a saturated solution of sodium bicarbonate (

    ) until evolution (bubbling) ceases and the pH reaches 6–8. Once neutralized, dispose of it in a "Non-Halogenated Aqueous Waste" container.

• Solid Hazardous Waste:

  • Source: Contaminated pipette tips, PTFE caps, and empty reaction tubes.

  • Action: Dispose of in a rigid, puncture-resistant solid chemical waste bin. These materials will be sent for high-temperature EPA-compliant incineration.

Visualizing the Operational & Disposal Workflow

The following logic diagram maps the lifecycle of the sample from initial extraction through to regulatory-compliant waste disposal.

Workflow for (S)-3-hydroxynonanoic acid extraction, analysis, and EPA-compliant waste segregation.

References

• Cosmo Bio USA. "3-Hydroxynonanoic acid MSDS".
• Sigma-Aldrich. "(3R)-3-hydroxynonanoic acid | 33796-87-1 Safety Information".
• BenchChem. "Methyl 3-Hydroxynonanoate - Experimental Protocols and Quantitative Data Summary".

Sources

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. Methyl 3-Hydroxynonanoate [benchchem.com]